Piptamine

Core Science & Biosynthesis

An In-depth Technical Guide to the Discovery and Isolation of Piptamine from Piptoporus betulinus

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, isolation, and initial characterization of piptamine, a novel antibiotic isolated from the basidiomycete fungus Piptoporus betulinus. The document details the experimental protocols, quantitative data, and the workflow from fungal culture to the purified active compound.

Introduction

The increasing prevalence of antibiotic-resistant pathogens necessitates the discovery of novel antimicrobial agents. Fungi, particularly Basidiomycetes, represent a rich and historically significant source of bioactive secondary metabolites.[1][2] Piptoporus betulinus (now also known as Fomitopsis betulina), commonly known as the birch polypore, has a long history in folk medicine for its purported antimicrobial and anti-inflammatory properties.[2][3] In 2000, as part of a screening program for antimicrobial metabolites from basidiomycetes, a new antibiotic compound, piptamine, was isolated from a submerged culture of Piptoporus betulinus Lu 9-1.[1][4] This guide serves as a technical resource for researchers interested in the natural product chemistry and pharmacological potential of this unique fungal metabolite.

Physicochemical and Spectroscopic Data of Piptamine

The structure of piptamine was elucidated through a combination of high-resolution mass spectrometry and one- and two-dimensional nuclear magnetic resonance (NMR) spectroscopy.[5] These analyses identified piptamine as a previously unknown fungal tertiary amine, N-benzyl-N-methylpentadecan-1-amine.[3][5]

Table 1: Physicochemical and Spectroscopic Properties of Piptamine

Property	Value	Reference
Molecular Formula	C₂₃H₄₁N	[5]
Molecular Weight	331.58 g/mol	[5]
Appearance	Waxy Solid	[5]
HRESI-MS ([M+H]⁺)	m/z 332.3307 (observed), 332.3298 (calculated)	[5]
TLC Rf Value	0.1 (CHCl₃/MeOH; 9:1 v/v on silica (B1680970) gel)	[5]
¹H NMR (CDCl₃)	Aromatic: δ 7.50 (d, 2H), 7.55 (m, 3H); Methylene: δ 4.52 (s, 2H, H-1"), 3.25 (t, 2H, H-1); Methyl: δ 2.96 (s, 3H, H-1'), 0.95 (t, 3H, H-15)	[5]
¹³C NMR (CDCl₃)	Aromatic: δ 128.8, 130.2, 132.9; Aliphatic chain carbons discernible, with a signal at 28.9 ppm representing four carbons.	[5]

Biological Activity

Piptamine exhibits notable antimicrobial activity, particularly against Gram-positive bacteria and some yeasts.[4][6] Its mechanism of action is believed to involve the dissolution of the bacterial cell membrane, leading to cell death.[6]

Table 2: Antimicrobial Activity of Piptamine (Minimum Inhibitory Concentration - MIC)

Test Organism	Strain	MIC (µg/mL)	Reference
Staphylococcus aureus	SG 511	0.78	[7]
Enterococcus faecalis	1528	1.56	[7]
Bacillus subtilis	ATCC 6633	Not specified, but active	[5][8]
Escherichia coli	>12.5	[7]
Candida albicans	6.25	[4]
Rhodotorula rubra	6.25	[3]
Kluyveromyces marxianus	6.25	[3]
Sporobolomyces salmonicolor	Active	[3]
Penicillium notatum	>50.0	[3]

Experimental Protocols

The following protocols are based on the methods described by Schlegel et al. (2000).[1][5]

Fungal Strain and Culture Conditions

• Strain: Piptoporus betulinus Lu 9-1, isolated from a forested district near Neustadt/Orla (Thuringia, Germany) and deposited in the strain collection of the Hans-Knöll-Institute of Natural Products, Jena, Germany.[1]

• Inoculum Preparation: A malt (B15192052) agar (B569324) slant culture of Piptoporus betulinus Lu-9-1 is used to inoculate 500 mL Erlenmeyer flasks.[1]

• Seed Medium Composition: Each flask contains 100 mL of a seed medium composed of:

  • Glucose: 1%

  • Malt extract: 2%

  • Soya bean meal: 0.5%

  • Yeast extract: 0.1%

  • KH₂PO₄: 0.1%

  • MgSO₄·7H₂O: 0.05%

  • ZnSO₄·7H₂O: 0.0008%

  • CaCO₃: 0.1%

  • The pH is adjusted to 5.0-5.3 before sterilization.[1]

Fermentation

• Cultivation: The inoculated flasks are cultivated at 23°C on a rotary shaker at 110 rpm for 21 days.[5]

Extraction and Isolation

• Extraction: 10 liters of the fermentation broth is extracted twice with 3-liter portions of ethyl acetate (B1210297).[5]

• Concentration: The combined ethyl acetate extracts are dried and evaporated to yield an oily residue.[5]

• Initial Chromatography (Size Exclusion): The oily residue is subjected to column chromatography on Sephadex LH-20 with methanol (B129727) as the eluent.[5]

• Bioassay-Guided Fractionation: Antibacterial fractions are identified using an agar diffusion assay with Bacillus subtilis ATCC 6633 as the test organism.[5]

• Pooling and Concentration: The active fractions are pooled and evaporated to dryness.[5]

• Final Purification (Silica Gel Chromatography): Final purification is achieved by column chromatography on silica gel 60 (0.063-0.1 mm). The column is eluted with a step gradient of chloroform (B151607) and methanol:

  • CHCl₃

  • CHCl₃/MeOH (9:1)

  • CHCl₃/MeOH (8:2)

  • CHCl₃/MeOH (7:3)[5]

• Final Product: The bioactive fractions are evaporated to yield 35 mg of piptamine as a waxy solid.[5]

Structure Elucidation

• Mass Spectrometry: The molecular formula (C₂₃H₄₁N) was determined by High-Resolution Electrospray Ionization Mass Spectrometry (HRESI-MS). Collision-Induced Dissociation (CID-MS/MS) was used to generate daughter ions for structural insights.[5]

• NMR Spectroscopy: One- and two-dimensional ¹H and ¹³C NMR measurements (COSY, DEPT, HSQC, HMBC) were conducted in CDCl₃ to establish the final structure as N-benzyl-N-methylpentadecan-1-amine.[5]

Experimental Workflow Visualization

The following diagram illustrates the workflow for the discovery and isolation of piptamine from Piptoporus betulinus.

Caption: Workflow for the isolation and discovery of piptamine.

Conclusion

Piptamine represents a unique nitrogen-containing compound from Piptoporus betulinus with promising antimicrobial activity, especially against Gram-positive bacteria. The detailed protocols and data presented in this guide provide a solid foundation for researchers to further investigate piptamine's pharmacological properties, mechanism of action, and potential for therapeutic development. The bioassay-guided fractionation approach detailed herein remains a cornerstone of natural product discovery and can be adapted for the isolation of other novel bioactive compounds from fungal sources.

References

• 1. Piptamine, a new antibiotic produced by Piptoporus betulinus Lu 9-1. | Semantic Scholar [semanticscholar.org]
• 2. Fomitopsis betulina (formerly Piptoporus betulinus): the Iceman’s polypore fungus with modern biotechnological potential - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Piptamine | Benchchem [benchchem.com]
• 4. scite.ai [scite.ai]
• 5. scispace.com [scispace.com]
• 6. Secondary Metabolites of Fomitopsis betulina: Chemical Structures, Biological Activity and Application Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. epub.ub.uni-greifswald.de [epub.ub.uni-greifswald.de]

The Birch Polypore's Antibiotic: A Technical Guide to Piptamine from Fomitopsis betulina

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fomitopsis betulina (formerly Piptoporus betulinus), commonly known as the birch polypore, has a long history in traditional medicine. Modern scientific inquiry has led to the isolation of various bioactive secondary metabolites, among them the unique tertiary amine, piptamine. This technical guide provides an in-depth overview of piptamine, covering its production through fungal fermentation, detailed isolation and purification protocols, a summary of its antimicrobial activity, and a discussion of its proposed biosynthesis and mechanism of action. This document is intended to serve as a comprehensive resource for researchers and professionals in drug discovery and development, offering the foundational knowledge required for further investigation and potential therapeutic application of this natural antibiotic.

Introduction

The increasing prevalence of antibiotic-resistant pathogens necessitates the discovery and development of novel antimicrobial agents. Natural products, particularly those derived from fungi, have historically been a rich source of new therapeutics. Fomitopsis betulina, a bracket fungus that grows predominantly on birch trees, has been recognized for its medicinal properties for centuries. In 2000, Schlegel et al. isolated a novel antibiotic compound from a submerged culture of this fungus, which they named piptamine.

Piptamine, chemically identified as N-benzyl-N-methylpentadecan-1-amine, is a unique fungal metabolite with notable activity against Gram-positive bacteria and some yeasts. This guide synthesizes the available technical information on piptamine, with a focus on its production, isolation, and biological characterization, to facilitate further research into its therapeutic potential.

Piptamine Production and Isolation

Piptamine is produced by Fomitopsis betulina in submerged culture. The following sections detail the experimental protocols for its production and subsequent purification, based on the original work by Schlegel et al. (2000).

Fungal Strain and Cultivation

The strain Piptoporus betulinus Lu 9-1 (now Fomitopsis betulina) was the original source of piptamine.

Experimental Protocol: Submerged Culture for Piptamine Production

• Inoculum Preparation: A malt (B15192052) agar (B569324) slant culture of Fomitopsis betulina is used to inoculate 500 ml Erlenmeyer flasks.

• Seed Medium Composition: Each flask contains 100 ml of a seed medium with the following composition:

  • Glucose: 1%

  • Malt extract: 2%

  • Soybean meal: 0.5%

  • Yeast extract: 0.1%

  • KH₂PO₄: 0.1%

  • MgSO₄·7H₂O: 0.05%

  • ZnSO₄·7H₂O: 0.0008%

  • CaCO₃: 0.1%

• pH Adjustment: The pH of the medium is adjusted to 5.0-5.3 before sterilization.

• Cultivation Conditions: The flasks are incubated at 23°C on a rotary shaker at 110 rpm for 21 days.

Extraction and Purification

Piptamine is extracted from the culture broth and purified using a two-step chromatographic process.

Experimental Protocol: Piptamine Extraction and Purification

• Extraction: Ten liters of the 21-day-old culture broth are extracted twice with three-liter portions of ethyl acetate (B1210297). The combined ethyl acetate extracts are then dried and evaporated to yield an oily residue.

• Column Chromatography on Sephadex LH-20: The oily residue is subjected to column chromatography on Sephadex LH-20 with methanol (B129727) as the eluent. Antibacterial fractions are identified using an agar diffusion assay with Bacillus subtilis ATCC 6633 as the test organism. The active fractions are pooled and evaporated to dryness.

• Column Chromatography on Silica (B1680970) Gel 60: Final purification is achieved by column chromatography on silica gel 60 (0.063-0.1 mm). The elution is performed with a solvent gradient of chloroform (B151607) and methanol: CHCl₃, CHCl₃/MeOH (9:1), CHCl₃/MeOH (8:2), and CHCl₃/MeOH (7:3). The bioactive fractions are evaporated to yield pure piptamine as a waxy solid.

A yield of 35 mg of piptamine was obtained from 10 liters of culture broth in the original study.

Experimental Workflow Diagram

Caption: Workflow for the production and purification of piptamine.

Biological Activity of Piptamine

Piptamine exhibits significant antimicrobial activity, particularly against Gram-positive bacteria and several yeast species. Its potency has been quantified by determining the Minimum Inhibitory Concentration (MIC) against a panel of microorganisms.

Antimicrobial Spectrum

The antimicrobial activity of piptamine is summarized in the table below.

Test Organism	Strain ID	MIC (µg/ml)
Staphylococcus aureus	134/94	6.25
Staphylococcus aureus	SG 511	0.78
Enterococcus faecalis	1528	1.56
Bacillus subtilis	ATCC 6633	1.00
Escherichia coli	SG 458	12.5
Rhodotorula rubra	IMET 25030	50.0
Kluyveromyces marxianus	IMET 25148	6.25
Candida albicans	BMSY 212	6.25
Sporobolomyces salmonicolor	SBUG 549	6.25
*Penicillium not

An In-depth Technical Guide on the Mechanism of Action of Piptamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

Piptamine, a tertiary amine isolated from the fungus Fomitopsis betulina (formerly Piptoporus betulatus), has been identified as a novel antibiotic. Its chemical structure is N-benzyl-N-methylpentadecan-1-amine.[1] Current research predominantly supports its mechanism of action as an antimicrobial agent, with pronounced efficacy against Gram-positive bacteria and certain yeasts.[2][3] The primary mode of action is believed to be the disruption of microbial cell membranes. To date, there is a significant lack of scientific literature pertaining to the pharmacological effects and mechanism of action of Piptamine in mammalian systems. This guide provides a comprehensive overview of the existing studies on Piptamine's antimicrobial properties, including quantitative data on its efficacy and the experimental protocols utilized in its investigation. Additionally, this document will briefly discuss the known biological activities of a structurally related, shorter-chain analogue, N-benzyl-N-methyldecan-1-amine (BMDA), to offer potential, albeit speculative, avenues for future research into the broader pharmacological potential of Piptamine.

Antimicrobial Mechanism of Action

The principal mechanism of action attributed to Piptamine is its ability to inflict damage upon the cellular membranes of susceptible microorganisms.[1] This disruption of the membrane integrity is considered the primary event leading to its antimicrobial effect. The cellular damage subsequently triggers a secondary transcriptional response within the treated microbes, likely as a stress response to the membrane injury.[1]

Proposed Antimicrobial Signaling Pathway

The interaction of Piptamine with a microbial cell and the subsequent cellular response can be visualized as a direct pathway leading to cell death.

Caption: Proposed mechanism of Piptamine's antimicrobial action.

Quantitative Antimicrobial Efficacy

The antimicrobial activity of Piptamine has been quantified through the determination of its Minimum Inhibitory Concentration (MIC) against a variety of microorganisms.

Microorganism	Type	Minimum Inhibitory Concentration (MIC) (µg/mL)
Staphylococcus aureus SG 511	Gram-positive bacteria	0.78[4]
Enterococcus faecalis 1528	Gram-positive bacteria	1.56[4]
Bacillus subtilis	Gram-positive bacteria	0.78 - >12.5[3][4][5]
Escherichia coli	Gram-negative bacteria	>12.5[4][5]
Candida albicans	Yeast	6.25[1][3]
Rhodotorula rubra	Yeast	6.25[1]
Kluyveromyces marxianus	Yeast	6.25[1]
Sporobolomyces salmonicolor	Yeast	Not specified, activity noted[1]
Penicillium notatum	Fungus	>50.0[1]

Experimental Protocols

Isolation and Purification of Piptamine

The isolation of Piptamine was achieved through a bioassay-guided fractionation of a submerged culture of Piptoporus betulinus Lu 9-1.[2][3]

Caption: Experimental workflow for the isolation of Piptamine.

The detailed protocol is as follows:

• Cultivation : Piptoporus betulinus Lu 9-1 was grown in a submerged culture for 21 days at 23°C on a rotary shaker.[2] The seed medium consisted of glucose, malt (B15192052) extract, soya bean meal, yeast extract, and various mineral salts at a pH of 5.0-5.3.[2][6]

• Extraction : The culture broth was extracted with ethyl acetate. The combined extracts were then dried and evaporated to yield an oily residue.[2]

• Initial Chromatography : The residue was subjected to column chromatography on Sephadex LH-20 with methanol (B129727) as the eluent.[2]

• Bioassay-Guided Fractionation : Fractions were tested for antibacterial activity using an agar diffusion assay with Bacillus subtilis as the test organism.[2]

• Final Purification : Active fractions were pooled, evaporated, and further purified by column chromatography on silica gel 60 using a gradient of chloroform (B151607) and methanol.[2]

Antimicrobial Susceptibility Testing

Standard antimicrobial susceptibility tests were employed to determine the MIC values of Piptamine.

• Broth Microdilution Method : This method was used for determining the MIC against bacteria and yeasts.[4] Serial dilutions of Piptamine were prepared in a liquid growth medium in microtiter plates. The wells were then inoculated with a standardized suspension of the test microorganism and incubated. The MIC was determined as the lowest concentration of Piptamine that visibly inhibited microbial growth.

• Agar Diffusion Assay : This method was also utilized to assess antimicrobial activity. An agar plate was uniformly inoculated with the test microorganism. Wells were then created in the agar, and a solution of Piptamine was added to the wells. The diameter of the zone of growth inhibition around the well was measured after incubation to determine the extent of antimicrobial activity.[2]

Studies on a Structurally Related Compound: N-benzyl-N-methyldecan-1-amine (BMDA)

While no studies on the mechanism of action of Piptamine in mammalian cells have been published, research on a shorter-chain analogue, N-benzyl-N-methyldecan-1-amine (BMDA), has revealed anti-inflammatory and anti-cancer properties. It is crucial to note that BMDA and Piptamine are distinct molecules, and the findings for BMDA are not directly transferable to Piptamine. However, they may provide a foundation for future investigations into Piptamine's potential pharmacological activities beyond its antimicrobial effects.

BMDA, isolated from garlic (Allium sativum), has been shown to:

• Inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-1β in THP-1 cells.[6]

• Block inflammatory signaling pathways involving JNK, p38 MAPK, and NF-κB.[6][7]

• Alleviate symptoms in animal models of colitis and rheumatoid arthritis.[6]

• Reduce the severity of atopic dermatitis-like skin lesions in mice.[7]

• Exhibit anti-cancer effects in human lung cancer cells by inducing apoptosis and autophagy, and inhibiting cell migration and invasion through the TGF-β signaling pathway.[5]

Known Signaling Pathways of the Analogue BMDA

The following diagram illustrates the known anti-inflammatory signaling pathways affected by BMDA.

Caption: Anti-inflammatory signaling pathways modulated by BMDA.

Conclusion and Future Directions

Piptamine is a novel antibiotic with a clear antimicrobial profile, particularly against Gram-positive bacteria and yeasts. Its primary mechanism of action involves the disruption of the microbial cell membrane. While the current body of research is limited to its antimicrobial properties, the observed biological activities of the structurally similar compound, BMDA, suggest that Piptamine could potentially possess uninvestigated pharmacological effects in mammalian systems.

For drug development professionals and researchers, Piptamine presents two main avenues for further exploration:

• As an antimicrobial agent : Further studies could focus on its spectrum of activity against a wider range of pathogens, including drug-resistant strains, and investigate its potential for synergistic effects with other antibiotics. In vivo efficacy and toxicity studies are also necessary to evaluate its therapeutic potential.

• As a potential modulator of mammalian signaling pathways : Drawing parallels from the research on BMDA, future studies could investigate the anti-inflammatory and anti-cancer properties of Piptamine. Receptor binding assays and in vitro studies on various mammalian cell lines would be the initial steps to elucidate any potential mechanism of action in a non-antimicrobial context.

A thorough investigation into the safety and pharmacology of Piptamine in mammalian systems is warranted to fully understand its potential as a therapeutic agent.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Piptamine, a new antibiotic produced by Piptoporus betulinus Lu 9-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. N-Benzyl-N-methyl-dodecan-1-amine, a novel compound from garlic, exerts anti-cancer effects on human A549 lung cancer cells overexpressing cancer upregulated gene (CUG)2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Frontiers | N-benzyl-N-methyldecan-1-amine and its derivative mitigate 2,4- dinitrobenzenesulfonic acid-induced colitis and collagen-induced rheumatoid arthritis [frontiersin.org]
• 7. N-benzyl-N-methyldecan-1-amine, derived from garlic, and its derivative alleviate 2,4-dinitrochlorobenzene-induced atopic dermatitis-like skin lesions in mice - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Piptamine Enigma: A Technical Guide to its Biosynthetic Pathways

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth exploration of the biosynthetic pathways of two distinct compounds referred to as "piptamine." The first, a tryptamine (B22526) derivative (5-hydroxytryptamine, or serotonin) found in plants, and the second, a novel antibiotic (N-benzyl-N-methylpentadecan-1-amine) isolated from the fungus Piptoporus betulinus. This document delineates the known and proposed enzymatic steps, offers detailed experimental protocols for pathway investigation, and presents quantitative data for key enzymes.

The Dual Identity of Piptamine: Two Distinct Molecules, Two Unique Pathways

It is critical to distinguish between the two molecules that have been associated with the name "piptamine":

• Plant-derived Piptamine (Serotonin/5-Hydroxytryptamine): A well-characterized biogenic amine synthesized from the amino acid L-tryptophan. It plays diverse physiological roles in plants.

• Fungal-derived Piptamine (N-benzyl-N-methylpentadecan-1-amine): An antibiotic compound isolated from the fungus Piptoporus betulinus. Its biosynthesis is hypothesized to follow a polyketide synthase (PKS) pathway.

This guide will address both pathways, providing a comprehensive overview for researchers in natural product biosynthesis and drug discovery.

The Plant Piptamine (Serotonin) Biosynthetic Pathway

In plants, the biosynthesis of serotonin (B10506) from L-tryptophan is a two-step enzymatic process.

Signaling Pathway and Core Enzymes

The pathway involves two key enzymes: Tryptophan Decarboxylase (TDC) and Tryptamine 5-Hydroxylase (T5H). TDC is often considered the rate-limiting step in this pathway.[1]

Diagram 1: Plant Piptamine (Serotonin) Biosynthetic Pathway.

Quantitative Data for Key Enzymes

The following tables summarize the available kinetic parameters for Tryptophan Decarboxylase (TDC) from various plant sources. Data for Tryptamine 5-Hydroxylase (T5H) is less abundant in the literature.

Table 1: Kinetic Parameters of Tryptophan Decarboxylase (TDC)

Plant Source	Substrate	Km (mM)	Vmax	Reference
Catharanthus roseus	L-Tryptophan	0.075	Not Reported	[2]
Catharanthus roseus	5-Hydroxytryptophan	1.30	Not Reported	[2]
Camptotheca acuminata	L-Tryptophan	Not Reported	Not Reported	[3]
Engineered TDC	5-Nitrotryptophan	3.6 (K1/2)	0.63 s-1 (kcat)	[4]

Experimental Protocols

A common method for obtaining pure enzymes for characterization is through heterologous expression in E. coli.

Objective: To produce and purify recombinant TDC and T5H for enzymatic assays.

Protocol:

• Gene Cloning: Synthesize or PCR amplify the coding sequences of TDC and T5H from the plant of interest. Clone the genes into an appropriate expression vector (e.g., pET series) with a purification tag (e.g., His-tag).

• Transformation: Transform the expression plasmids into a suitable E. coli expression strain (e.g., BL21(DE3)).

• Expression: Grow the transformed E. coli in LB medium at 37°C to an OD600 of 0.6-0.8. Induce protein expression with IPTG (isopropyl β-D-1-thiogalactopyranoside) and continue cultivation at a lower temperature (e.g., 18-25°C) overnight.

• Cell Lysis: Harvest the cells by centrifugation and resuspend them in lysis buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM imidazole, 1 mg/mL lysozyme, and protease inhibitors). Lyse the cells by sonication on ice.

• Purification: Centrifuge the lysate to remove cell debris. Apply the supernatant to a Ni-NTA affinity chromatography column. Wash the column with wash buffer (lysis buffer with 20 mM imidazole) and elute the recombinant protein with elution buffer (lysis buffer with 250 mM imidazole).

• Buffer Exchange: Exchange the buffer of the purified protein to a storage buffer (e.g., 50 mM Tris-HCl pH 7.5, 100 mM NaCl, 10% glycerol) using dialysis or a desalting column.

• Purity Analysis: Assess the purity of the protein by SDS-PAGE.

This protocol is adapted from a direct fluorometric assay.[5]

Objective: To determine the enzymatic activity of TDC.

Principle: The product of the TDC reaction, tryptamine, is selectively extracted into an organic solvent and quantified by its fluorescence.

Reagents:

• Assay buffer: 50 mM Tris-HCl, pH 8.5

• Substrate solution: 10 mM L-tryptophan in assay buffer

• Enzyme solution: Purified TDC or crude plant extract

• Stop solution: 1 M NaOH

• Extraction solvent: Ethyl acetate (B1210297)

• Tryptamine standard solutions

Protocol:

• Reaction Setup: In a microcentrifuge tube, combine 50 µL of assay buffer, 10 µL of substrate solution, and 40 µL of enzyme solution.

• Incubation: Incubate the reaction mixture at 37°C for a defined period (e.g., 30 minutes).

• Reaction Termination: Stop the reaction by adding 20 µL of stop solution.

• Extraction: Add 200 µL of ethyl acetate, vortex vigorously for 1 minute, and centrifuge at high speed for 5 minutes to separate the phases.

• Fluorescence Measurement: Carefully transfer the upper ethyl acetate layer to a quartz cuvette or a black microplate. Measure the fluorescence at an excitation wavelength of 280 nm and an emission wavelength of 350 nm.

• Quantification: Create a standard curve using known concentrations of tryptamine in ethyl acetate to determine the amount of tryptamine produced in the enzymatic reaction.

This protocol is based on the characterization of T5H from rice.[6]

Objective: To measure the activity of T5H.

Principle: The conversion of tryptamine to serotonin is monitored. The product, serotonin, can be quantified using HPLC.

Reagents:

• Assay buffer: 100 mM potassium phosphate (B84403) buffer, pH 7.5

• Substrate solution: 1 mM tryptamine in assay buffer

• Cofactor solution: 1 mM Tetrahydropterine

• Enzyme solution: Purified T5H or microsomal fraction from plant tissue

• Stop solution: 10% trichloroacetic acid (TCA)

Protocol:

• Reaction Setup: In a microcentrifuge tube, prepare a reaction mixture containing 100 µL of assay buffer, 10 µL of substrate solution, 10 µL of cofactor solution, and the enzyme solution to a final volume of 200 µL.

• Incubation: Incubate the reaction at 30°C for 1 hour.

• Reaction Termination: Stop the reaction by adding 20 µL of 10% TCA.

• Sample Preparation: Centrifuge the mixture to pellet precipitated protein. Filter the supernatant through a 0.22 µm filter.

• HPLC Analysis: Analyze the supernatant by reverse-phase HPLC with fluorescence detection (excitation at 285 nm, emission at 345 nm) to quantify the amount of serotonin produced. A C18 column is typically used with a mobile phase gradient of methanol (B129727) and water containing 0.1% formic acid.

The Fungal Piptamine (N-benzyl-N-methylpentadecan-1-amine) Biosynthetic Pathway: A Proposed Route

The complete biosynthetic pathway of the fungal piptamine has not been experimentally elucidated. However, based on its structure, a plausible pathway involving a Polyketide Synthase (PKS) is proposed.

Proposed Biosynthetic Logic

The pentadecan-1-amine backbone strongly suggests a polyketide origin. The N-benzyl and N-methyl groups are likely added by subsequent tailoring enzymes.

Diagram 2: Proposed Biosynthesis and Investigation Workflow for Fungal Piptamine.

Experimental Protocols for Pathway Elucidation

Objective: To trace the incorporation of precursors into the piptamine backbone.

Principle: Stable isotope-labeled precursors (e.g., 13C-labeled acetate) are fed to the fungal culture. The resulting piptamine is isolated, and the position of the label is determined by mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.

Protocol:

• Fungal Culture: Grow Piptoporus betulinus in a suitable liquid medium.

• Precursor Feeding: At a specific growth phase (e.g., early exponential phase), add a sterile solution of the isotopically labeled precursor (e.g., [1-13C]acetate or [1,2-13C2]acetate) to the culture.

• Incubation: Continue the fermentation for a period that allows for the incorporation of the label into secondary metabolites.

• Extraction: Harvest the mycelium and/or culture broth and extract the secondary metabolites using an appropriate organic solvent (e.g., ethyl acetate).

• Purification: Purify piptamine from the crude extract using chromatographic techniques (e.g., silica (B1680970) gel chromatography followed by HPLC).

• Analysis: Analyze the purified piptamine by high-resolution MS to determine the mass shift due to isotope incorporation and by 13C-NMR to identify the specific labeled positions.

Objective: To demonstrate the activity of a candidate PKS enzyme in the biosynthesis of the polyketide backbone.

Principle: A purified candidate PKS enzyme is incubated with the necessary substrates and cofactors, and the formation of the polyketide product is monitored.

Reagents:

• Purified candidate PKS enzyme (obtained through heterologous expression)

• Starter unit: Acetyl-CoA

• Extender unit: Malonyl-CoA

• Cofactor: NADPH

• Assay buffer: 100 mM phosphate buffer, pH 7.2, containing 1 mM EDTA and 2 mM DTT

Protocol:

• Reaction Setup: In a reaction tube, combine the assay buffer, starter unit, extender unit, NADPH, and the purified PKS enzyme.

• Incubation: Incubate the reaction mixture at 30°C for several hours.

• Product Extraction: Quench the reaction with an equal volume of ethyl acetate and vortex. Centrifuge to separate the layers and collect the organic phase.

• Analysis: Analyze the extracted product by LC-MS to identify the polyketide intermediate. The expected product may be a pyrone or a released fatty acid, depending on the nature of the PKS.

Objective: To test the ability of a candidate aminotransferase to convert a keto-acid intermediate to an amine.

Principle: The activity of the aminotransferase is measured by monitoring the formation of the amino product or the consumption of the amino donor.

Reagents:

• Purified candidate aminotransferase enzyme

• Keto-acid substrate (synthesized or commercially available)

• Amino donor (e.g., L-alanine, L-glutamate)

• Cofactor: Pyridoxal 5'-phosphate (PLP)

• Assay buffer: 50 mM Tris-HCl, pH 8.0

Protocol:

• Reaction Setup: Prepare a reaction mixture containing the assay buffer, keto-acid substrate, amino donor, PLP, and the purified aminotransferase.

• Incubation: Incubate at 37°C for a specified time.

• Detection of Product: The formation of the amine product can be monitored by HPLC-MS. Alternatively, a coupled-enzyme assay can be used to monitor the formation of the keto-acid product from the amino donor (e.g., pyruvate (B1213749) from alanine, which can be measured spectrophotometrically).

Concluding Remarks

The investigation of piptamine biosynthesis presents a fascinating case of convergent nomenclature for structurally and biosynthetically distinct natural products. The plant-derived serotonin pathway is well-established, offering clear targets for metabolic engineering. In contrast, the fungal piptamine from Piptoporus betulinus represents an exciting frontier, with its proposed polyketide origin opening new avenues for the discovery of novel enzymatic machinery and bioactive compounds. The experimental workflows and protocols detailed in this guide provide a solid foundation for researchers to further explore and exploit these intriguing biosynthetic pathways.

References

• 1. New insights into the formation of fungal aromatic polyketides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biochemical Characterization of Aspergillus fumigatus AroH, a Putative Aromatic Amino Acid Aminotransferase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. agilent.com [agilent.com]
• 5. researchgate.net [researchgate.net]
• 6. cellbiolabs.com [cellbiolabs.com]

The Birch Polypore (Piptoporus betulinus): A Technical Guide to its Historical Context in Traditional Medicine

Introduction

Piptoporus betulinus, recently reclassified as Fomitopsis betulina, and commonly known as the Birch Polypore, is a bracket fungus with a rich and extensively documented history of use in traditional medicine across the Northern Hemisphere.[1][2] This technical guide synthesizes the available historical and ethnobotanical data on P. betulinus, providing researchers, scientists, and drug development professionals with a comprehensive overview of its traditional applications, preparation methods, and the historical context of its use. The remarkable preservation of Ötzi the Iceman, a 5,300-year-old mummy discovered in the Alps carrying this fungus, offers a unique and profound glimpse into the antiquity of its medicinal use.[2][3][4]

Historical and Geographical Distribution of Use

The use of Piptoporus betulinus in traditional medicine is geographically widespread, with notable accounts from Europe and Asia. Historical evidence and traditional practices have been documented in regions including Russia, Siberia, the Baltic countries, Hungary, and Romania.[5][6] In these areas, it has been traditionally used for a variety of purposes, from a general immune-enhancing tonic to a treatment for more specific ailments.[1][6] The discovery of two pieces of this mushroom threaded on a leather thong among the possessions of Ötzi the Iceman, who lived around 3300 BC, provides the earliest direct evidence of its use by humans.[1][7] Analysis of Ötzi's remains revealed an intestinal parasitic infection with whipworm (Trichuris trichiura), and it is theorized that he was using the Birch Polypore for its known anti-parasitic and laxative properties.[1]

Traditional Medicinal Applications

The traditional medicinal applications of Piptoporus betulinus are diverse, reflecting a deep-seated empirical knowledge of its properties. These uses can be broadly categorized as follows:

• Antimicrobial and Antiseptic: The fungus was widely employed as an antimicrobial and antiseptic agent.[1] Strips of the fruiting body were used externally as a styptic to stop bleeding and as an antiseptic dressing for wounds.[1][8] In some traditions, the mushroom was burnt to a charcoal and then used as an antiseptic.[3]

• Anti-inflammatory and Analgesic: P. betulinus was recognized for its anti-inflammatory properties.[1] Powdered dried mushroom was used as a painkiller.[6] In North America and Siberia, snuff made from the ash of the fungus was also used for pain relief.[5]

• Gastrointestinal and Anti-parasitic: One of the most well-documented historical uses is for gastrointestinal disorders and to expel intestinal parasites.[1] This is strongly supported by the context of Ötzi the Iceman.[1] It was also used as a laxative.[1]

• Immune System Support: In Russia, Siberia, and the Baltic region, a tea made from the mushroom was used to enhance the immune system and reduce fatigue.[1][5]

• Cancer Treatment: There are historical accounts of P. betulinus being used in the folk medicine of Siberia, the Baltic area, and Finland for the treatment of various types of cancer.[1] In a notable historical account from Poland, oral administration of birch polypore extracts to female dogs with vaginal tumors reportedly led to their complete disappearance after five weeks.[1]

Quantitative Data from Traditional Use

While precise historical records of dosages are scarce, a combination of ethnobotanical studies and modern herbal practices provide some quantitative insights into the traditional preparation of Piptoporus betulinus.

Preparation Method	Traditional Dosage/Ratio	Source
Decoction (Tea)	5-8g of dried mushroom per cup of water	[3]
Decoction (Tea)	1 part dried mushroom to 10 parts water	[1]
Infusion	½ teaspoon of dried mushroom powder per cup of water	[1]
Tincture (Modern Herbal Practice)	1-2 ml, 2-3 times per day	[1]

Traditional Preparation Methodologies

The preparation of Piptoporus betulinus for medicinal use varied depending on the intended application. The primary methods included decoctions, infusions, powders, and topical applications.

Decoction and Infusion (Tea)

This was one of the most common methods for internal use.

• Protocol for Decoction:

  • The fresh or dried fruiting body is sliced.[3]

  • A specific weight of the mushroom (e.g., 5-8g) is added to a corresponding volume of water (e.g., 1 cup).[3]

  • The mixture is gently simmered for an extended period, typically around one hour, to extract the water-soluble compounds like beta-glucans.[1][3] It is noted that the water should not be boiled vigorously to avoid destroying medicinal constituents.[3]

  • The resulting liquid is consumed as a tea.[1][3]

• Protocol for Infusion:

  • The dried mushroom is processed into a fine powder.[1]

  • A measured amount of the powder (e.g., ½ teaspoon) is added to a cup of hot water.[1]

  • The mixture is allowed to steep before consumption.[1]

Powder

The dried fungus was also used in powdered form.

• Protocol for Powder Preparation:

  • The fruiting bodies are sliced and thoroughly dried.

  • The dried slices are then ground into a fine powder.

  • The powder could be used to make infusions, added to balms, or used as a snuff for pain relief.[1][5][6]

Topical Plaster/Dressing

For wound care, a plaster could be fashioned directly from the fresh mushroom.

• Protocol for Plaster Preparation:

  • A section of the desired size and shape is cut from the surface of a fresh Birch Polypore.[1]

  • The porous surface layer is then carefully peeled back.[3]

  • This strip is applied directly to the wound, where it acts as an absorbent, antibacterial, and anti-inflammatory dressing.[1][3]

Visualizations

A timeline illustrating the historical use of Piptoporus betulinus.

Workflow of traditional preparation and application of Piptoporus betulinus.

Conclusion

Piptoporus betulinus holds a significant place in the history of traditional medicine, with a legacy of use spanning millennia. Its well-documented applications for a variety of ailments, from parasitic infections to wound healing and immune support, underscore the empirical wisdom of traditional medical systems. While modern scientific research has begun to validate many of these historical uses by identifying bioactive compounds with antimicrobial, anti-inflammatory, and other therapeutic properties, the traditional knowledge surrounding this fungus provides a valuable foundation for future research and drug development. This guide serves as a compilation of the current understanding of the historical context of P. betulinus, offering a starting point for further investigation into its potential applications in modern medicine.

References

• 1. herbalreality.com [herbalreality.com]
• 2. gathersage.co.uk [gathersage.co.uk]
• 3. whisperingearth.co.uk [whisperingearth.co.uk]
• 4. zombiemyco.com [zombiemyco.com]
• 5. taylorfrancis.com [taylorfrancis.com]
• 6. d-nb.info [d-nb.info]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]

Initial Screening of the Antimicrobial Spectrum of Piptamine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the initial screening of the antimicrobial spectrum of Piptamine, an antibiotic isolated from the fungus Fomitopsis betulina (formerly Piptoporus betulinus). This document outlines the quantitative antimicrobial data, detailed experimental protocols for its determination, and visual representations of the experimental workflow.

Antimicrobial Spectrum of Piptamine

Piptamine has demonstrated a notable spectrum of antimicrobial activity, with pronounced efficacy against Gram-positive bacteria and a range of yeasts and fungi.[1][2] Its activity against Gram-negative bacteria is reportedly less significant.[1] The antimicrobial potency of Piptamine is quantified by the Minimum Inhibitory Concentration (MIC), which represents the lowest concentration of the compound that inhibits the visible growth of a microorganism.

Quantitative Antimicrobial Data

The following table summarizes the reported Minimum Inhibitory Concentration (MIC) values of Piptamine against various microorganisms.

Microorganism	Strain	MIC (µg/mL)
Gram-Positive Bacteria
Staphylococcus aureus	SG 511	0.78[1][3]
Staphylococcus aureus	1 34/94	6.25[4]
Enterococcus faecalis	1528	1.56[1][3]
Bacillus subtilis	ATCC 6633	>12.5[1]
Gram-Negative Bacteria
Escherichia coli	SG 458	>12.5[5]
Yeasts
Candida albicans	BMSY 212	6.25[1][6]
Rhodotorula rubra	IMET 25030	6.25[1][4]
Kluyveromyces marxianus	IMET 25148	6.25[1][4]
Sporobolomyces salmonicolor	SBUG 549	6.25[1][4]
Fungi
Penicillium notatum	JP 36	>50.0[1][4]

Experimental Protocols

The following sections detail the methodologies employed for the initial screening of Piptamine's antimicrobial spectrum.

Isolation of Piptamine

Piptamine is a fungal tertiary amine, N-benzyl-N-methylpentadecan-1-amine, first isolated from a submerged culture of Piptoporus betulinus Lu 9-1.[4][6] The isolation process typically involves bioassay-guided fractionation of the fungal culture's ethyl acetate (B1210297) extract.[1]

Determination of Minimum Inhibitory Concentration (MIC)

Standardized methods such as broth microdilution and agar (B569324) diffusion assays are utilized to determine the MIC of Piptamine.[1]

2.2.1. Broth Microdilution Assay (NCCLS Method)

This method is a quantitative technique used to determine the MIC of an antimicrobial agent against bacteria and yeasts.

Materials:

• Piptamine stock solution

• Sterile 96-well microtiter plates

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for yeasts)

• Microbial inoculum standardized to 0.5 McFarland turbidity

• Positive control (microorganism in broth without Piptamine)

• Negative control (broth only)

• Incubator

Procedure:

• Prepare serial two-fold dilutions of the Piptamine stock solution in the appropriate broth medium in the wells of a 96-well plate.

• Inoculate each well (except the negative control) with the standardized microbial suspension to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Include a positive control well containing the microbial inoculum without Piptamine and a negative control well with sterile broth.

• Incubate the plates at the optimal temperature and duration for the specific microorganism (e.g., 35-37°C for 18-24 hours for most bacteria).

• Following incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of Piptamine that shows no visible growth.

2.2.2. Agar Well Diffusion Assay

This method is a qualitative or semi-quantitative technique to assess the antimicrobial activity of a compound.

Materials:

• Piptamine solution of known concentration

• Petri dishes containing a suitable solid agar medium (e.g., Mueller-Hinton Agar)

• Microbial inoculum standardized to 0.5 McFarland turbidity

• Sterile cotton swabs

• Sterile cork borer or pipette tip to create wells

• Incubator

Procedure:

• Prepare a lawn of the test microorganism by evenly swabbing the standardized inoculum over the entire surface of the agar plate.

• Allow the plate to dry for a few minutes.

• Using a sterile cork borer, create uniform wells in the agar.

• Add a fixed volume of the Piptamine solution to each well.

• Incubate the plates under appropriate conditions.

• After incubation, measure the diameter of the zone of inhibition (the clear area around the well where microbial growth is inhibited). A larger zone of inhibition indicates greater antimicrobial activity.

Visualizations

Experimental Workflow for Antimicrobial Screening

The following diagram illustrates the general workflow for the initial antimicrobial screening of Piptamine.

Caption: Workflow for Piptamine antimicrobial screening.

Hypothetical Signaling Pathway of Piptamine's Antimicrobial Action

While the precise molecular mechanism of Piptamine's action is not fully elucidated, it is suggested to involve the disruption of the bacterial cell membrane. The following diagram presents a hypothetical signaling cascade initiated by membrane damage.

Caption: Hypothetical pathway of Piptamine's action.

References

• 1. Piptamine | Benchchem [benchchem.com]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]
• 5. researchgate.net [researchgate.net]
• 6. scite.ai [scite.ai]

An In-depth Technical Guide to the Molecular Formula and Mass Spectrometry of Piptamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular characteristics and mass spectrometry data of Piptamine, a novel tertiary amine with notable antimicrobial properties. The information presented herein is intended to support research and development efforts in the fields of natural product chemistry, pharmacology, and drug discovery.

Molecular Properties of Piptamine

Piptamine, identified as N-benzyl-N-methylpentadecan-1-amine, is a fungal metabolite isolated from Piptoporus betulinus (now known as Fomitopsis betulina).[1][2] Its structure is characterized by the absence of chiral centers.[1] The molecular formula of Piptamine has been unequivocally established as C₂₃H₄₁N.[1][3]

Property	Value	Source
Molecular Formula	C₂₃H₄₁N	[1][3]
Molecular Weight	331.6 g/mol	[1]
Structure	N-benzyl-N-methylpentadecan-1-amine	[1]
InChI Key	YMMNFUJNCOWQRX-UHFFFAOYSA-N	[1]

Mass Spectrometry Data

High-Resolution Electrospray Ionization Mass Spectrometry (HRESI-MS) has been instrumental in determining the elemental composition of Piptamine. The analysis reveals a protonated molecular ion ([M+H]⁺) that is the most abundant in the spectrum, indicating the stability of the molecule under the analysis conditions.[1]

Table 2.1: HRESI-MS Data for Piptamine

Ion	Calculated m/z	Experimental m/z
[M+H]⁺	332.3298	332.3307

Data sourced from HRESI-MS analysis.[1][3]

Collision-Induced Dissociation (CID) tandem mass spectrometry (MS/MS) of the protonated molecular ion was performed to elucidate the structure. This analysis generated key diagnostic fragment ions.

Table 2.2: CID-MS/MS Fragmentation Data for Piptamine ([M+H]⁺ at m/z 332.3307)

Fragment Ion (m/z)	Proposed Structure/Fragment
240.5	Loss of the benzyl (B1604629) group
90.7	Benzyl group fragment

Data sourced from CID-MS/MS analysis.[3]

Experimental Protocols

3.1. Isolation and Purification of Piptamine

The following protocol outlines the methodology for isolating Piptamine from a submerged culture of Piptoporus betulinus Lu 9-1.[2][3][4]

• Cultivation : A malt (B15192052) agar (B569324) slant culture of Piptoporus betulinus Lu-9-1 is used to inoculate 500ml Erlenmeyer flasks containing 100ml of a seed medium.[2][3][4] The cultivation occurs at 23°C and 110 rpm on a rotary shaker for 21 days.[3][4]

• Extraction : The culture broth (10 liters) is extracted twice with 3-liter portions of ethyl acetate. The combined extracts are then dried and evaporated.[3][4]

• Initial Chromatography : The resulting oily residue is subjected to column chromatography on Sephadex LH-20 with methanol (B129727) as the eluent.[3][4]

• Activity-Guided Fractionation : Antibacterial fractions are identified using an agar diffusion assay with Bacillus subtilis ATCC 6633 as the test organism.[3][4] The active fractions are pooled and evaporated to dryness.[3][4]

• Final Purification : Final purification is achieved by column chromatography on silica (B1680970) gel 60, eluting with a gradient of chloroform (B151607) and methanol.[3][4] The bioactive fractions are evaporated to yield pure Piptamine.[3][4]

Figure 1. Experimental workflow for the isolation and purification of Piptamine.

3.2. Mass Spectrometry Analysis

The molecular weight and chemical formula of Piptamine were determined using High-Resolution Electrospray Ionization Mass Spectrometry (HRESI-MS).[3]

• Instrumentation : A Finnigan MAT95 XL instrument was used for HRESI-MS analysis.[3]

• Ionization Mode : Electrospray Ionization (ESI) in positive mode was employed to generate the protonated molecular ion [M+H]⁺.

• Tandem MS (MS/MS) : Daughter ions were generated by Collision-Induced Dissociation (CID) of the m/z 332.3307 ion using an ESI-triple quadrupole instrument (Quattro, VG Biotech).[3]

Piptamine Fragmentation Pathway

The CID-MS/MS data suggests a fragmentation pattern consistent with the structure of N-benzyl-N-methylpentadecan-1-amine. The primary fragmentation events involve the cleavage of the bonds adjacent to the nitrogen atom.

References

• 1. General Screening and Multiple Dissociation Methods for Complementary LC–MS Analysis of Pesticides in Beverages: Potential and Pitfalls - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Signaling Pathways Underlying the Rapid Antidepressant Actions of Ketamine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]

A Technical Guide to the Biological Activity of Piptadenia Crude Extracts

Introduction

The genus Piptadenia, belonging to the Fabaceae family, encompasses a variety of plant species traditionally used in folk medicine for treating ailments ranging from inflammation to infections.[1] Scientific investigation into the crude extracts of these plants has begun to validate their therapeutic potential, revealing a spectrum of biological activities. These activities are largely attributed to a rich profile of secondary metabolites, including flavonoids, tannins, and other phenolic compounds.[1][2]

This technical guide provides an in-depth overview of the documented biological activities of crude extracts from the Piptadenia genus, with a focus on cytotoxic, antimicrobial, and antioxidant properties. It is intended for researchers, scientists, and drug development professionals, offering a consolidated resource of quantitative data, detailed experimental protocols, and visual representations of associated cellular mechanisms and workflows.

Note: This document pertains to the genus Piptadenia, as "Piptamine" did not yield relevant scientific data and is presumed to be a typographical error.

Biological Activities of Piptadenia Extracts

Research has primarily focused on a few key species, notably Piptadenia stipulacea and Piptadenia adiantoides. The extracts, typically derived from bark or leaves, have demonstrated significant efficacy in several key areas of therapeutic interest.

Cytotoxic Activity

Ethanolic extracts from the bark of Piptadenia stipulacea have shown notable cytotoxic effects against several human cancer cell lines.[3][4] This activity is believed to be linked to the presence of flavonoids, such as rhamnetin (B192265) and luteolin (B72000), which are known to induce cell cycle arrest and inhibit cell permeability in cancer cells.[1] In contrast, extracts from Piptadenia adiantoides were found to be ineffective against certain cell lines at concentrations up to 20 µg/mL, highlighting species-specific differences in phytochemical composition and efficacy.[1]

Antimicrobial Activity

The antimicrobial potential of Piptadenia extracts has been demonstrated, particularly against Gram-positive bacteria. An ethanolic extract of P. stipulacea was active against Staphylococcus aureus, a common and often drug-resistant pathogen.[3][4] This antibacterial action is likely due to the presence of secondary metabolites like tannins and flavonoids, which can disrupt bacterial cell membranes and inhibit essential enzymes.[1]

Antioxidant Activity

Piptadenia extracts have also been evaluated for their ability to scavenge free radicals. The ethanolic extract of P. stipulacea bark showed significant antioxidant potential, particularly in the ABTS assay, with an activity level approaching that of the standard antioxidant, Trolox.[1] This capacity to neutralize reactive oxygen species is a hallmark of phenolic compounds and flavonoids, which are abundant in these extracts.[1]

Quantitative Data Summary

The following tables summarize the key quantitative findings from studies on the biological activity of Piptadenia crude extracts.

Table 1: Cytotoxic Activity of Piptadenia Extracts

Species	Extract Source	Cancer Cell Line	Assay	Result (IC₅₀ in µg/mL)	Reference
P. stipulacea	Ethanolic (Bark)	HCT-116 (Human Colorectal)	MTT	37.96	[3][4]
P. stipulacea	Ethanolic (Bark)	PC-3 (Prostate Adenocarcinoma)	MTT	37.6	[3][4]
P. stipulacea	Ethanolic (Bark)	HL-60 (Acute Myeloid Leukemia)	MTT	27.82	[3][4]

| P. adiantoides | Crude Extract | UACC-62, MCF-7, TK-10 | - | Ineffective up to 20 µg/mL |[1] |

Table 2: Antimicrobial Activity of Piptadenia Extracts

Species	Extract Source	Microorganism	Assay	Result (MIC in µg/mL)	Reference

| P. stipulacea | Ethanolic (Bark) | Staphylococcus aureus | Microdilution | 500 |[3][4] |

Table 3: Antioxidant Activity of Piptadenia Extracts

Species	Extract Source	Assay	Result (IC₅₀ in µg/mL)	Reference
P. stipulacea	Ethanolic (Bark)	DPPH Radical Scavenging	956.7	[3][4]

| P. stipulacea | Ethanolic (Bark) | ABTS Radical Scavenging | 147.2 |[3][4] |

Putative Mechanisms of Action

The cytotoxic effects of flavonoids found in Piptadenia extracts, such as luteolin and rhamnetin, are often attributed to their ability to interfere with key cellular processes in cancer cells. The diagram below illustrates a proposed signaling pathway for this activity.

Caption: Proposed mechanism of flavonoid-induced cytotoxicity.

Experimental Protocols

The evaluation of biological activities in Piptadenia extracts relies on standardized in vitro assays. Detailed methodologies for the key experiments cited are provided below.

Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity and, by extension, cell viability and cytotoxicity.

Protocol:

• Cell Seeding: Cancer cells are seeded into a 96-well plate at a predetermined density and incubated for 24 hours to allow for attachment.

• Extract Treatment: A serial dilution of the Piptadenia crude extract is prepared. The cell culture medium is replaced with medium containing various concentrations of the extract. Control wells receive medium with the vehicle (e.g., DMSO) only. The plates are incubated for a specified period (e.g., 48 or 72 hours).

• MTT Addition: The treatment medium is removed, and a fresh medium containing MTT solution (typically 0.5 mg/mL) is added to each well. The plates are incubated for another 2-4 hours, allowing viable cells to reduce the yellow MTT to purple formazan (B1609692) crystals.

• Formazan Solubilization: The MTT medium is removed, and a solubilizing agent (e.g., DMSO, isopropanol) is added to each well to dissolve the formazan crystals.

• Absorbance Reading: The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis: The percentage of cell viability is calculated relative to the control. The IC₅₀ value (the concentration of extract that inhibits 50% of cell growth) is determined by plotting a dose-response curve.

The following diagram illustrates the general workflow for this assay.

Caption: Standard experimental workflow for the MTT cytotoxicity assay.

Antimicrobial Susceptibility: Broth Microdilution Assay

This method is used to determine the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[3][4]

Protocol:

• Inoculum Preparation: A standardized suspension of the target bacterium (e.g., S. aureus) is prepared in a suitable broth (e.g., Mueller-Hinton Broth) to a specific turbidity (e.g., 0.5 McFarland standard).

• Serial Dilution: The Piptadenia extract is serially diluted in broth across the wells of a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the standardized bacterial suspension.

• Controls: A positive control well (broth + inoculum, no extract) and a negative control well (broth only) are included.

• Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for 18-24 hours).

• MIC Determination: The MIC is determined as the lowest extract concentration in which no visible bacterial growth (turbidity) is observed.

Antioxidant Capacity: DPPH and ABTS Assays

These two assays are common methods for measuring the radical scavenging ability of natural extracts.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Assay Protocol:

• Reaction Mixture: A solution of DPPH radical in a suitable solvent (e.g., methanol) is prepared.

• Incubation: Various concentrations of the Piptadenia extract are added to the DPPH solution. The mixture is incubated in the dark at room temperature for about 30 minutes.

• Measurement: The DPPH radical has a deep violet color. In the presence of an antioxidant, it is reduced to a colorless or pale yellow compound. The change in color is measured as a decrease in absorbance at ~517 nm.

• Calculation: The percentage of radical scavenging activity is calculated, and the IC₅₀ value (concentration required to scavenge 50% of DPPH radicals) is determined.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Assay Protocol:

• Radical Generation: The ABTS radical cation (ABTS•+) is generated by reacting ABTS stock solution with an oxidizing agent like potassium persulfate. The mixture is allowed to stand in the dark for 12-16 hours.

• Reaction: The ABTS•+ solution is diluted to a specific absorbance. Various concentrations of the Piptadenia extract are then added to the radical solution.

• Measurement: The reduction of the blue-green ABTS•+ radical by the antioxidant is measured as a decrease in absorbance at ~734 nm after a set incubation period (e.g., 6 minutes).

• Calculation: The IC₅₀ value is determined similarly to the DPPH assay.

Conclusion and Future Directions

Crude extracts of Piptadenia species, particularly P. stipulacea, have demonstrated promising cytotoxic, antimicrobial, and antioxidant activities in vitro.[1][3][4] These properties are strongly linked to their rich phytochemical content, especially flavonoids like rhamnetin and luteolin.[1] The data presented herein provide a strong scientific basis for the traditional uses of these plants and underscore their potential as a source for novel bioactive compounds.

Future research should focus on:

• Bioassay-Guided Fractionation: Isolating and identifying the specific compounds responsible for the observed biological activities.

• In Vivo Studies: Validating the in vitro findings in animal models to assess efficacy, toxicity, and pharmacokinetic profiles.

• Mechanism of Action Studies: Further elucidating the precise molecular targets and signaling pathways affected by the active compounds.

• Broad-Spectrum Screening: Evaluating extracts against a wider range of cancer cell lines and microbial pathogens to uncover new therapeutic applications.

The exploration of the Piptadenia genus offers a valuable avenue for the discovery of new lead compounds in the development of pharmaceuticals for oncology and infectious diseases.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. scilit.com [scilit.com]
• 4. [PDF] Identification of Constituents and Evaluation of Biological Activity of Piptadenia stipulacea (Benth.) Ducke Ethanol Extract | Semantic Scholar [semanticscholar.org]

Protocols & Analytical Methods

Application Notes and Protocols for Piptamine Extraction from Fungal Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

Piptamine is a tertiary amine antibiotic first isolated from the submerged culture of the basidiomycete fungus Piptoporus betulinus, now known as Fomitopsis betulina.[1][2][3] This fungus, commonly known as the birch polypore, has a long history in folk medicine for its antimicrobial, anti-inflammatory, and anticancer properties.[1][4] Piptamine has demonstrated significant antimicrobial activity, particularly against Gram-positive bacteria and various yeasts and fungi.[1][2][5] These application notes provide a detailed protocol for the cultivation of Fomitopsis betulina and the subsequent extraction, purification, and quantification of piptamine.

Quantitative Data Summary

The following tables summarize the reported yield of piptamine from a fungal culture and its antimicrobial activity against a panel of microorganisms.

Table 1: Piptamine Yield from Fomitopsis betulina Culture

Parameter	Value	Reference
Fungal Strain	Piptoporus betulinus Lu 9-1	[2][3]
Culture Volume	10 Liters	[2][3]
Extraction Method	Ethyl Acetate (B1210297) Extraction	[2][3]
Purification Method	Column Chromatography	[2][3]
Final Yield	35 mg	[2]

Table 2: Antimicrobial Activity of Piptamine (Minimum Inhibitory Concentration - MIC)

Test Organism	MIC (µg/mL)	Reference
Staphylococcus aureus SG511	0.78	[2]
Enterococcus faecalis 1528	1.56	[2]
Bacillus subtilis ATCC6633	1.00	[2]
Staphylococcus aureus 134/94	6.25	[2]
Escherichia coli SG 458	50.0	[2]
Candida albicans BMSY212	6.25	[2]
Rhodotorula rubra IMET25030	6.25	[2]
Kluyveromyces marxianus IMET 25148	6.25	[2]
Sporobolomyces salmonicolor SBUG549	6.25	[2]
Penicillium notatum JP 36	>50.0	[2]

Experimental Protocols

Fungal Strain and Cultivation

A strain of Piptoporus betulinus (e.g., Lu 9-1) is required for the production of piptamine.[2][3]

1.1. Seed Medium Composition: The seed medium for the cultivation of Fomitopsis betulina is prepared as follows:

Component	Concentration
Glucose	1%
Malt (B15192052) Extract	2%
Soya Bean Meal	0.5%
Yeast Extract	0.1%
KH₂PO₄	0.1%
MgSO₄·7H₂O	0.05%
ZnSO₄·7H₂O	0.0008%
CaCO₃	0.1%

The pH of the medium should be adjusted to 5.0-5.3 before sterilization.[2][6]

1.2. Cultivation Conditions:

• A malt agar (B569324) slant culture of Piptoporus betulinus Lu-9-1 is used to inoculate 500 mL Erlenmeyer flasks containing 100 mL of the seed medium.[2][3][6]

• The cultivation is carried out at 23°C on a rotary shaker at 110 rpm for 21 days.[2]

Piptamine Extraction and Purification

This protocol is based on the bioassay-guided fractionation method used for the initial isolation of piptamine.[1]

2.1. Extraction:

• After 21 days of cultivation, the 10-liter culture broth is extracted twice with 3-liter portions of ethyl acetate.[2][3]

• The combined ethyl acetate extracts are dried and evaporated to yield an oily residue.[2][3]

2.2. Purification:

• Initial Chromatography: The oily residue is subjected to column chromatography on Sephadex LH-20 with methanol (B129727) as the eluent.[2]

• Bioassay: Antibacterial fractions are identified using an agar diffusion assay with Bacillus subtilis ATCC6633 as the test organism.[2]

• The active fractions are pooled and evaporated to dryness.[2]

• Final Purification: Final purification is achieved by column chromatography on silica (B1680970) gel 60 (0.063-0.1 mm).[2]

• The column is eluted with a gradient of chloroform (B151607) and methanol:

  • CHCl₃

  • CHCl₃/MeOH (9:1)

  • CHCl₃/MeOH (8:2)

  • CHCl₃/MeOH (7:3)[2]

• The bioactive fractions are evaporated to yield piptamine as a waxy solid.[2]

2.3. Purity Analysis:

• The purity of the isolated piptamine can be assessed by Thin Layer Chromatography (TLC) on silica gel aluminum sheets with a mobile phase of CHCl₃/MeOH (9:1 v/v). The reported Rf value for piptamine is 0.1.[2]

Visualizations

Proposed Biosynthetic Pathway for Piptamine

The exact biosynthetic pathway of piptamine in Fomitopsis betulina has not been fully elucidated. However, based on its structure (N-benzyl-N-methylpentadecan-1-amine), a plausible pathway can be proposed involving fatty acid synthesis, amination, and methylation steps.

Caption: Proposed biosynthetic pathway for piptamine.

Experimental Workflow for Piptamine Extraction and Purification

The following diagram illustrates the key steps in the isolation of piptamine from a fungal culture of Fomitopsis betulina.

Caption: Piptamine extraction and purification workflow.

References

• 1. Fungal Metabolism of n-Alkylbenzenes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Allylamines, Benzylamines, and Fungal Cell Permeability: A Review of Mechanistic Effects and Usefulness against Fungal Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Combinatorial biosynthesis for the engineering of novel fungal natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Comprehensive Insight into Fungal Enzymes: Structure, Classification, and Their Role in Mankind’s Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. mdpi.com [mdpi.com]

Application Notes and Protocols for Piptamine Production in Submerged Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

Piptamine, an N-benzyl-N-methylpentadecan-1-amine, is a fungal metabolite isolated from the submerged culture of Fomitopsis betulina (formerly Piptoporus betulinus).[1][2][3] It has demonstrated antimicrobial activity, particularly against Gram-positive bacteria and yeasts, making it a compound of interest for drug discovery and development.[2][3] These application notes provide a detailed protocol for the submerged culture production of Piptamine based on established methods and offer insights into potential optimization strategies.

Data Presentation

The following table summarizes the quantitative data for Piptamine production in a submerged culture of Fomitopsis betulina Lu 9-1 as reported in the literature.[1][2]

Parameter	Value	Reference
Producing Organism	Fomitopsis betulina Lu 9-1	[1][2]
Culture Volume	100 mL per 500 mL Erlenmeyer flask	[1][2]
Total Culture Volume	10 Liters	[1]
Incubation Time	21 days	[1][2]
Temperature	23°C	[1][2]
Agitation	110 rpm (rotary shaker)	[1][2]
Final Yield	35 mg of Piptamine	[1]
Yield per Liter	3.5 mg/L	Calculated from[1]

Experimental Protocols

This section details the methodology for the cultivation of Fomitopsis betulina and the subsequent extraction and purification of Piptamine.

Protocol 1: Submerged Culture of Fomitopsis betulina for Piptamine Production

1. Media Preparation:

• Seed Medium Composition (per liter):

  • Glucose: 10 g[1][2]

  • Malt (B15192052) Extract: 20 g[1][2]

  • Soya Bean Meal: 5 g[1][2]

  • Yeast Extract: 1 g[1][2]

  • KH₂PO₄: 1 g[1][2]

  • MgSO₄·7H₂O: 0.5 g[1][2]

  • ZnSO₄·7H₂O: 0.008 g[1][2]

  • CaCO₃: 1 g[1][2]

• Preparation Steps:

  • Dissolve all components in distilled water.

  • Adjust the pH to 5.0-5.3 before sterilization.[1][2]

  • Sterilize by autoclaving.

2. Inoculation and Cultivation:

• Inoculate 100 mL of the sterile seed medium in a 500 mL Erlenmeyer flask with a malt agar (B569324) slant culture of Fomitopsis betulina Lu 9-1.[1][2]

• Incubate the flasks at 23°C on a rotary shaker at 110 rpm for 21 days.[1][2]

Protocol 2: Extraction and Purification of Piptamine

• Pool the culture broth from all flasks (e.g., 10 liters).

• Extract the broth twice with equal volumes of ethyl acetate (B1210297) (e.g., 2 x 10 liters).

• Combine the ethyl acetate extracts and dry them over anhydrous sodium sulfate.

• Evaporate the solvent under reduced pressure to obtain an oily residue.[1]

• Subject the residue to column chromatography on Sephadex LH-20 with methanol (B129727) as the eluent.[1]

• Monitor the fractions for antibacterial activity using an agar diffusion assay with a susceptible test organism such as Bacillus subtilis.[1]

• Pool the active fractions and evaporate to dryness.

• Perform final purification by column chromatography on silica (B1680970) gel 60, eluting with a gradient of chloroform (B151607) and methanol.[1]

• Evaporate the bioactive fractions to yield pure Piptamine.[1]

Proposed Biosynthetic Pathway and Experimental Workflow

While the complete biosynthetic pathway of Piptamine has not been experimentally elucidated, a plausible pathway can be proposed based on its chemical structure.[4]

Caption: A proposed biosynthetic pathway for Piptamine.

The experimental workflow for Piptamine production and isolation can be visualized as follows:

Caption: Workflow for Piptamine production and purification.

Application Notes for Optimization

To enhance the yield of Piptamine, several optimization strategies can be employed. These are general approaches for improving secondary metabolite production in fungal fermentations and would require experimental validation for Piptamine.

1. Media Optimization:

• Carbon and Nitrogen Sources: Systematically evaluate different carbon (e.g., fructose, sucrose, starch) and nitrogen sources (e.g., peptone, tryptone, ammonium (B1175870) salts) to identify those that promote higher Piptamine production.[5] The carbon-to-nitrogen ratio is also a critical parameter to optimize.

• Precursor Supplementation: Based on the proposed biosynthetic pathway, feeding precursors such as long-chain fatty acids or benzylamine (B48309) derivatives at different stages of fermentation could potentially increase the final yield.

2. Optimization of Physical Parameters:

• Temperature and pH: Conduct studies to determine the optimal temperature and pH for both fungal growth and Piptamine production, as these may differ.[6] Maintaining a stable pH throughout the fermentation using buffering agents or automated pH control can be beneficial.

• Aeration and Agitation: In a bioreactor setting, optimizing the dissolved oxygen levels through controlled aeration and agitation is crucial for maximizing the productivity of aerobic fungal cultures.[7]

3. Fed-Batch and Continuous Culture Strategies:

• Implementing fed-batch or continuous culture strategies can help maintain optimal nutrient concentrations and remove inhibitory byproducts, leading to higher cell densities and prolonged productivity.

4. Elicitation:

• The addition of elicitors (e.g., biotic or abiotic stressors) to the culture medium can sometimes trigger or enhance the production of secondary metabolites as a defense response.

The logical relationship for optimizing fermentation conditions can be represented as follows:

Caption: A logical approach to optimizing Piptamine production.

References

• 1. scispace.com [scispace.com]
• 2. scite.ai [scite.ai]
• 3. Secondary Metabolites of Fomitopsis betulina: Chemical Structures, Biological Activity and Application Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Piptamine | Benchchem [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. brieflands.com [brieflands.com]
• 7. Optimization of Multiparameters for Increased Yields of Cytochrome B5 in Bioreactors - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Piptamine Purification using Column Chromatography

For Researchers, Scientists, and Drug Development Professionals

Introduction

Piptamine is a tertiary amine antibiotic isolated from the fungus Piptoporus betulinus.[1][2] It has demonstrated significant antibacterial activity, particularly against Gram-positive bacteria.[3][4][5] Effective purification of piptamine is crucial for its further study and potential therapeutic applications. This document provides detailed protocols for the purification of piptamine from fungal extracts using column chromatography, based on established methodologies.[1]

Physicochemical Properties of Piptamine

Experimental data on the physicochemical properties of piptamine, such as its solubility in various solvents and its stability at different pH and temperature ranges, are not extensively available in the public domain. It is recommended that these parameters be determined experimentally to optimize purification and storage conditions. As a tertiary amine, piptamine is expected to be soluble in various organic solvents.

Experimental Protocols

Protocol 1: Extraction of Crude Piptamine from Fungal Culture

This protocol describes the initial extraction of piptamine from a submerged culture of Piptoporus betulinus.

Materials:

• Fermentation broth of Piptoporus betulinus

• Ethyl acetate (B1210297)

• Rotary evaporator

• Separatory funnel

• Filtration apparatus

Procedure:

• Harvest the fermentation broth containing piptamine.

• Extract the broth twice with equal volumes of ethyl acetate in a separatory funnel.

• Combine the organic extracts.

• Dry the combined ethyl acetate extract over anhydrous sodium sulfate.

• Concentrate the extract under reduced pressure using a rotary evaporator to obtain an oily residue, which is the crude piptamine extract.[1]

Protocol 2: Initial Purification by Size Exclusion Chromatography

This protocol utilizes Sephadex LH-20 for the initial cleanup and fractionation of the crude extract.

Materials:

• Sephadex LH-20 resin

• Methanol (B129727) (HPLC grade)

• Chromatography column

• Fraction collector

• Crude piptamine extract

Procedure:

• Swell the Sephadex LH-20 resin in methanol for at least 3 hours.

• Pack a chromatography column with the swollen Sephadex LH-20 slurry. The column dimensions will depend on the amount of crude extract.

• Equilibrate the column with methanol at a constant flow rate until a stable baseline is achieved.

• Dissolve the crude piptamine extract in a minimal volume of methanol.

• Apply the dissolved sample to the top of the column.

• Elute the column with methanol at a constant flow rate.

• Collect fractions of a defined volume using a fraction collector.

• Monitor the fractions for the presence of piptamine using Thin Layer Chromatography (TLC) with a mobile phase of chloroform (B151607):methanol (9:1, v/v).[1] The reported Rf value for piptamine is 0.1.[1]

• Pool the fractions containing piptamine and concentrate them using a rotary evaporator.

Table 1: Estimated Parameters for Sephadex LH-20 Chromatography

Parameter	Value
Stationary Phase	Sephadex LH-20
Mobile Phase	Methanol
Column Dimensions (Internal Diameter x Length)	2.5 cm x 50 cm
Sample Loading	1-5 g of crude extract
Flow Rate	1-2 mL/min
Fraction Volume	10-15 mL

Protocol 3: Final Purification by Silica (B1680970) Gel Column Chromatography

This protocol describes the final purification of piptamine using silica gel 60.

Materials:

• Silica gel 60 (0.063-0.1 mm particle size)[1]

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• Chromatography column

• Fraction collector

• Partially purified piptamine from Protocol 2

Procedure:

• Prepare a slurry of silica gel 60 in chloroform and pack the chromatography column.

• Equilibrate the column with chloroform.

• Dissolve the partially purified piptamine in a minimal amount of chloroform.

• Load the sample onto the top of the silica gel bed.

• Elute the column with a stepwise gradient of chloroform and methanol as described in Table 2.[1]

• Collect fractions and monitor by TLC (chloroform:methanol 9:1, v/v).

• Pool the fractions containing pure piptamine.

• Evaporate the solvent to yield purified piptamine as a waxy solid. The reported yield from a 10-liter culture is 35 mg.[1]

Table 2: Elution Gradient for Silica Gel Chromatography

Step	Mobile Phase (Chloroform:Methanol, v/v)	Volume
1	100:0	2-3 column volumes
2	90:10	2-3 column volumes
3	80:20	2-3 column volumes
4	70:30	2-3 column volumes

Data Presentation

Table 3: Summary of Piptamine Purification Stages and Expected Purity

Purification Step	Stationary Phase	Mobile Phase/Eluent	Purity Assessment Method	Expected Purity
Crude Extraction	-	Ethyl Acetate	TLC	Low
Size Exclusion Chromatography	Sephadex LH-20	Methanol	TLC	Intermediate
Silica Gel Chromatography	Silica Gel 60	Chloroform:Methanol Gradient	HPLC, GC-MS, NMR	>95%

Purity Assessment

The purity of the final piptamine product should be assessed using appropriate analytical techniques.

• High-Performance Liquid Chromatography (HPLC): A reverse-phase C18 column with a mobile phase consisting of a buffered aqueous solution and an organic modifier (e.g., acetonitrile (B52724) or methanol) is a suitable starting point for method development. Detection can be performed using a UV detector.

• Gas Chromatography-Mass Spectrometry (GC-MS): As an alkaloid, piptamine can be analyzed by GC-MS, which can provide information on both purity and molecular weight.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure of the purified compound and can also be used for quantitative purity assessment (qNMR).

Visualizations

Caption: Experimental workflow for piptamine purification and analysis.

Caption: Logical relationship of purification steps and purity levels.

References

• 1. Mixed-Mode HPLC Separation of Tertiary Amines on Primesep 200 Column | SIELC Technologies [sielc.com]
• 2. Determining the purity of samples from natural products by coupling HPLC and CCD spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. GC/MS Analysis of Alkaloids in Galanthus fosteri Baker and Determination of Its Anticholinesterase Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]

Application Note: Quantification of Piptamine using Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Piptamine, an antibiotic isolated from the fungus Fomitopsis betulina, has demonstrated significant antimicrobial activity, particularly against Gram-positive bacteria. As research into its therapeutic potential continues, robust and reliable analytical methods for its quantification in various matrices are essential. This application note describes a detailed protocol for the quantification of piptamine using Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection.

Disclaimer: As of the writing of this document, no specific, validated HPLC method for the quantification of piptamine has been published in peer-reviewed literature. The method described herein is a proposed protocol based on established principles for the analysis of structurally similar compounds, such as tertiary amines and N-benzyl derivatives. This method will require validation for specific applications to ensure accuracy, precision, and robustness.

Chromatographic Conditions

A standard RP-HPLC method is proposed for the separation and quantification of piptamine. The presence of a benzyl (B1604629) group in the piptamine structure allows for ultraviolet (UV) detection.

Parameter	Recommended Condition
HPLC System	Any standard HPLC system with a binary pump, autosampler, column oven, and UV detector.
Column	C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).
Mobile Phase A	0.1% Formic Acid in Water.
Mobile Phase B	0.1% Formic Acid in Acetonitrile.
Gradient Elution	See Table 1.
Flow Rate	1.0 mL/min.
Column Temperature	30°C.
Detection Wavelength	254 nm.
Injection Volume	10 µL.

Table 1: Gradient Elution Program

Time (minutes)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
20.0	5	95
25.0	5	95
25.1	95	5
30.0	95	5

Quantitative Data Summary

The following table summarizes the expected performance characteristics of this HPLC method for piptamine quantification. These are illustrative values and must be confirmed through a comprehensive method validation study.

Table 2: Illustrative Method Performance Data

Parameter	Expected Value
Retention Time (tR)	Approximately 15-18 minutes.
Linearity (R²)	≥ 0.999.
Linear Range	1 - 100 µg/mL.
Limit of Detection (LOD)	~0.3 µg/mL.
Limit of Quantification (LOQ)	~1.0 µg/mL.
Precision (%RSD)	< 2%.
Accuracy (Recovery %)	98 - 102%.

Experimental Protocols

1. Preparation of Standard Solutions

• Piptamine Stock Solution (1 mg/mL): Accurately weigh 10 mg of piptamine reference standard and transfer it to a 10 mL volumetric flask. Dissolve in and dilute to volume with acetonitrile. This stock solution should be stored at 2-8°C.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with the initial mobile phase composition (95:5 Mobile Phase A:Mobile Phase B) to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

2. Sample Preparation (from a hypothetical broth culture)

• Extraction: Take 10 mL of the fermentation broth and adjust the pH to >10 with 1M NaOH. Extract the basic solution three times with an equal volume of ethyl acetate.

• Evaporation: Combine the organic layers and evaporate to dryness under reduced pressure or a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in 1 mL of the initial mobile phase composition.

• Filtration: Filter the reconstituted sample through a 0.45 µm syringe filter into an HPLC vial before injection.

3. Method Validation Protocol

To ensure the reliability of the analytical data, the HPLC method should be validated according to the International Council for Harmonisation (ICH) guidelines. The key validation parameters include:

• Specificity: Analyze a blank sample (matrix without piptamine) to ensure no interfering peaks at the retention time of piptamine.

• Linearity: Inject the prepared working standard solutions in triplicate and construct a calibration curve by plotting the peak area against the concentration. The correlation coefficient (R²) should be ≥ 0.999.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the LOD and LOQ based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

• Precision:

  • Repeatability (Intra-day precision): Analyze six replicate injections of a standard solution at 100% of the target concentration on the same day. The relative standard deviation (%RSD) should be less than 2%.

  • Intermediate Precision (Inter-day precision): Repeat the analysis on a different day with a different analyst or instrument. The %RSD should be within acceptable limits.

• Accuracy: Perform a recovery study by spiking a blank matrix with known concentrations of piptamine at three different levels (e.g., 80%, 100%, and 120% of the target concentration). The recovery should be within 98-102%.

Visualizations

Caption: Experimental workflow for the HPLC quantification of Piptamine.

Caption: Key parameters for HPLC method validation according to ICH guidelines.

Application Notes and Protocols: In Vitro Antimicrobial Susceptibility Testing of Piptamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Piptamine is a natural antimicrobial compound isolated from the fungus Piptoporus betulinus (also known as Fomitopsis betulina).[1] It has demonstrated notable activity against a range of microorganisms, particularly Gram-positive bacteria, yeasts, and some fungi.[2][3][4] This document provides detailed application notes and standardized protocols for the in vitro antimicrobial susceptibility testing of Piptamine, designed to ensure reproducibility and accurate assessment of its antimicrobial efficacy.

Data Presentation: Antimicrobial Spectrum of Piptamine

The antimicrobial potency of Piptamine has been quantified through the determination of its Minimum Inhibitory Concentration (MIC) against various microorganisms. The following table summarizes the reported MIC values from preclinical studies.

Test Organism	Strain	MIC (µg/mL)	Method
Gram-Positive Bacteria
Staphylococcus aureus	SG 511	0.78	Broth Microdilution (NCCLS)[2][3]
Staphylococcus aureus	134/94	6.25	Broth Microdilution (NCCLS)[3]
Enterococcus faecalis	1528	1.56	Broth Microdilution (NCCLS)[2][3]
Bacillus subtilis	ATCC 6633	>12.5	Not Specified[2][5]
Gram-Negative Bacteria
Escherichia coli	SG 458	50.0	Broth Microdilution (NCCLS)[3]
Yeasts & Fungi
Candida albicans	BMSY212	6.25	Broth Dilution Antifungal Susceptibility Testing (NCCLS)[3]
Rhodotorula rubra	IMET 25030	6.25	Agar (B569324) Well Diffusion[3]
Kluyveromyces marxianus	IMET 25148	6.25	Broth Dilution Antifungal Susceptibility Testing (NCCLS)[3]
Sporobolomyces salmonicolor	SBUG 549	>50.0	Agar Well Diffusion[3]
Penicillium notatum	JP 36	>50.0	Not Specified[1]

Experimental Protocols

Detailed methodologies for key in vitro antimicrobial susceptibility tests are provided below. These protocols are based on established standards and findings from research on Piptamine.

Protocol 1: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

This method determines the lowest concentration of Piptamine that inhibits the visible growth of a microorganism.

Materials:

• Piptamine stock solution (e.g., in DMSO or other suitable solvent)

• Sterile 96-well microtiter plates

• Mueller-Hinton Broth (MHB) for bacteria or RPMI-1640 for fungi

• Bacterial or fungal inoculum

• Spectrophotometer

• Incubator

Procedure:

• Inoculum Preparation:

  • Aseptically pick several colonies of the test microorganism from an agar plate.

  • Suspend the colonies in sterile saline or broth.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL for bacteria).

  • Dilute the standardized suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Preparation of Piptamine Dilutions:

  • Perform serial twofold dilutions of the Piptamine stock solution in the appropriate broth within the 96-well plate to achieve a range of desired concentrations.

  • Ensure the final volume in each well is 100 µL after adding the inoculum.

• Inoculation and Incubation:

  • Add 100 µL of the prepared inoculum to each well containing the Piptamine dilutions.

  • Include a growth control well (inoculum without Piptamine) and a sterility control well (broth only).

  • Incubate the plates at 35-37°C for 16-20 hours for bacteria or at a suitable temperature and duration for fungi.

• Result Interpretation:

  • The MIC is the lowest concentration of Piptamine at which no visible growth of the microorganism is observed.

Protocol 2: Agar Well Diffusion Assay

This method assesses the antimicrobial activity of Piptamine by measuring the zone of growth inhibition on an agar surface.

Materials:

• Piptamine solution of known concentration

• Sterile Petri dishes

• Mueller-Hinton Agar (MHA) or other suitable agar medium

• Bacterial or fungal inoculum

• Sterile cork borer or pipette tip

• Incubator

Procedure:

• Inoculum Preparation:

  • Prepare a standardized inoculum as described in the broth microdilution protocol.

  • Using a sterile cotton swab, evenly streak the inoculum over the entire surface of the agar plate to create a lawn of growth.

• Well Creation and Sample Addition:

  • Use a sterile cork borer to create wells of a defined diameter in the agar.

  • Add a specific volume of the Piptamine solution to each well.

  • A control well with the solvent used to dissolve Piptamine should be included.

• Incubation and Measurement:

  • Incubate the plates under appropriate conditions for the test microorganism.

  • After incubation, measure the diameter of the clear zone of growth inhibition around each well in millimeters.

Protocol 3: Time-Kill Kinetics Assay

This assay determines whether Piptamine is bactericidal (kills bacteria) or bacteriostatic (inhibits bacterial growth) over time.[6]

Materials:

• Piptamine solutions at various concentrations (e.g., MIC, 2x MIC, 4x MIC)

• Bacterial inoculum

• Appropriate broth medium

• Sterile culture tubes or flasks

• Apparatus for serial dilutions and colony counting (e.g., agar plates, spreader)

• Incubator with shaking capabilities

Procedure:

• Inoculum Preparation:

  • Prepare a logarithmic phase bacterial culture with a standardized cell density (e.g., ~1 x 10⁶ CFU/mL).[7]

• Exposure and Sampling:

  • Add the bacterial inoculum to flasks containing the broth with different concentrations of Piptamine and a growth control flask without Piptamine.

  • Incubate the flasks at 37°C with agitation.

  • At specified time points (e.g., 0, 2, 4, 8, 12, 24 hours), withdraw aliquots from each flask.[8]

• Viable Cell Count:

  • Perform serial dilutions of the collected aliquots in sterile saline or broth.

  • Plate the dilutions onto appropriate agar plates and incubate until colonies are visible.

  • Count the number of colonies to determine the CFU/mL at each time point.

• Data Analysis:

  • Plot the log₁₀ CFU/mL versus time for each Piptamine concentration and the control.

  • A bactericidal effect is typically defined as a ≥3-log₁₀ (99.9%) reduction in CFU/mL compared to the initial inoculum.[6][9] A bacteriostatic effect is observed when there is a prevention of growth without a significant reduction in the viable count.[6]

Visualizations

Experimental Workflow Diagrams

Caption: Workflow for MIC determination using broth microdilution.

Caption: Workflow for the agar well diffusion assay.

Caption: Workflow for the time-kill kinetics assay.

Conceptual Mechanism of Action

While the precise signaling pathways of Piptamine are not fully elucidated, evidence suggests its primary target is the bacterial cell membrane.[1]

Caption: Conceptual mechanism of Piptamine's antimicrobial action.

References

• 1. Piptamine | Benchchem [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. researchgate.net [researchgate.net]
• 6. emerypharma.com [emerypharma.com]
• 7. researchgate.net [researchgate.net]
• 8. actascientific.com [actascientific.com]
• 9. nelsonlabs.com [nelsonlabs.com]

Application Notes and Protocols for Determining the Minimum Inhibitory Concentration (MIC) of Piptamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Piptamine, a tertiary amine antibiotic, is a natural product isolated from the fungus Piptoporus betulinus (also known as Fomitopsis betulina).[1][2][3][4] This compound has demonstrated significant antimicrobial activity, particularly against Gram-positive bacteria and a range of yeasts and fungi.[1][2][3][4][5][6] These application notes provide detailed protocols for determining the Minimum Inhibitory Concentration (MIC) of Piptamine, a critical parameter for assessing its antimicrobial potency and for guiding further drug development efforts. The primary mechanism of Piptamine's bactericidal action involves the dissolution of the bacterial cell membrane, leading to cell death.[7]

Data Presentation: Reported MIC Values of Piptamine

The antimicrobial efficacy of Piptamine has been quantified through various studies, with MIC values determined against a spectrum of microorganisms. The following table summarizes the reported MIC values for Piptamine.

Microorganism	Strain	MIC (µg/mL)
Gram-Positive Bacteria
Staphylococcus aureus	SG 511	0.78[1][3][5]
Enterococcus faecalis	1528	1.56[1][3][5]
Bacillus subtilis	ATCC 6633	>12.5[1]
Yeasts & Fungi
Candida albicans	BMSY2 12	6.25[1][3][4]
Rhodotorula rubra	IMET 25030	6.25[3]
Kluyveromyces marxianus	IMET 25148	6.25[3]
Sporobolomyces salmonicolor	SBUG 549	6.25[3]
Penicillium notatum	JP 36	>50.0[1][3]

Experimental Protocols

Standardized methods for MIC determination are crucial for the reproducibility and comparability of results. The following are detailed protocols for the broth microdilution and agar (B569324) well diffusion methods, which have been used to determine the MIC of Piptamine.[1]

Protocol 1: Broth Microdilution Method

This method is a widely used technique for determining the MIC of antimicrobial agents in a liquid medium.

Materials:

• Piptamine stock solution (of known concentration)

• Sterile 96-well microtiter plates

• Appropriate sterile broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Bacterial or fungal inoculum, standardized to the appropriate cell density (e.g., 0.5 McFarland standard)

• Positive control (a known effective antibiotic)

• Negative control (broth medium with inoculum, without any antimicrobial agent)

• Solvent control (broth medium with the solvent used to dissolve Piptamine)

• Microplate reader or visual inspection

Procedure:

• Preparation of Microtiter Plates: Add 100 µL of sterile broth to all wells of a 96-well microtiter plate.

• Serial Dilution of Piptamine:

  • Add 100 µL of the Piptamine stock solution to the first well of a row.

  • Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, mixing well, and repeating this process across the row. Discard 100 µL from the last well.

• Inoculation: Add 10 µL of the standardized microbial inoculum to each well, except for the sterility control wells.

• Controls:

  • Positive Control: Set up a row with a known antibiotic, following the same serial dilution procedure.

  • Negative Control (Growth Control): Include wells with broth and inoculum only.

  • Solvent Control: If Piptamine is dissolved in a solvent (e.g., DMSO), include wells with broth, inoculum, and the highest concentration of the solvent used.

  • Sterility Control: Include wells with broth only to check for contamination.

• Incubation: Cover the microtiter plate and incubate at the appropriate temperature and duration for the specific microorganism (e.g., 35-37°C for 18-24 hours for most bacteria).

• Determination of MIC: The MIC is the lowest concentration of Piptamine that completely inhibits the visible growth of the microorganism. This can be determined by visual inspection for turbidity or by measuring the optical density (OD) at 600 nm using a microplate reader.

Protocol 2: Agar Well Diffusion Method

This method is suitable for screening the antimicrobial activity of a compound and can provide a qualitative to semi-quantitative measure of its efficacy.

Materials:

• Piptamine solution (of known concentration)

• Sterile Petri dishes

• Appropriate agar medium (e.g., Mueller-Hinton Agar)

• Bacterial or fungal inoculum, standardized to the appropriate cell density

• Sterile cotton swabs

• Sterile cork borer or pipette tip to create wells

• Positive control (a known effective antibiotic)

• Negative control (solvent used to dissolve Piptamine)

Procedure:

• Preparation of Agar Plates: Pour the molten agar medium into sterile Petri dishes and allow it to solidify.

• Inoculation: Dip a sterile cotton swab into the standardized microbial inoculum and streak it evenly across the entire surface of the agar plate to create a lawn of bacteria.

• Creation of Wells: Use a sterile cork borer to create wells of a uniform diameter in the agar.

• Application of Piptamine and Controls:

  • Add a specific volume (e.g., 50-100 µL) of the Piptamine solution to a well.

  • Add the same volume of the positive control antibiotic to another well.

  • Add the same volume of the solvent to a third well to serve as a negative control.

• Incubation: Incubate the plates at the appropriate temperature and duration for the specific microorganism.

• Measurement of Inhibition Zone: After incubation, measure the diameter of the zone of inhibition (the clear area around the well where microbial growth is inhibited) in millimeters. A larger zone of inhibition indicates greater antimicrobial activity.

Visualizations

Piptamine's Proposed Mechanism of Action

Caption: Proposed mechanism of Piptamine's antimicrobial action.

Experimental Workflow for MIC Determination (Broth Microdilution)

Caption: Workflow for MIC determination using broth microdilution.

References

• 1. Piptamine | Benchchem [benchchem.com]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. scispace.com [scispace.com]
• 4. scite.ai [scite.ai]
• 5. researchgate.net [researchgate.net]
• 6. Fomitopsis betulina (formerly Piptoporus betulinus): the Iceman’s polypore fungus with modern biotechnological potential - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Piptamine's Antimicrobial Efficacy: Application Notes and Protocols for Agar Diffusion Assay

For Immediate Release

These application notes provide a detailed protocol for determining the antimicrobial activity of Piptamine using the agar (B569324) diffusion assay. The included data and methodologies are intended for researchers, scientists, and drug development professionals engaged in antimicrobial research and development. Piptamine, an antibiotic isolated from the fungus Fomitopsis betulina (previously Piptoporus betulinus), has demonstrated significant activity against a range of Gram-positive bacteria and yeasts.[1][2]

Introduction

Piptamine is a fungal metabolite with promising antimicrobial properties.[2] It has shown notable efficacy against various pathogens, making it a compound of interest in the search for new antibiotics.[1] The agar diffusion assay is a widely used and effective method for the preliminary determination of the antimicrobial activity of a compound.[3][4] This document outlines the procedures for evaluating Piptamine's activity using the agar well diffusion technique and presents known quantitative data on its minimum inhibitory concentrations (MIC).

Quantitative Data: Piptamine Antimicrobial Activity

The antimicrobial potency of Piptamine has been quantified through the determination of its Minimum Inhibitory Concentration (MIC) against various microorganisms.[1][5][6] The following table summarizes the reported MIC values for Piptamine.

Test Organism	Strain	Minimum Inhibitory Concentration (MIC) (µg/mL)
Bacteria
Staphylococcus aureus	SG 511	0.78[1][5][6]
Staphylococcus aureus	134/94	6.25[5]
Enterococcus faecalis	1528	1.56[1][5][6]
Bacillus subtilis	ATCC 6633	>12.5[1]
Escherichia coli	SG 458	12.5[5]
Yeasts & Fungi
Candida albicans	BMSY 212	6.25[1][5]
Rhodotorula rubra	IMET 25030	6.25[1][5]
Kluyveromyces marxianus	IMET 25148	6.25[1][5]
Sporobolomyces salmonicolor	SBUG 549	6.25[5]
Penicillium notatum	JP 36	>50.0[1][5]

Experimental Protocols

Agar Well Diffusion Assay for Piptamine Activity

This protocol details the agar well diffusion method to assess the antimicrobial activity of Piptamine.[4][7][8]

Materials:

• Piptamine solution of known concentration (e.g., in a suitable solvent like DMSO)

• Test microorganisms (e.g., Staphylococcus aureus, Candida albicans)

• Mueller-Hinton Agar (for bacteria) or Sabouraud Dextrose Agar (for fungi)

• Sterile petri dishes

• Sterile cotton swabs

• Micropipettes and sterile tips

• Sterile cork borer (6-8 mm diameter)

• Incubator

• Positive control (e.g., a standard antibiotic like Neomycin)[7]

• Negative control (the solvent used to dissolve Piptamine, e.g., DMSO)[7]

• McFarland turbidity standards (0.5)

Procedure:

• Media Preparation: Prepare and sterilize the appropriate agar medium (Mueller-Hinton Agar for bacteria, Sabouraud Dextrose Agar for fungi) according to the manufacturer's instructions. Pour the molten agar into sterile petri dishes and allow them to solidify in a laminar flow hood.[7]

• Inoculum Preparation: From a fresh culture of the test microorganism, prepare a suspension in sterile saline or broth. Adjust the turbidity of the suspension to match the 0.5 McFarland standard.[7]

• Inoculation of Agar Plates: Dip a sterile cotton swab into the standardized microbial suspension. Remove excess liquid by pressing the swab against the inside of the tube. Swab the entire surface of the agar plate evenly in three directions, rotating the plate approximately 60 degrees between each streaking to ensure uniform growth.[7][9]

• Well Creation: Using a sterile cork borer, create uniform wells (6-8 mm in diameter) in the inoculated agar plates.[7][8]

• Application of Piptamine and Controls: Carefully pipette a fixed volume (e.g., 50-100 µL) of the Piptamine solution into a designated well.[8] In separate wells on the same plate, add the same volume of the positive control and the negative control.[9]

• Incubation: Incubate the plates under appropriate conditions. For most bacteria, this is 35-37°C for 18-24 hours.[7][9] For fungi, incubate at 25-30°C for 24-48 hours.

• Data Collection and Interpretation: After incubation, measure the diameter of the zone of inhibition (the clear area around the well where microbial growth is inhibited) in millimeters (mm).[7][9] The diameter of the well should be included in the measurement. A larger zone of inhibition indicates greater antimicrobial activity. Compare the zone of inhibition of Piptamine with those of the positive and negative controls.

Visualizations

Experimental Workflow: Agar Well Diffusion Assay

Caption: Workflow for the agar well diffusion assay.

Proposed Mechanism of Action: Piptamine

While the precise signaling pathways are still under investigation, it is suggested that Piptamine's antimicrobial activity is due to its interaction with and disruption of the microbial cell membrane.

References

• 1. Piptamine | Benchchem [benchchem.com]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. botanyjournals.com [botanyjournals.com]
• 5. scispace.com [scispace.com]
• 6. researchgate.net [researchgate.net]
• 7. chemistnotes.com [chemistnotes.com]
• 8. Methods for in vitro evaluating antimicrobial activity: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. hereditybio.in [hereditybio.in]

Piptamine: Application Notes and Protocols for Antibacterial Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Piptamine, a tertiary amine with the chemical structure N-benzyl-N-methylpentadecan-1-amine, is a natural product isolated from the fungus Fomitopsis betulina (formerly Piptoporus betulinus).[1][2][3] This compound has demonstrated notable antimicrobial activity, particularly against Gram-positive bacteria and some yeasts, making it a person of interest in the search for new antibacterial agents.[1][4][5] These application notes provide a summary of the antibacterial activity of Piptamine, detailed protocols for its evaluation, and an overview of its proposed mechanism of action.

Data Presentation: Antimicrobial Activity of Piptamine

The antibacterial and antifungal efficacy of Piptamine has been quantified using the Minimum Inhibitory Concentration (MIC) method. The following tables summarize the reported MIC values against various microorganisms.

Table 1: Antibacterial Activity of Piptamine

Test Organism	Strain	MIC (µg/mL)
Staphylococcus aureus	134/94	6.25[2]
Staphylococcus aureus	SG511	0.78[2][4]
Enterococcus faecalis	1528	1.56[2][4]
Bacillus subtilis	ATCC6633	1.00[2]
Escherichia coli	SG 458	12.5[2][6]

Table 2: Antifungal Activity of Piptamine

Test Organism	Strain	MIC (µg/mL)
Candida albicans	BMSY212	6.25[1][3]
Rhodotorula rubra	IMET25030	6.25[1][2]
Kluyveromyces marxianus	IMET 25148	6.25[1][2]
Sporobolomyces salmonicolor	SBUG549	6.25[1][2]
Penicillium notatum	JP 36	>50.0[1][2]

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol is based on the Clinical and Laboratory Standards Institute (CLSI) guidelines and is used to determine the lowest concentration of Piptamine that inhibits the visible growth of a microorganism.

Materials:

• Piptamine stock solution (e.g., in DMSO)

• 96-well microtiter plates

• Appropriate bacterial growth medium (e.g., Mueller-Hinton Broth)

• Bacterial inoculum standardized to 0.5 McFarland turbidity

• Incubator

• Microplate reader (optional)

Procedure:

• Prepare serial two-fold dilutions of the Piptamine stock solution in the growth medium in the wells of a 96-well plate. The final volume in each well should be 100 µL.

• Prepare a bacterial suspension equivalent to a 0.5 McFarland standard. Dilute this suspension in the growth medium to achieve a final inoculum density of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Add 100 µL of the standardized bacterial inoculum to each well containing the Piptamine dilutions.

• Include a positive control (bacteria and medium without Piptamine) and a negative control (medium only).

• Incubate the plate at 37°C for 16-20 hours.

• Determine the MIC by visually inspecting the wells for turbidity. The MIC is the lowest concentration of Piptamine at which no visible growth is observed. Alternatively, the optical density can be measured using a microplate reader.

Caption: Workflow for MIC Determination by Broth Microdilution.

Determination of Antibacterial Activity by Agar (B569324) Well Diffusion

This method is a qualitative or semi-quantitative assay to screen for the antibacterial activity of Piptamine.

Materials:

• Piptamine solution of known concentration

• Petri dishes with appropriate agar medium (e.g., Mueller-Hinton Agar)

• Bacterial inoculum standardized to 0.5 McFarland turbidity

• Sterile cotton swabs

• Sterile cork borer or pipette tip

• Incubator

• Calipers

Procedure:

• Prepare a bacterial lawn by evenly streaking a sterile cotton swab dipped in the standardized bacterial inoculum over the entire surface of the agar plate.

• Aseptically create wells (6-8 mm in diameter) in the agar using a sterile cork borer.

• Add a defined volume (e.g., 50-100 µL) of the Piptamine solution into each well.

• Include a positive control (a known antibiotic) and a negative control (the solvent used to dissolve Piptamine).

• Incubate the plates at 37°C for 16-24 hours.

• Measure the diameter of the zone of inhibition (the clear area around the well where bacterial growth is inhibited) in millimeters using calipers.

References

• 1. Piptamine | Benchchem [benchchem.com]
• 2. Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemistnotes.com [chemistnotes.com]
• 4. hereditybio.in [hereditybio.in]
• 5. researchgate.net [researchgate.net]
• 6. Methods for in vitro evaluating antimicrobial activity: A review - PMC [pmc.ncbi.nlm.nih.gov]

Development of Piptamine Analogs for Enhanced Antimicrobial Activity: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Piptamine, a novel tertiary amine with the structure N-benzyl-N-methylpentadecan-1-amine, is a natural product isolated from the fungus Fomitopsis betulina (formerly Piptoporus betulinus).[1] It has demonstrated significant antimicrobial activity, particularly against Gram-positive bacteria and some yeasts.[2][3] This document provides detailed application notes and experimental protocols relevant to the study of Piptamine and the development of its analogs for enhanced therapeutic activity. The core focus is on providing a foundational understanding of Piptamine's biological properties and offering methodologies for its isolation, activity assessment, and the prospective synthesis of more potent analogs.

Data Presentation: Antimicrobial Activity of Piptamine

The antimicrobial efficacy of Piptamine has been quantified using Minimum Inhibitory Concentration (MIC) assays. The following table summarizes the reported MIC values against various microorganisms.

Microorganism	Strain	MIC (µg/mL)	Reference
Staphylococcus aureus	SG 511	0.78	[2]
Enterococcus faecalis	1528	1.56	[2]
Bacillus subtilis	0.78 - >12.5	[3]
Escherichia coli	>12.5	[3]
Candida albicans	6.25

Experimental Protocols

Protocol 1: Bioassay-Guided Isolation of Piptamine from Fomitopsis betulina

This protocol describes the isolation of Piptamine from a submerged culture of Fomitopsis betulina using bioassay-guided fractionation.[1][4][5][6][7]

1. Cultivation of Fomitopsis betulina

• Prepare a seed medium containing glucose (1%), malt (B15192052) extract (2%), soybean meal (0.5%), yeast extract (0.1%), KH₂PO₄ (0.1%), MgSO₄·7H₂O (0.05%), ZnSO₄·7H₂O (0.0008%), and CaCO₃ (0.1%). Adjust the pH to 5.0-5.3 before sterilization.

• Inoculate the sterile medium with a mycelial culture of Fomitopsis betulina.

• Incubate the culture at 23°C on a rotary shaker at 110 rpm for 21 days.

2. Extraction

• After incubation, harvest the culture broth.

• Perform a liquid-liquid extraction of the broth with an equal volume of ethyl acetate (B1210297) twice.

• Combine the organic extracts, dry over anhydrous sodium sulfate, and evaporate the solvent under reduced pressure to obtain a crude oily residue.

3. Bioassay-Guided Fractionation

• Antimicrobial Assay: Use an agar (B569324) diffusion assay with a susceptible organism (e.g., Bacillus subtilis) to test the antimicrobial activity of the crude extract and subsequent fractions.

• Column Chromatography (Sephadex LH-20):

  • Dissolve the crude extract in methanol (B129727).

  • Apply the dissolved extract to a Sephadex LH-20 column equilibrated with methanol.

  • Elute the column with methanol and collect fractions.

  • Test the antimicrobial activity of each fraction. Pool the active fractions and evaporate the solvent.

• Column Chromatography (Silica Gel):

  • Further purify the pooled active fractions using column chromatography on silica (B1680970) gel 60.

  • Elute the column with a gradient of chloroform (B151607) and methanol (e.g., starting with 100% chloroform, then 9:1, 8:2, and 7:3 chloroform:methanol).

  • Monitor the separation by thin-layer chromatography (TLC) on silica gel plates with a chloroform:methanol (9:1) mobile phase.

  • Collect the bioactive fractions, pool them, and evaporate the solvent to yield purified Piptamine.

4. Structure Elucidation

• Confirm the identity and purity of the isolated Piptamine using techniques such as High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

References

• 1. researchgate.net [researchgate.net]
• 2. Cationic Amphiphiles with Specificity against Gram-Positive and Gram-Negative Bacteria: Chemical Composition and Architecture Combat Bacterial Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. protocols.io [protocols.io]
• 4. myfoodresearch.com [myfoodresearch.com]
• 5. Metabolite Profiling and Bioassay-Guided Fractionation of Zataria multiflora Boiss. Hydroethanolic Leaf Extracts for Identification of Broad-Spectrum Pre and Postharvest Antifungal Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Bioassay-Guided Fractionation Networking for Discovery of Biofungicides from Cultivated Salvia canariensis [mdpi.com]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Piptamine Production from Fomitopsis betulina Fermentation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on improving piptamine yield from Fomitopsis betulina fermentation.

Frequently Asked Questions (FAQs)

Q1: What is piptamine and what is its primary source?

A1: Piptamine is an antibiotic compound with notable antimicrobial activity, particularly against Gram-positive bacteria, yeasts, and some fungi.[1][2][3][4] It is a secondary metabolite isolated from the submerged culture of the fungus Fomitopsis betulina (previously known as Piptoporus betulinus).[1][3][5]

Q2: What are the general fermentation conditions for producing piptamine from Fomitopsis betulina?

A2: Successful fermentation of F. betulina for piptamine production relies on carefully controlled conditions. A typical seed medium might include glucose (1%), malt (B15192052) extract (2%), soya bean meal (0.5%), yeast extract (0.1%), KH2PO4 (0.1%), MgSO4·7H2O (0.05%), ZnSO4·7H2O (0.0008%), and CaCO3 (0.1%), with a pH of 5.0-5.3 before sterilization.[5][6] The cultivation is generally carried out at 23°C with agitation (e.g., 110 rpm) for approximately 21 days.[6]

Q3: How is piptamine typically extracted and purified from the fermentation broth?

A3: Piptamine is extracted from the fermentation broth using a solvent such as ethyl acetate (B1210297).[3][6] The crude extract can then be subjected to column chromatography for purification. Common stationary phases include Sephadex LH-20 (with methanol (B129727) as the mobile phase) and silica (B1680970) gel (with a chloroform/methanol gradient).[6] Bioassay-guided fractionation, where fractions are tested for antimicrobial activity, is a useful strategy to guide the purification process.[1]

Q4: What analytical methods are suitable for quantifying piptamine?

A4: While specific, validated protocols for piptamine are not widely published, general methods for quantifying fungal secondary metabolites can be adapted. High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) are powerful techniques for separation and quantification.[7][8] Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy is another robust method for the nondestructive quantification of fungal alkaloids.[9] For assessing biological activity, Minimum Inhibitory Concentration (MIC) assays are commonly used.[1][2]

Troubleshooting Guide

This guide addresses common issues encountered during Fomitopsis betulina fermentation for piptamine production.

Issue 1: Low Mycelial Biomass

Possible Causes & Solutions

Possible Cause	Recommended Solution
Suboptimal Growth Medium	Review and optimize the carbon and nitrogen sources. While maltose (B56501) is effective for mycelial growth, other sources like dextrose and starch can also be considered.[10][11][12] Peptone has been shown to be an effective nitrogen source.[1]
Incorrect pH of the Medium	The optimal pH for F. betulina mycelial growth is in the acidic range of 3.5-4.0.[1] Ensure the initial pH of your medium is adjusted accordingly and monitor it during fermentation.
Inappropriate Incubation Temperature	The optimal temperature for mycelial growth of many fungi, including related species, is around 25°C.[13] Verify and calibrate your incubator.
Insufficient Aeration	In submerged cultures, adequate oxygen supply is crucial for aerobic fungi. Ensure proper agitation and consider using baffled flasks to improve oxygen transfer.
Strain Viability Issues	If you observe consistently poor growth, consider obtaining a fresh culture or a different strain of F. betulina.[10][11]

Issue 2: Low or No Piptamine Yield (with good biomass)

Possible Causes & Solutions

Possible Cause	Recommended Solution
Suboptimal Fermentation Conditions for Secondary Metabolism	The optimal conditions for biomass production and secondary metabolite synthesis can differ. While a pH of 3.5-4.0 favors mycelial growth, the strongest antibacterial activity (indicative of piptamine production) is observed at a pH of 5.5.[1] Consider a two-stage fermentation, with an initial phase focused on growth and a second phase with adjusted pH to promote piptamine production.
Silent Biosynthetic Gene Clusters	Many fungal biosynthetic gene clusters for secondary metabolites are not expressed under standard laboratory conditions.[14] Employ the "One Strain, Many Compounds" (OSMAC) approach by systematically varying culture parameters such as media composition, temperature, pH, and aeration.[15] Co-culturing F. betulina with other microorganisms can also sometimes induce the production of secondary metabolites.[15]
Feedback Inhibition	The accumulation of piptamine in the culture medium may inhibit its own biosynthesis. Consider strategies like extractive fermentation, where the product is continuously removed from the broth using resins like XAD-16N or styrene-divinylbenzene.[14][15]
Incorrect Incubation Time	Secondary metabolite production often occurs in the stationary phase of growth. An incubation period of 14 days has been found to be optimal for the growth of both F. betulina and a related fungus, with no significant increase in biomass thereafter.[13] However, the peak of piptamine production may occur later. Perform a time-course experiment to determine the optimal harvest time.
Inefficient Extraction Protocol	Ensure your extraction solvent (e.g., ethyl acetate) and method are effectively recovering piptamine from the broth.[3][6] Check the pH of the broth before extraction, as the charge state of piptamine (a tertiary amine) will be pH-dependent.

Issue 3: Contamination of the Culture

Possible Causes & Solutions

Possible Cause	Recommended Solution
Inadequate Sterilization	Ensure all media, glassware, and equipment are properly sterilized. Autoclave at 121°C for at least 15-20 minutes. Validate your autoclave's performance regularly.
Poor Aseptic Technique	All manipulations, including inoculation and sampling, should be performed in a laminar flow hood. Use sterile loops, pipettes, and other equipment.
Contaminated Inoculum	Streak the inoculum on a suitable agar (B569324) medium (e.g., Potato Dextrose Agar or Malt Extract Agar) to check for purity before inoculating liquid cultures.
Airborne Contaminants	Use foam plugs or sterile cotton to close fermentation flasks, allowing for gas exchange while preventing the entry of contaminants. Ensure the air quality in your laboratory is good.

Experimental Protocols

Protocol 1: Submerged Fermentation of Fomitopsis betulina

• Media Preparation : Prepare the seed medium consisting of 1% glucose, 2% malt extract, 0.5% soya bean meal, 0.1% yeast extract, 0.1% KH2PO4, 0.05% MgSO4·7H2O, 0.0008% ZnSO4·7H2O, and 0.1% CaCO3.[5][6] Adjust the pH to 5.0-5.3 before autoclaving.[5][6]

• Inoculation : Inoculate the sterilized medium with a small piece of mycelium from a fresh agar plate culture of F. betulina.

• Incubation : Incubate the flasks on a rotary shaker at 110 rpm and 23°C for 21 days.[6]

• Monitoring : Visually inspect the cultures regularly for growth and signs of contamination.

Protocol 2: Extraction and Partial Purification of Piptamine

• Extraction : After incubation, separate the mycelium from the culture broth by filtration. Extract the broth twice with equal volumes of ethyl acetate.[3][6]

• Concentration : Combine the ethyl acetate extracts, dry over anhydrous sodium sulfate, and evaporate the solvent under reduced pressure to obtain an oily residue.[6]

• Initial Purification : Apply the residue to a Sephadex LH-20 column and elute with methanol.[6]

• Fraction Collection and Analysis : Collect fractions and test for antibacterial activity using an agar diffusion assay with a susceptible organism like Bacillus subtilis.[6]

• Further Purification : Pool the active fractions, evaporate the solvent, and perform further purification using column chromatography on silica gel with a chloroform/methanol gradient.[6]

Visualizations

Caption: General workflow for piptamine production.

Caption: Troubleshooting logic for low piptamine yield.

References

• 1. Piptamine | Benchchem [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. scite.ai [scite.ai]
• 4. Piptamine, a new antibiotic produced by Piptoporus betulinus Lu 9-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Piptamine, a new antibiotic produced by Piptoporus betulinus Lu 9-1. | Semantic Scholar [semanticscholar.org]
• 6. scispace.com [scispace.com]
• 7. Chemical composition and biological activity of extracts from fruiting bodies and mycelial cultures of Fomitopsis betulina - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Development and validation of an analytical method for the determination of select 4-position ring-substituted tryptamines in plasma by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Novel qNMR Method to Quantify Psilocybin and Psilocin in Psychedelic Mushrooms - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Evaluation of Fomitopsis betulina strains for growth on different media and exopolysaccharide production | Archives of Biological Sciences [serbiosoc.org.rs]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Analyzing the Challenges and Opportunities Associated With Harnessing New Antibiotics From the Fungal Microbiome - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Beyond Penicillin: The Potential of Filamentous Fungi for Drug Discovery in the Age of Antibiotic Resistance - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Piptamine Extraction and Purification

Welcome to the technical support center for Piptamine extraction and purification. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for common challenges encountered during the experimental workflow.

Frequently Asked Questions (FAQs)

Q1: What is the primary source of Piptamine for extraction?

A1: Piptamine is a natural antibiotic produced by the fungus Fomitopsis betulina (previously known as Piptoporus betulinus).[1][2] For laboratory-scale production, it is typically isolated from submerged cultures of this fungus.[1][3]

Q2: What is the general overview of the Piptamine extraction and purification process?

A2: The process begins with the submerged cultivation of Fomitopsis betulina. The culture broth is then extracted with an organic solvent, most commonly ethyl acetate (B1210297).[1][3] The crude extract is subsequently purified using a multi-step chromatography process, typically involving Sephadex LH-20 and silica (B1680970) gel column chromatography.[1]

Q3: I am getting a very low yield of Piptamine. What are the possible reasons?

A3: Low yields can stem from several factors. These include suboptimal growth conditions for the fungus leading to low Piptamine production, incomplete extraction from the culture broth, or degradation of Piptamine during extraction or purification. It is also possible that the concentration of Piptamine in the fungal strain you are using is naturally low.

Q4: An emulsion has formed during the ethyl acetate extraction. How can I resolve this?

A4: Emulsion formation is a common issue when extracting fungal broths. To break the emulsion, you can try adding a saturated solution of sodium chloride (brine), which increases the ionic strength of the aqueous layer and promotes separation. Alternatively, centrifuging the mixture at a moderate speed can also help to separate the layers.

Q5: How can I assess the purity of my Piptamine sample?

A5: High-Performance Liquid Chromatography (HPLC) is a widely used and effective method for assessing the purity of fungal metabolites like Piptamine. A well-developed HPLC method can separate Piptamine from related impurities and provide a quantitative measure of its purity.

Troubleshooting Guides

Problem 1: Low Extraction Yield

Possible Cause	Troubleshooting Steps
Suboptimal Fungal Growth and Piptamine Production	- Optimize the culture medium by adjusting carbon and nitrogen sources. - Test a range of pH values (e.g., 5.0-6.0) for the culture medium. - Perform a time-course study to determine the optimal incubation period for maximum Piptamine production. - Ensure the incubation temperature is maintained at the optimal level for Fomitopsis betulina (typically around 23-25°C).[1]
Incomplete Extraction	- Ensure thorough mixing of the culture broth and ethyl acetate during extraction. - Perform multiple extractions (e.g., 3 times) with fresh solvent to maximize recovery. - Finely grind the fungal mycelium if it is also being extracted to increase the surface area for solvent penetration.
Piptamine Degradation	- Avoid prolonged exposure of the extract to high temperatures. Use a rotary evaporator at a moderate temperature (e.g., < 40°C) for solvent removal. - Work quickly and, if possible, in a cold room or on ice to minimize enzymatic degradation. - Investigate the pH stability of Piptamine and adjust the pH of the extraction mixture if necessary.

Problem 2: Emulsion Formation During Liquid-Liquid Extraction

Possible Cause	Troubleshooting Steps
High Concentration of Surfactant-like Molecules	- Add a saturated NaCl (brine) solution to the separatory funnel to increase the polarity of the aqueous phase. - Gently swirl or rock the separatory funnel instead of vigorous shaking to minimize emulsion formation. - Centrifuge the entire mixture at a low to moderate speed (e.g., 2000-3000 rpm) for 10-15 minutes.
Presence of Fine Particulate Matter	- Filter the fungal broth through cheesecloth or a layer of Celite before extraction to remove mycelial debris.

Problem 3: Poor Purity After Column Chromatography

Possible Cause	Troubleshooting Steps
Co-elution of Impurities	- Optimize the mobile phase composition. For silica gel chromatography, try a shallower gradient of the polar solvent. - Ensure the column is not overloaded. Reduce the amount of crude extract loaded onto the column. - Consider using a different stationary phase if impurities have similar polarity to Piptamine.
Peak Tailing	- Add a small amount of a modifier to the mobile phase. For basic compounds like Piptamine, adding a small percentage of triethylamine (B128534) can help to reduce tailing on silica gel. - Ensure the column is packed uniformly to avoid channeling.
Compound Degradation on the Column	- If Piptamine is suspected to be unstable on silica gel, consider using a less acidic stationary phase like alumina (B75360) or a polymer-based resin. - Work efficiently to minimize the time the compound spends on the column.

Data Presentation

Table 1: Illustrative Piptamine Yield and Purity at Different Purification Stages

Purification Stage	Starting Material	Product Mass (mg)	Purity (%)	Overall Yield (%)
Crude Ethyl Acetate Extract	10 L Culture Broth	1500	~5	100
Sephadex LH-20 Chromatography	1500 mg Crude Extract	200	~40	13.3
Silica Gel Chromatography	200 mg Sephadex Fraction	35	>95	2.3
Note: The data in this table is illustrative and may vary depending on the fungal strain, culture conditions, and extraction efficiency.

Experimental Protocols

Protocol 1: Extraction of Piptamine from Fomitopsis betulina Culture

• Cultivation: Inoculate a suitable liquid medium (e.g., containing glucose, malt (B15192052) extract, soya bean meal, and yeast extract) with Fomitopsis betulina.[1] Incubate at 23°C with shaking at 110 rpm for 21 days.[1]

• Extraction:

  • Separate the mycelium from the culture broth by filtration.

  • Extract the culture broth twice with an equal volume of ethyl acetate in a separatory funnel.

  • Combine the organic extracts.

• Drying and Concentration:

  • Dry the combined ethyl acetate extract over anhydrous sodium sulfate.

  • Filter to remove the drying agent.

  • Concentrate the extract under reduced pressure using a rotary evaporator at a temperature below 40°C to obtain an oily residue.

Protocol 2: Purification of Piptamine by Column Chromatography

• Initial Fractionation (Sephadex LH-20):

  • Dissolve the crude extract in a minimal amount of methanol (B129727).

  • Load the dissolved extract onto a Sephadex LH-20 column equilibrated with methanol.

  • Elute the column with methanol and collect fractions.

  • Monitor the fractions by Thin Layer Chromatography (TLC) and test for antibacterial activity (e.g., against Bacillus subtilis).[1]

  • Pool the active fractions and evaporate the solvent.

• Final Purification (Silica Gel 60):

  • Dissolve the semi-purified extract in a minimal amount of chloroform (B151607).

  • Load the sample onto a silica gel 60 column.

  • Elute the column with a gradient of chloroform and methanol (e.g., starting with 100% chloroform, then 9:1, 8:2, and 7:3 chloroform:methanol).[1]

  • Monitor the fractions by TLC (e.g., using a mobile phase of chloroform:methanol 9:1 v/v, where Piptamine has an Rf of approximately 0.1).[1]

  • Pool the pure fractions containing Piptamine and evaporate the solvent to yield a waxy solid.

Mandatory Visualization

Caption: Experimental workflow for Piptamine extraction and purification.

Caption: Troubleshooting flowchart for low Piptamine yield.

References

• 1. Comprehensive guide to extracting and expressing fungal secondary metabolites: Aspergillus fumigatus as a case study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fomitopsis betulina (formerly Piptoporus betulinus): the Iceman’s polypore fungus with modern biotechnological potential - PMC [pmc.ncbi.nlm.nih.gov]
• 3. toolify.ai [toolify.ai]

Piptamine Stability and Degradation: A Technical Support Center

For researchers, scientists, and drug development professionals working with piptamine, ensuring its stability in solution is critical for obtaining reliable and reproducible experimental results. This technical support center provides essential guidance on potential stability and degradation issues, offering troubleshooting advice and frequently asked questions to support your research. As specific stability data for piptamine is limited in published literature, this guide focuses on the general principles of stability for tertiary amines and long-chain alkyl compounds, providing a framework for you to conduct your own stability assessments.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that could influence the stability of piptamine in my experimental solutions?

A1: Several factors can affect the stability of piptamine in solution. These include:

• pH: The acidity or alkalinity of your solution can catalyze hydrolytic degradation or alter the ionization state of the tertiary amine, potentially affecting its stability.

• Temperature: Higher temperatures typically accelerate the rate of chemical degradation.[1] For long-term storage, keeping solutions at low temperatures (e.g., -20°C or -80°C) is generally advisable.

• Light Exposure: Many organic molecules are sensitive to light, which can induce photolytic degradation.[1] It is recommended to store piptamine solutions in amber vials or otherwise protected from light.

• Oxidation: The tertiary amine group in piptamine could be susceptible to oxidation, especially in the presence of dissolved oxygen or oxidizing agents in the solution.[1]

• Solvent Choice: The type of solvent and its purity can impact stability. Protogenic polar solvents may participate in degradation reactions.

Q2: I'm observing inconsistent results in my bioassays. Could piptamine degradation be the cause?

A2: Yes, inconsistent or lower-than-expected biological activity can be a strong indicator of compound degradation. If the active piptamine molecule degrades into inactive or less active products, the potency of your solution will decrease over time. It is crucial to confirm the integrity of your piptamine stock and working solutions.

Q3: How can I assess the stability of piptamine in my specific experimental buffer?

A3: To assess stability, you can perform a time-course experiment. Prepare a solution of piptamine in your experimental buffer and incubate it under the same conditions as your experiment (e.g., temperature, light exposure). At various time points (e.g., 0, 2, 4, 8, 24 hours), take an aliquot and analyze it using a suitable analytical method like High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to quantify the amount of remaining piptamine.

Q4: What are the most appropriate analytical techniques to monitor piptamine degradation?

A4: The most reliable methods for monitoring the degradation of piptamine and detecting the formation of degradation products include:

• High-Performance Liquid Chromatography (HPLC): HPLC with UV or other suitable detectors can be used to separate piptamine from its degradation products and quantify its purity over time.

• Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS is a powerful technique that not only separates the components of a mixture but also provides mass information, which is invaluable for identifying unknown degradation products.

Troubleshooting Guide: Piptamine Instability in Solution

If you suspect that piptamine is degrading in your experiments, this guide provides a systematic approach to troubleshooting the issue.

Symptom/Observation	Potential Cause(s)	Recommended Action(s)
Decreased or inconsistent biological activity over time.	Compound degradation leading to reduced concentration of the active molecule.	1. Confirm Compound Integrity: Use HPLC or LC-MS to check the purity of your stock and working solutions. 2. Prepare Fresh Solutions: Always prepare working solutions fresh from a solid stock if possible. If using a stock solution, ensure it has been stored correctly. 3. Perform a Stability Study: Conduct a time-course experiment in your experimental buffer to determine the stability window for your assays.
Visible changes in the solution (e.g., color change, precipitation).	Chemical instability, such as oxidation, hydrolysis, or exceeding solubility limits.	1. Review Solution Preparation: Ensure the solvent is of high purity and that the pH is within a stable range for similar compounds. 2. Protect from Light and Air: Store solutions in amber vials and consider purging with an inert gas (e.g., nitrogen or argon) to minimize oxidation. 3. Check Solubility: Re-evaluate the solubility of piptamine in your specific buffer and at the concentration used.
Appearance of new peaks in HPLC or LC-MS chromatograms.	Formation of degradation products.	1. Conduct Forced Degradation Studies: Intentionally stress piptamine solutions (e.g., with acid, base, peroxide, heat, light) to generate degradation products. This can help in identifying the peaks corresponding to degradants in your experimental samples. 2. Characterize Degradants: If possible, use LC-MS/MS or other structural elucidation techniques to identify the chemical structures of the degradation products. This can provide insights into the degradation pathway.

Piptamine Stability Data (Template)

As there is no publicly available quantitative data on piptamine stability, researchers are encouraged to perform their own studies. The following table provides a template for recording your experimental findings.

Condition	Solvent/Buffer	Concentration (µg/mL)	Time Point	Piptamine Remaining (%)	Observations
Room Temperature (25°C), Light	PBS, pH 7.4	10	0 hr	100%	Clear solution
4 hr
8 hr
24 hr
Refrigerated (4°C), Dark	DMSO	1000	0 days	100%	Clear solution
7 days
30 days
Frozen (-20°C), Dark	Ethanol	1000	0 months	100%	Clear solution
1 month
3 months

Experimental Protocols

Protocol for a Basic Piptamine Stability Study in Aqueous Buffer

• Preparation of Piptamine Stock Solution: Prepare a concentrated stock solution of piptamine in a suitable organic solvent (e.g., DMSO or ethanol) where it is known to be stable.

• Preparation of Working Solution: Dilute the stock solution into the aqueous experimental buffer to the final desired concentration.

• Time-Zero Sample: Immediately after preparation, take an aliquot of the working solution for analysis. This will serve as the time-zero (T=0) reference.

• Incubation: Store the remaining working solution under the experimental conditions you wish to test (e.g., specific temperature and light conditions).

• Time-Point Sampling: At predetermined time intervals (e.g., 1, 2, 4, 8, 24 hours), withdraw aliquots of the solution.

• Sample Analysis: Analyze the T=0 and subsequent time-point samples by a validated stability-indicating HPLC or LC-MS method.

• Data Analysis: Calculate the percentage of piptamine remaining at each time point relative to the T=0 sample. A significant decrease in the main peak area and the appearance of new peaks would indicate degradation.

Visualizing Piptamine Stability and Degradation Concepts

The following diagrams illustrate key concepts and workflows related to assessing piptamine stability.

Caption: A typical experimental workflow for assessing the stability of piptamine in solution.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Piptamine Solubility Optimization

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize the solubility of Piptamine for biological assays.

Frequently Asked Questions (FAQs)

Q1: What is Piptamine and why is its solubility a concern?

Piptamine is a novel fungal tertiary amine, specifically N-benzyl-N-methylpentadecan-1-amine, isolated from the fungus Piptoporus betulinus (also known as Fomitopsis betulina).[1][2] It has demonstrated significant antimicrobial activity, particularly against Gram-positive bacteria and various yeasts.[1][2] Like many lipophilic (fat-soluble) molecules, Piptamine has low aqueous solubility, which can lead to precipitation in the aqueous buffers and cell culture media used for most biological assays. This can result in inaccurate compound concentrations and unreliable experimental outcomes.

Q2: What is the recommended starting solvent for Piptamine?

For water-insoluble compounds like Piptamine, Dimethyl Sulfoxide (DMSO) is the most common and recommended starting solvent for creating high-concentration stock solutions.[3][4] It is miscible with a wide range of aqueous buffers and cell culture media. However, the final concentration of DMSO in the assay should be kept low (typically ≤0.5% to 1%) to avoid solvent-induced toxicity or off-target effects.[5]

Q3: How should I store Piptamine stock solutions?

Proper storage is crucial to maintain the compound's integrity.

• Solid Form: Store Piptamine as a solid at the temperature indicated on the product vial, tightly sealed, for up to 6 months.

• Solution Form: Once dissolved (e.g., in DMSO), it is recommended to store stock solutions in small, single-use aliquots in tightly sealed vials at -20°C. These solutions are generally usable for up to one month. Avoid repeated freeze-thaw cycles.[6] Before use, allow the vial to equilibrate to room temperature for at least 60 minutes before opening to prevent condensation.

Troubleshooting Guide: Precipitation Issues

Q4: My Piptamine precipitated when I diluted my DMSO stock into an aqueous buffer (e.g., PBS). What should I do?

This is a common issue when a compound is rapidly transferred from a highly soluble organic solvent to a poor aqueous solvent.

Probable Causes:

• Poor Mixing: Localized high concentrations of Piptamine can cause immediate precipitation before it can be adequately dispersed.[6]

• Buffer Composition: Phosphate ions in buffers like PBS can sometimes interact with cationic compounds to form insoluble salts.[6]

• Concentration Limit Exceeded: The final concentration in the aqueous buffer may exceed Piptamine's thermodynamic solubility limit.

Solutions:

• Improve Mixing Technique: Add the DMSO stock solution dropwise into the aqueous buffer while vortexing or stirring vigorously to ensure rapid dispersion.[6]

• Use an Intermediate Solvent: If direct dilution fails, try a serial dilution approach. For example, dilute the DMSO stock into a solution containing a lower percentage of an organic solvent (like ethanol) before the final dilution into the aqueous buffer.

• Consider Alternative Buffers: If precipitation persists and your assay allows, try a different buffer system, such as HEPES-buffered saline.[6]

• Lower the Final Concentration: Your target concentration may not be achievable. Perform a solubility test to determine the maximum soluble concentration in your specific buffer (see Experimental Protocols).

Q5: I observed cloudiness or a precipitate after adding Piptamine to my cell culture medium containing Fetal Bovine Serum (FBS). What's happening?

Probable Causes:

• Protein Binding: Piptamine may bind to negatively charged proteins in the serum, such as albumin, causing the complex to precipitate out of solution.[6]

• Media Components: Other anionic components in the culture medium can interact with the compound.[6]

Solutions:

• Pre-dilute in Serum-Free Medium: First, dilute the Piptamine stock in a small volume of serum-free medium. Then, add this pre-diluted solution to your complete, serum-containing medium.[6] This allows the compound to disperse before encountering a high concentration of proteins.

• Reduce Serum Concentration: If your cell line can tolerate it for the duration of the experiment, reduce the percentage of FBS in the medium.[6]

• Sequential Addition: Add the pre-diluted Piptamine (in serum-free media) to the cells first, allow for a brief incubation period (e.g., 15-30 minutes), and then add the required serum. This may allow the compound to interact with cells before it can precipitate with serum proteins.[6]

Data Presentation

Table 1: Properties of Common Solvents for Biological Assays

This table summarizes solvents commonly used for preparing stock solutions of hydrophobic compounds.

Solvent	Recommended Stock Conc.	Max. Assay Conc.	Advantages	Disadvantages
DMSO	1-100 mM	< 1% (ideally < 0.5%)	High solubilizing power for many compounds; miscible with water.[3][4]	Can be toxic to cells at higher concentrations; may affect enzyme activity.[5]
Ethanol	1-50 mM	< 1%	Less toxic than DMSO for some cell lines; volatile.	Lower solubilizing power than DMSO for highly lipophilic compounds.[4]
Methanol	1-50 mM	< 1%	Good solvent for many organic molecules.	Can be more toxic to cells than ethanol.[7]
PEG3350	Varies	5-10%	Can enhance solubility of some ligands; generally low cell toxicity.[7]	Can increase viscosity; may not be suitable for all assays.

Table 2: Reported Antimicrobial Activity of Piptamine (Minimum Inhibitory Concentration - MIC)

This table presents quantitative data on the biological efficacy of Piptamine.

Microorganism	Strain	MIC (µg/mL)	Reference
Staphylococcus aureus	SG 511	0.78	[1]
Enterococcus faecalis	1528	1.56	[1]
Bacillus subtilis	-	6.25	[1]
Escherichia coli	-	>12.5	[1]
Candida albicans	-	6.25	[1][2]
Rhodotorula rubra	-	6.25	[1]
Kluyveromyces marxianus	-	6.25	[1]
Penicillium notatum	-	>50.0	[1]

Experimental Protocols

Protocol 1: Preparation of a Piptamine Stock Solution in DMSO

This protocol outlines the standard procedure for creating a concentrated stock solution.

Materials:

• Piptamine (solid powder)

• Anhydrous DMSO

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Calibrated balance and sonicator (optional)

Procedure:

• Weighing: Accurately weigh the desired amount of Piptamine powder in a sterile tube.

• Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve the target stock concentration (e.g., 10-100 mM).

• Dissolution: Vortex the tube vigorously for 1-2 minutes. If the compound does not fully dissolve, sonicate the tube in a water bath for 5-10 minutes. Visually inspect to ensure no solid particles remain.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile, tightly sealed vials. Store immediately at -20°C, protected from light.

Protocol 2: Kinetic Solubility Assessment in Assay Buffer

This protocol helps determine the maximum soluble concentration of Piptamine in your specific experimental buffer.

Materials:

• Piptamine-DMSO stock solution (e.g., 10 mM)

• Assay buffer or cell culture medium of interest

• 96-well plate (clear bottom)

• Plate reader capable of measuring turbidity (e.g., at 620 nm) or nephelometer

Procedure:

• Serial Dilution: Prepare serial dilutions of your Piptamine-DMSO stock in pure DMSO.

• Addition to Buffer: In the 96-well plate, add your assay buffer. Add a small, fixed volume of each Piptamine-DMSO dilution to the wells (e.g., 2 µL into 198 µL of buffer), ensuring the final DMSO concentration is constant and below 1%. Include a buffer + DMSO control.

• Incubation: Incubate the plate at the experimental temperature (e.g., 37°C) for a set period (e.g., 1-2 hours).

• Measurement: Measure the turbidity or light scattering of each well using a plate reader.

• Analysis: The concentration at which you observe a significant increase in turbidity compared to the DMSO control is the limit of your kinetic solubility. Choose a final assay concentration well below this limit.

Visualizations

Caption: Workflow for Preparing Piptamine for Biological Assays.

Caption: Troubleshooting Flowchart for Piptamine Precipitation.

References

• 1. Piptamine | Benchchem [benchchem.com]
• 2. scite.ai [scite.ai]
• 3. Synthesis of Novel Tryptamine Derivatives and Their Biological Activity as Antitumor Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting inconsistent Piptamine bioactivity results

Welcome to the technical support center for Piptamine bioactivity studies. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot inconsistencies in experimental results.

Frequently Asked Questions (FAQs)

Q1: My Piptamine sample shows lower antimicrobial activity than reported in the literature. What are the possible causes?

A1: Inconsistent antimicrobial activity can stem from several factors:

• Compound Purity and Integrity:

  • Purity: The presence of impurities from the isolation process can interfere with the assay. Verify the purity of your Piptamine sample using techniques like HPLC or NMR.

  • Degradation: Piptamine, like many natural products, may be sensitive to light, temperature, and repeated freeze-thaw cycles. Ensure proper storage in a cool, dark, and dry place.

• Experimental Conditions:

  • Solvent: Piptamine has poor aqueous solubility. Ensure it is fully dissolved in a suitable solvent, such as Dimethyl Sulfoxide (DMSO), before preparing your dilutions for the assay. Note that high concentrations of DMSO can also inhibit microbial growth, so appropriate vehicle controls are crucial.

  • Inoculum Density: The concentration of the microbial inoculum can significantly impact the Minimum Inhibitory Concentration (MIC) value. Ensure you are using a standardized inoculum as per established protocols (e.g., 0.5 McFarland standard).[1][2]

  • Growth Medium: The composition of the culture medium, including pH and the presence of divalent cations, can affect the activity of antimicrobial compounds.[1][3] Use the recommended medium for the specific microbial strain you are testing.

• Microbial Strain Variability:

  • Different strains of the same bacterial or fungal species can exhibit varying susceptibility to antimicrobial agents.[2] Ensure you are using the exact strain reported in the literature you are referencing.

Q2: I am observing high variability between replicates in my antimicrobial assays. How can I improve reproducibility?

A2: High variability often points to technical inconsistencies. To improve reproducibility:

• Standardize Inoculum Preparation: Use a spectrophotometer or a McFarland standard to ensure the bacterial or fungal suspension is at the correct density for each experiment.[2]

• Ensure Homogeneous Compound Distribution: After adding Piptamine to your assay wells, ensure it is thoroughly mixed to achieve a uniform concentration.

• Control Incubation Conditions: Maintain consistent temperature, humidity, and aeration during the incubation period.

• Use Positive and Negative Controls: Include a known antibiotic as a positive control and a solvent-only (vehicle) control as a negative control in every experiment to validate your assay setup.

Q3: I am investigating the anti-inflammatory or anticancer potential of Piptamine and not seeing any effect. What should I consider?

A3: While the fungus Fomitopsis betulina, from which Piptamine is isolated, is known to have anti-inflammatory and anticancer properties, these effects are often attributed to various compounds within the fungal extracts, such as triterpenoids and polysaccharides.[4][5][6][7] The specific contribution of Piptamine to these activities is not yet well-established.

• Consider the Source: The reported anti-inflammatory and anticancer effects are often from crude or fractionated extracts of F. betulina.[8][9] Piptamine alone may not be responsible for these bioactivities.

• Cytotoxicity of Related Compounds: A structurally similar compound, N-benzyl-N-methyldecan-1-amine (differing only in alkyl chain length), has been shown to induce G2/M phase cell cycle arrest and apoptosis in human leukemia cells. This suggests that Piptamine could potentially have similar effects, which you may want to investigate further.

• Concentration Range: Ensure you are testing a sufficiently broad range of Piptamine concentrations. Cytotoxic or anti-inflammatory effects may only be apparent at higher concentrations.

• Cell Line Specificity: The effects of a compound can be highly dependent on the specific cell line used. Consider testing on multiple cell lines relevant to your research question.

Data Summary

Table 1: Antimicrobial Activity of Piptamine

Microorganism	Strain	MIC (µg/mL)	Reference
Staphylococcus aureus	SG 511	0.78	[10]
Enterococcus faecalis	1528	1.56	[10]
Candida albicans	-	6.25
Rhodotorula rubra	-	6.25	[8]
Kluyveromyces marxianus	-	6.25	[8]
Penicillium notatum	-	>50.0	[8]

Experimental Protocols

Protocol 1: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

• Preparation of Piptamine Stock Solution: Prepare a stock solution of Piptamine in 100% DMSO at a concentration of 1 mg/mL.

• Preparation of Microtiter Plate: In a 96-well microtiter plate, add 100 µL of appropriate sterile broth (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for yeast) to each well.

• Serial Dilution: Add 100 µL of the Piptamine stock solution to the first well and perform a two-fold serial dilution across the plate.

• Inoculum Preparation: Prepare a microbial suspension equivalent to a 0.5 McFarland standard. Dilute this suspension to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the wells.

• Inoculation: Add 10 µL of the standardized inoculum to each well.

• Controls: Include wells with broth and inoculum only (growth control), broth and the highest concentration of DMSO used (vehicle control), and a known antibiotic (positive control).

• Incubation: Incubate the plate at the optimal temperature for the microorganism (e.g., 37°C for 18-24 hours for most bacteria).

• Reading the MIC: The MIC is the lowest concentration of Piptamine that completely inhibits visible growth of the microorganism.

Protocol 2: Bacterial Membrane Potential Assay using DiSC₃(5)

This protocol is adapted for assessing membrane depolarization, a likely mechanism of action for Piptamine.

• Bacterial Culture: Grow bacteria to the early-mid logarithmic phase.

• Cell Preparation: Harvest the bacterial cells by centrifugation and wash them with a suitable buffer (e.g., PBS). Resuspend the cells in the same buffer to a standardized optical density (e.g., OD₆₀₀ of 0.2).

• Dye Loading: Add the voltage-sensitive dye DiSC₃(5) to the cell suspension to a final concentration of 2 µM. Incubate with shaking for 5-10 minutes to allow the dye to accumulate in polarized cells.

• Baseline Fluorescence Measurement: Transfer the cell suspension to a cuvette or a 96-well plate and measure the baseline fluorescence using a fluorometer (excitation ~622 nm, emission ~670 nm).

• Addition of Piptamine: Add Piptamine at the desired concentration and immediately start recording the fluorescence over time. An increase in fluorescence indicates membrane depolarization as the dye is released from the cells into the medium.

• Controls: Use a known membrane-depolarizing agent (e.g., valinomycin) as a positive control and a vehicle (DMSO) control.

Visual Troubleshooting and Pathway Diagrams

Caption: A workflow diagram for troubleshooting inconsistent Piptamine bioactivity results.

Caption: The proposed mechanism of Piptamine's antimicrobial action via membrane disruption.

Caption: A hypothetical signaling pathway for Piptamine's potential anticancer effects.

References

• 1. Piperlongumine Induces Apoptosis and Cytoprotective Autophagy via the MAPK Signaling Pathway in Human Oral Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. N-Benzyl-N-methyl-dodecan-1-amine, a novel compound from garlic, exerts anti-cancer effects on human A549 lung cancer cells overexpressing cancer upregulated gene (CUG)2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | N-benzyl-N-methyldecan-1-amine and its derivative mitigate 2,4- dinitrobenzenesulfonic acid-induced colitis and collagen-induced rheumatoid arthritis [frontiersin.org]
• 4. Piptamine | Benchchem [benchchem.com]
• 5. Secondary Metabolites of Fomitopsis betulina: Chemical Structures, Biological Activity and Application Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 6. N-benzyl-N-methyldecan-1-amine, a phenylamine derivative isolated from garlic cloves, induces G2/M phase arrest and apoptosis in U937 human leukemia cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Frontiers | Cancer and apoptosis: The apoptotic activity of plant and marine natural products and their potential as targeted cancer therapeutics [frontiersin.org]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Piptamine Resistance Mechanisms

Welcome to the technical support center for investigating bacterial resistance to the novel antimicrobial compound, Piptamine. This resource provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols for researchers, scientists, and drug development professionals.

I. Troubleshooting and FAQs

This section addresses common issues encountered during the study of Piptamine resistance.

Frequently Asked Questions (FAQs)

Q1: My Minimum Inhibitory Concentration (MIC) values for Piptamine are inconsistent across experiments. What could be the cause?

A1: Inconsistent MIC values are a common issue.[1] Several factors can contribute to this variability:

• Inoculum Preparation: Ensure the bacterial inoculum is standardized to the correct density (typically 0.5 McFarland standard) for every experiment.[2] Variations in starting cell number will significantly alter the apparent MIC.

• Media and Reagents: Use the same batch of growth medium (e.g., Mueller-Hinton Broth) and Piptamine stock solution for a set of comparative experiments.[1] The pH and cation concentration of the media can influence the activity of some antimicrobial agents.

• Incubation Conditions: Maintain consistent incubation time, temperature, and aeration.[3][4] For example, some resistance mechanisms are expressed differently at various temperatures.

• Piptamine Stock Solution: Ensure your Piptamine stock is properly stored and that the compound is fully solubilized. Precipitates can lead to inaccurate concentrations in your dilution series.

Q2: I've isolated a Piptamine-resistant mutant, but its growth rate is much slower than the wild-type strain, even without the drug. Why?

A2: This phenomenon is often due to the "biological cost" of resistance. The mutation or acquired gene that confers resistance might interfere with a normal, essential cellular process, leading to a fitness trade-off. For example, a modification to a ribosomal protein that prevents Piptamine from binding might also slow down the process of protein synthesis, resulting in a reduced growth rate.

Q3: How can I determine if Piptamine resistance in my bacterial strain is due to an efflux pump?

A3: A common method is to perform an MIC assay with and without an Efflux Pump Inhibitor (EPI).[5] EPIs are compounds that block the activity of efflux pumps. If the MIC of Piptamine decreases significantly in the presence of an EPI, it strongly suggests that an efflux pump is involved in the resistance.[5][6] Common broad-spectrum EPIs include Carbonyl cyanide m-chlorophenylhydrazone (CCCP) and Phenylalanine-Arginine Beta-Naphthylamide (PAβN).

Q4: My qRT-PCR results show that the gene for a suspected resistance mechanism (e.g., an efflux pump) is not upregulated in my resistant strain. Does this rule out its involvement?

A4: Not necessarily. While upregulation of gene expression is a common resistance strategy, it is not the only one.[7] Consider these possibilities:

• Constitutive Expression: The gene may be expressed at a high level in both the susceptible and resistant strains, with resistance arising from a different mechanism.

• Post-Translational Regulation: The activity of the protein (e.g., the efflux pump) might be regulated at the post-translational level, meaning its activity is increased without a corresponding increase in mRNA.

• Mutations in the Gene: A point mutation in the gene could lead to a more efficient protein (e.g., a pump with higher affinity for Piptamine) without changing the level of transcription.[7][8]

Troubleshooting Guide

Problem / Observation	Possible Cause	Recommended Action
No bacterial growth in any wells of the MIC plate, including the positive control (no Piptamine).	Inoculum was not viable or was not added to the wells.	Verify your inoculum preparation and plating technique. Ensure the bacterial culture is healthy and in the correct growth phase.
Bacterial growth in all wells, even at the highest Piptamine concentration.	Piptamine stock solution is degraded or at an incorrect concentration. The bacterial strain has very high-level resistance.	Prepare a fresh stock solution of Piptamine and verify its concentration. Test the compound against a known susceptible control strain.
A "skipped well" phenomenon is observed in the MIC assay (growth at a higher concentration but not at a lower one).	Pipetting error during serial dilution. Contamination of a single well.	Repeat the assay, paying close attention to pipetting technique. Ensure aseptic technique to prevent contamination.
The MIC of Piptamine is lower in the presence of an Efflux Pump Inhibitor (EPI), but the strain is still resistant.	Multiple resistance mechanisms may be present. The EPI may not be fully effective against the specific pump.	Investigate other resistance mechanisms such as target modification or enzymatic degradation.[9][10] Consider testing other EPIs.

II. Quantitative Data Summary

Table 1: Piptamine MIC Values Against Wild-Type and Resistant Strains

This table shows hypothetical Minimum Inhibitory Concentration (MIC) data for Piptamine against a susceptible wild-type (WT) bacterial strain and a derived resistant mutant (RES). The effect of an Efflux Pump Inhibitor (EPI) is also shown.

Strain	Piptamine MIC (µg/mL)	Piptamine + EPI (20 µg/mL) MIC (µg/mL)	Fold Change in MIC with EPI
Wild-Type (WT)	4	4	1
Resistant (RES)	128	8	16

Interpretation: The 16-fold decrease in the MIC for the resistant strain in the presence of an EPI strongly suggests that an overactive efflux pump is a primary mechanism of resistance.

Table 2: Relative Gene Expression of Efflux Pump pipE

This table presents sample quantitative Real-Time PCR (qRT-PCR) data showing the relative expression of a hypothetical efflux pump gene, pipE, in the wild-type and resistant strains when exposed to a sub-lethal concentration of Piptamine.

Strain	Condition	Relative pipE Gene Expression (Fold Change vs. WT No Piptamine)
Wild-Type (WT)	No Piptamine	1.0
Wild-Type (WT)	+ Piptamine (2 µg/mL)	2.5
Resistant (RES)	No Piptamine	15.0
Resistant (RES)	+ Piptamine (2 µg/mL)	45.0

Interpretation: The pipE gene is basally overexpressed in the resistant strain (15-fold higher than WT) and is further induced by the presence of Piptamine, indicating a transcriptional adaptation to the drug.

III. Experimental Protocols

Protocol 1: Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

This protocol is used to determine the lowest concentration of Piptamine that inhibits visible bacterial growth.[3][4][11]

Materials:

• 96-well microtiter plates

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Piptamine stock solution (e.g., 1280 µg/mL)

• Bacterial culture in logarithmic growth phase

• 0.5 McFarland turbidity standard

• Spectrophotometer

Procedure:

• Inoculum Preparation: Dilute the overnight bacterial culture in fresh CAMHB. Adjust the turbidity to match the 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Further dilute this suspension 1:150 in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL.

• Serial Dilution: Add 50 µL of CAMHB to wells 2-11 of the microtiter plate. Add 100 µL of the Piptamine stock solution to well 1. Perform a 2-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing, then transferring 50 µL from well 2 to well 3, and so on, to well 10. Discard 50 µL from well 10. Well 11 serves as a growth control (no drug), and well 12 as a sterility control (no bacteria).

• Inoculation: Add 50 µL of the final bacterial inoculum to wells 1-11. This brings the total volume in each well to 100 µL and halves the Piptamine concentration.

• Incubation: Seal the plate and incubate at 37°C for 16-20 hours.[4]

• Reading Results: The MIC is the lowest concentration of Piptamine in which there is no visible growth (i.e., the well is clear).[2][11]

Protocol 2: Ethidium (B1194527) Bromide (EtBr) Accumulation Assay for Efflux Pump Activity

This real-time fluorescence assay measures the accumulation of the fluorescent dye ethidium bromide (EtBr) to infer efflux pump activity.[5][6] Active pumps will expel EtBr, resulting in low fluorescence. Inhibition of these pumps leads to EtBr accumulation and high fluorescence.

Materials:

• Black, clear-bottom 96-well plates

• Phosphate-buffered saline (PBS)

• Bacterial culture

• Ethidium bromide (EtBr) solution

• Efflux Pump Inhibitor (EPI) like CCCP (positive control)

• Piptamine (as a potential competitive inhibitor)

• Fluorescence plate reader

Procedure:

• Cell Preparation: Harvest a mid-log phase bacterial culture by centrifugation. Wash the cell pellet twice with PBS. Resuspend the cells in PBS to an optical density at 600 nm (OD₆₀₀) of 0.4.

• Assay Setup: To the wells of the black 96-well plate, add 100 µL of the bacterial cell suspension.

• Add Compounds: Add your test compounds. For example:

  • No Inhibitor Control: Add buffer/vehicle.

  • Positive Control: Add CCCP to a final concentration of 100 µM.

  • Test Condition: Add Piptamine at various concentrations.

• Equilibration: Incubate the plate at room temperature for 10 minutes.

• Initiate Assay: Add EtBr to all wells to a final concentration of 2 µg/mL.

• Measure Fluorescence: Immediately place the plate in a fluorescence plate reader (e.g., excitation at 530 nm, emission at 600 nm). Measure the fluorescence every 60 seconds for 30-60 minutes.

• Data Analysis: Plot fluorescence intensity versus time. A higher rate of fluorescence increase compared to the no-inhibitor control indicates efflux pump inhibition.[5]

Protocol 3: Quantitative Real-Time PCR (qRT-PCR) for Gene Expression Analysis

This protocol quantifies the expression level of a target gene (e.g., an efflux pump gene) relative to a stable reference (housekeeping) gene.[12][13][14]

Materials:

• RNA extraction kit

• DNase I

• cDNA synthesis kit (reverse transcriptase)

• qPCR master mix (e.g., SYBR Green)

• Primers for the target gene and reference gene(s)

• qPCR instrument

Procedure:

• RNA Extraction: Grow bacterial cultures to mid-log phase under desired conditions (e.g., with and without sub-lethal Piptamine). Extract total RNA using a commercial kit, following the manufacturer's instructions.

• DNase Treatment: Treat the extracted RNA with DNase I to remove any contaminating genomic DNA. This is a critical step for accurate results.

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from the RNA template using a reverse transcriptase kit.

• qPCR Reaction Setup: Prepare the qPCR reaction mix containing qPCR master mix, forward and reverse primers for your gene of interest, and the cDNA template. Include a no-template control (NTC) and a no-reverse-transcriptase control (-RT) to check for contamination.

• Run qPCR: Perform the qPCR run on a thermal cycler. The instrument will measure fluorescence at each cycle.

• Data Analysis: Determine the quantification cycle (Cq) for each sample. Calculate the relative gene expression using the ΔΔCq method, normalizing the target gene's Cq value to that of a validated reference gene (e.g., 16S rRNA, gyrA).

IV. Visualizations

Diagrams of Pathways and Workflows

Caption: Troubleshooting workflow for identifying Piptamine resistance mechanisms.

Caption: Hypothetical two-component system regulating efflux pump expression.

Caption: Major classes of bacterial antibiotic resistance mechanisms.

References

• 1. youtube.com [youtube.com]
• 2. youtube.com [youtube.com]
• 3. Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Broth microdilution - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. A Simple Method for Assessment of MDR Bacteria for Over-Expressed Efflux Pumps [openmicrobiologyjournal.com]
• 7. journals.asm.org [journals.asm.org]
• 8. crstoday.com [crstoday.com]
• 9. Action and resistance mechanisms of antibiotics: A guide for clinicians - PMC [pmc.ncbi.nlm.nih.gov]
• 10. futurelearn.com [futurelearn.com]
• 11. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]
• 12. Determination and Quantification of Bacterial Virulent Gene Expression Using Quantitative Real-Time PCR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Gene Expression Analysis in Bacteria by RT-qPCR | Springer Nature Experiments [experiments.springernature.com]
• 14. Gene Expression Analysis in Bacteria by RT-qPCR - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Antifungal Spectrum of Piptamine Derivatives

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on enhancing the antifungal spectrum of Piptamine derivatives.

Frequently Asked Questions (FAQs)

Q1: What is Piptamine and what is its known antifungal activity?

A1: Piptamine is a natural antibiotic isolated from the fungus Piptoporus betulinus (also known as Fomitopsis betulina).[1][2] It has demonstrated a notable spectrum of antimicrobial activity, particularly against Gram-positive bacteria.[1][3][4] Its reported antifungal activity includes efficacy against several yeast species. For instance, in vitro studies have shown it to be active against Candida albicans, Rhodotorula rubra, and Kluyveromyces marxianus, with a minimum inhibitory concentration (MIC) of 6.25 µg/mL for all three.[1] However, its activity against the fungus Penicillium notatum is limited, with an MIC value greater than 50.0 µg/mL.[1]

Q2: What is the proposed mechanism of action for Piptamine's antimicrobial effect?

A2: Initial investigations suggest that the primary target of Piptamine is the bacterial cell membrane.[1] Competitive binding assays have indicated that it does not inhibit enzymes involved in peptidoglycan synthesis, such as penicillin-binding proteins.[1] While the precise antifungal mechanism is an area for further research, it is hypothesized to involve disruption of the fungal cell membrane's integrity, potentially through interaction with specific membrane components.

Q3: What are the key challenges in developing Piptamine derivatives with a broader antifungal spectrum?

A3: Key challenges include synthesizing derivatives with improved potency and a wider range of activity against clinically relevant fungi, including resistant strains.[5][6][7] Researchers may face difficulties with the chemical synthesis and purification of novel analogs.[8][9] Furthermore, ensuring the derivatives have low toxicity to human cells is a critical hurdle in the drug development process.[10][11] Overcoming issues like poor solubility of the new compounds and developing reliable and reproducible antifungal susceptibility testing methods are also significant challenges.[12][13]

Troubleshooting Guides

Synthesis of Piptamine Derivatives

Issue	Possible Cause(s)	Troubleshooting Steps
Low reaction yield	- Incomplete reaction. - Degradation of starting materials or product. - Suboptimal reaction conditions (temperature, solvent, catalyst).	- Monitor reaction progress using TLC or LC-MS to determine optimal reaction time. - Use fresh, high-purity reagents and solvents. - Screen different solvents, temperatures, and catalysts to optimize the reaction conditions.
Formation of multiple byproducts	- Non-specific reactions. - Presence of impurities in starting materials. - Use of overly harsh reaction conditions.	- Employ protecting groups for reactive functional moieties not involved in the desired transformation. - Purify starting materials before use. - Attempt the reaction under milder conditions (e.g., lower temperature).
Difficulty in product purification	- Similar polarity of the product and byproducts. - Product instability on silica (B1680970) gel.	- Utilize alternative purification techniques such as preparative HPLC, crystallization, or chromatography on a different stationary phase (e.g., alumina). - If the product is an amine, consider converting it to a salt to facilitate crystallization and purification.

Antifungal Susceptibility Testing

Issue	Possible Cause(s)	Troubleshooting Steps
Inconsistent MIC values	- Inoculum size variability. - Inconsistent incubation time or temperature. - "Trailing" or "feathered" growth at the edge of inhibition zones.[12]	- Standardize the inoculum preparation using a spectrophotometer or cell counting. - Ensure consistent incubation conditions for all assays. - For trailing growth, consider reading the MIC at the point of significant growth inhibition (e.g., 80% reduction) as recommended by standardized methods like those from CLSI.[12]
Poor solubility of test compound	- The derivative is highly lipophilic. - Inappropriate solvent used for stock solution.	- Use a small amount of a biocompatible solvent like DMSO to prepare the stock solution, ensuring the final concentration in the assay does not inhibit fungal growth. - Consider using alternative formulation strategies, such as encapsulation in liposomes, if solubility issues persist.
No antifungal activity observed	- The derivative is inactive against the tested fungi. - The compound has degraded. - The concentration range tested is too low.	- Confirm the structure and purity of the synthesized derivative using analytical methods (NMR, MS). - Test the compound against a broader panel of fungal species. - Evaluate the stability of the compound under assay conditions. - Test a wider range of concentrations.

Quantitative Data Summary

The following table summarizes the reported Minimum Inhibitory Concentrations (MICs) for Piptamine against various microorganisms.

Microorganism	MIC (µg/mL)	Reference
Candida albicans	6.25	[1][4]
Rhodotorula rubra	6.25	[1]
Kluyveromyces marxianus	6.25	[1]
Penicillium notatum	>50.0	[1]
Staphylococcus aureus SG 511	0.78	[3][14]
Enterococcus faecalis 1528	1.56	[3][14]

Experimental Protocols

General Protocol for Synthesis of N-aryl/alkyl Piptamine Derivatives

This protocol describes a general method for the synthesis of novel Piptamine derivatives via reductive amination, a common method for forming C-N bonds.

• Dissolve Piptamine (1 equivalent) in a suitable solvent such as methanol (B129727) or dichloromethane.

• Add the desired aldehyde or ketone (1.1 equivalents) to the solution.

• Add a mild reducing agent , such as sodium triacetoxyborohydride (B8407120) (NaBH(OAc)₃) (1.5 equivalents), portion-wise to the reaction mixture.

• Stir the reaction at room temperature for 2-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate (B1210297) or dichloromethane).

• Combine the organic layers , dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of methanol in dichloromethane) to obtain the pure derivative.

• Characterize the final compound using ¹H-NMR, ¹³C-NMR, and high-resolution mass spectrometry (HRMS) to confirm its structure and purity.

Protocol for Antifungal Susceptibility Testing: Broth Microdilution Method

This protocol is based on the standardized methods for antifungal susceptibility testing.[13][15]

• Prepare the fungal inoculum: Culture the fungal strain on an appropriate agar (B569324) medium. Suspend a few colonies in sterile saline and adjust the turbidity to a 0.5 McFarland standard. This corresponds to a specific cell density. Further dilute this suspension in RPMI 1640 medium to achieve the final desired inoculum concentration.

• Prepare the drug dilutions: Dissolve the Piptamine derivative in DMSO to create a high-concentration stock solution. Perform serial twofold dilutions of the compound in a 96-well microtiter plate using RPMI 1640 medium. The final concentration of DMSO should be kept below a level that affects fungal growth (typically ≤1%).

• Inoculate the microtiter plate: Add the prepared fungal inoculum to each well of the microtiter plate containing the drug dilutions. Include a positive control (fungi with no drug) and a negative control (medium only).

• Incubate the plate: Incubate the plate at 35°C for 24-48 hours, depending on the fungal species.

• Determine the MIC: The MIC is the lowest concentration of the compound that causes a significant inhibition of fungal growth (often ≥50% or ≥80% inhibition) compared to the growth in the positive control well. This can be assessed visually or by using a spectrophotometric plate reader.

Visualizations

References

• 1. Piptamine | Benchchem [benchchem.com]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. researchgate.net [researchgate.net]
• 4. scite.ai [scite.ai]
• 5. mdpi.com [mdpi.com]
• 6. Special Issue: Novel Antifungal Drug Discovery [mdpi.com]
• 7. Discovery of a Novel Broad-Spectrum Antifungal Agent Derived from Albaconazole - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis and Antifungal Activity of Novel Triazole Compounds Containing Piperazine Moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis and Antifungal Activities of Some Novel Pyrimidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Improved Broad Spectrum Antifungal Drug Synergies with Cryptomycin, a Cdc50-Inspired Antifungal Peptide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Broad-spectrum antifungal activities and mechanism of drimane sesquiterpenoids - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Antifungal Susceptibility Testing: Practical Aspects and Current Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A Practical Guide to Antifungal Susceptibility Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Secondary Metabolites of Fomitopsis betulina: Chemical Structures, Biological Activity and Application Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Antifungal Susceptibility Testing: Current Approaches - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up Piptamine Production for Preclinical Studies

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to scaling up the production of Piptamine for preclinical studies. It includes detailed experimental protocols, troubleshooting guides, and frequently asked questions to address common challenges encountered during synthesis, purification, and preclinical evaluation.

Frequently Asked Questions (FAQs)

1. What is Piptamine and why is it a promising preclinical candidate?

Piptamine (N-benzyl-N-methylpentadecan-1-amine) is a long-chain aliphatic amine with significant antimicrobial properties, particularly against Gram-positive bacteria.[1][2][3][4][5] Its primary mechanism of action is believed to be the disruption of the bacterial cell membrane, making it a valuable candidate for combating antibiotic-resistant pathogens.[1]

2. What is the most viable synthetic route for scaling up Piptamine production?

For kilogram-scale production, reductive amination of pentadecanal (B32716) with N-benzylmethylamine is a highly efficient and scalable method. This one-pot reaction typically offers good yields and can be optimized for large-scale manufacturing. An alternative, though potentially less atom-economical for scale-up, is the N-alkylation of N-benzylmethylamine with a 1-pentadecyl halide.

3. What are the critical parameters to control during the scale-up of Piptamine synthesis?

Key parameters include temperature control, especially during the addition of the reducing agent, efficient stirring to manage slurry formation, and maintaining an inert atmosphere to prevent side reactions. The choice of solvent is also critical to ensure the solubility of the long-chain aldehyde and the resulting amine.

4. What are the main challenges in purifying Piptamine?

The long alkyl chain of Piptamine gives it unique physicochemical properties that can complicate purification. Common challenges include the removal of unreacted starting materials and over-alkylation byproducts. Its basic nature can lead to issues with standard silica (B1680970) gel chromatography.[6] Acid-base extraction is a highly effective purification method for long-chain amines like Piptamine.[6]

5. What preclinical studies are essential for a Piptamine IND application?

A comprehensive preclinical package for an investigational new drug (IND) application for Piptamine should include in vitro antimicrobial activity (MIC determination), mechanism of action studies (e.g., membrane depolarization assays), cytotoxicity assays against mammalian cells, and in vivo efficacy studies in relevant animal models of bacterial infection. Pharmacokinetic (ADME) and toxicology studies are also mandatory.

Troubleshooting Guides

Piptamine Synthesis (Reductive Amination)

Issue	Potential Cause	Troubleshooting Steps
Low or No Product Formation	Incomplete imine formation.	- Add a catalytic amount of a weak acid like acetic acid to promote imine formation.- Increase the reaction time for imine formation before adding the reducing agent.- Ensure anhydrous conditions, as water can hydrolyze the imine.
Inactive reducing agent.	- Use a fresh batch of sodium triacetoxyborohydride (B8407120) or another suitable reducing agent.- Consider an alternative reducing agent such as sodium cyanoborohydride.[7]
Low reactivity of the long-chain aldehyde.	- Increase the reaction temperature during imine formation.- Use a Lewis acid catalyst like Ti(OiPr)₄ to activate the aldehyde.[7]
Formation of Side Products (e.g., alcohol from aldehyde reduction)	The reducing agent is too reactive and reduces the aldehyde before imine formation.	- Use a milder reducing agent like sodium triacetoxyborohydride, which is selective for imines over aldehydes.[7]- Ensure the imine is fully formed before the portion-wise addition of a more reactive reducing agent like sodium borohydride.[7]
Difficult Product Isolation	Emulsion formation during aqueous workup.	- Add brine to the aqueous layer to break the emulsion.- Filter the mixture through a pad of celite.
Product is an oil and does not precipitate.	- After basification, extract the product with a suitable organic solvent like ethyl acetate (B1210297) or dichloromethane.- If the product is intended to be a solid salt, ensure complete protonation with an acid like HCl.

Piptamine Purification

Issue	Potential Cause	Troubleshooting Steps
Broad Peaks or Streaking in Silica Gel Chromatography	Strong interaction of the basic amine with the acidic silica gel.	- Add a small percentage of a basic modifier like triethylamine (B128534) or ammonia (B1221849) to the eluent.- Use an alternative stationary phase such as alumina.[8]
Incomplete Separation of Product from Starting Amine	Similar polarities of the product and starting material.	- Optimize the solvent system for chromatography with a shallow gradient.- Utilize acid-base extraction to separate the more basic secondary amine (starting material) from the tertiary amine product.
Low Recovery After Purification	Product loss during aqueous workups.	- Perform multiple extractions with the organic solvent.- Ensure the pH of the aqueous layer is sufficiently basic (pH > 10) to ensure the amine is in its free base form for extraction.
Product adheres to glassware.	- Rinse glassware with a small amount of a suitable organic solvent to recover any adsorbed product.

Data Presentation

Table 1: Comparison of Reaction Conditions for Piptamine Synthesis via Reductive Amination

Parameter	Condition A	Condition B	Condition C
Reducing Agent	Sodium Borohydride (NaBH₄)	Sodium Triacetoxyborohydride (STAB)	Catalytic Hydrogenation (H₂/Pd/C)
Solvent	Methanol	Dichloromethane	Ethanol
Temperature	0 °C to RT	Room Temperature	40 °C
Catalyst	Acetic Acid (catalytic)	None	Palladium on Carbon
Reaction Time	12 hours	18 hours	24 hours
Typical Yield	75-85%	80-90%	85-95%
Purity (crude)	~90%	~95%	~97%

Table 2: Efficacy of Piptamine Purification Methods

Purification Method	Purity Achieved	Typical Recovery Rate	Scalability
Silica Gel Chromatography	>99%	70-85%	Moderate
Acid-Base Extraction	>98%	90-97%	High
Distillation (Kugelrohr)	>99%	85-95%	Low to Moderate
Crystallization (as HCl salt)	>99.5%	80-90%	High

Experimental Protocols

Protocol 1: Synthesis of Piptamine via Reductive Amination

This protocol describes the synthesis of Piptamine from pentadecanal and N-benzylmethylamine using sodium triacetoxyborohydride.

Materials:

• Pentadecanal

• N-benzylmethylamine

• Sodium triacetoxyborohydride (STAB)

• Dichloromethane (DCM), anhydrous

• Acetic acid, glacial

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add pentadecanal (1.0 eq) and anhydrous dichloromethane.

• Add N-benzylmethylamine (1.1 eq) to the solution.

• Add a catalytic amount of glacial acetic acid (0.1 eq) and stir the mixture at room temperature for 1 hour to facilitate imine formation.

• Slowly add sodium triacetoxyborohydride (1.5 eq) portion-wise over 30 minutes, maintaining the temperature below 25 °C.

• Allow the reaction to stir at room temperature for 12-18 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction by the slow addition of saturated sodium bicarbonate solution.

• Separate the organic layer and wash it sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield crude Piptamine.

Protocol 2: Purification of Piptamine by Acid-Base Extraction

This protocol is effective for removing neutral and acidic impurities from the crude Piptamine.

Materials:

• Crude Piptamine

• Ethyl acetate

• 1 M Hydrochloric acid (HCl)

• 6 M Sodium hydroxide (B78521) (NaOH)

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve the crude Piptamine in ethyl acetate.

• Transfer the solution to a separatory funnel and extract with 1 M HCl (3 x volume of organic layer). The protonated Piptamine will move to the aqueous layer.

• Combine the aqueous layers and wash with fresh ethyl acetate to remove any remaining neutral organic impurities.

• Cool the aqueous layer in an ice bath and slowly add 6 M NaOH until the pH is > 10. The Piptamine will deprotonate and may precipitate or form an oily layer.

• Extract the free Piptamine with ethyl acetate (3 x volume of aqueous layer).

• Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate under reduced pressure to obtain purified Piptamine.

Protocol 3: Preclinical Evaluation - Minimum Inhibitory Concentration (MIC) Assay

This protocol determines the lowest concentration of Piptamine that inhibits the visible growth of a microorganism.

Materials:

• Piptamine stock solution (e.g., in DMSO)

• Bacterial strain (e.g., Staphylococcus aureus)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• 96-well microtiter plates

• Spectrophotometer

Procedure:

• Prepare a bacterial inoculum and adjust its turbidity to a 0.5 McFarland standard.

• In a 96-well plate, perform serial two-fold dilutions of the Piptamine stock solution in CAMHB.

• Add the adjusted bacterial inoculum to each well. Include positive (no drug) and negative (no bacteria) controls.

• Incubate the plate at 37 °C for 18-24 hours.

• The MIC is the lowest concentration of Piptamine at which there is no visible growth, as determined by visual inspection or by measuring the optical density at 600 nm.

Visualizations

Caption: Synthetic pathway for Piptamine production.

Caption: Troubleshooting workflow for low yield.

Caption: Preclinical evaluation workflow for Piptamine.

References

• 1. Piptamine | Benchchem [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Piptamine, a new antibiotic produced by Piptoporus betulinus Lu 9-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Piptamine, a new antibiotic produced by Piptoporus betulinus Lu 9-1. | Semantic Scholar [semanticscholar.org]
• 6. benchchem.com [benchchem.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. biotage.com [biotage.com]

Addressing toxicity of Piptamine in cell culture

Disclaimer: Piptamine is a compound with known antimicrobial properties. However, its specific effects and toxicity in mammalian cell culture have not been extensively documented in publicly available scientific literature. This guide provides general advice for addressing potential cytotoxicity based on best practices for working with novel small molecules. The information and protocols herein should be adapted and optimized for your specific cell lines and experimental conditions.

Frequently Asked Questions (FAQs)

Q1: I'm observing high levels of cell death after treating my cells with Piptamine. What are the potential causes?

A1: High cytotoxicity from a novel compound like Piptamine can stem from several factors:

• High Concentration: The concentration used may be well above the cytotoxic threshold for your specific cell line.

• Off-Target Effects: Piptamine may be interacting with unintended cellular targets crucial for cell survival.

• Solvent Toxicity: The solvent used to dissolve Piptamine (e.g., DMSO) may be at a toxic concentration in the final culture medium.

• Prolonged Exposure: The duration of treatment may be too long, leading to cumulative toxic effects.

• Cell Line Sensitivity: Different cell lines exhibit varying sensitivities to chemical compounds.

• Compound Instability: The compound may degrade in the culture medium into a more toxic substance.

Q2: How can I determine a non-toxic working concentration for Piptamine?

A2: A dose-response experiment is essential to determine the half-maximal inhibitory concentration (IC50) and a suitable non-toxic working concentration. A common method is the MTT or resazurin (B115843) assay. This involves treating your cells with a serial dilution of Piptamine for a set period (e.g., 24, 48, 72 hours) and then measuring cell viability.

Q3: Are there any known signaling pathways affected by Piptamine that could explain its toxicity?

A3: Currently, there is no specific data detailing the signaling pathways affected by Piptamine in mammalian cells. However, other natural compounds isolated from fungi have been shown to modulate pathways involved in inflammation and cellular stress responses, such as the NF-κB, MAPK, and Nrf2 pathways. It is plausible that Piptamine could interact with these or other pathways, but this requires experimental validation.

Troubleshooting Guide

Issue: Unexpectedly High Cytotoxicity

Possible Cause	Recommended Action
Concentration Too High	Perform a dose-response curve to determine the IC50. Test a wide range of concentrations, starting from nanomolar to high micromolar, to identify a suitable experimental window.
Solvent (e.g., DMSO) Toxicity	Ensure the final concentration of the solvent in your cell culture medium is below the toxic threshold for your cell line (typically <0.5%, but ideally ≤0.1%). Run a vehicle-only control (medium with the same amount of solvent as your highest Piptamine concentration).
Prolonged Exposure	Conduct a time-course experiment. Treat cells with a fixed concentration of Piptamine and measure viability at different time points (e.g., 6, 12, 24, 48, 72 hours) to find the optimal treatment duration.
Cell Line Sensitivity	If possible, test Piptamine on a different, more robust cell line to see if the high toxicity is cell-type specific.
Compound Degradation	Prepare fresh stock solutions and working dilutions for each experiment. Protect the compound from light and excessive freeze-thaw cycles.

Experimental Protocols

Protocol 1: Determination of IC50 using a Resazurin-Based Viability Assay

This protocol provides a general framework for determining the cytotoxic potential of Piptamine.

1. Cell Seeding: a. Culture your cells of interest to ~80% confluency. b. Trypsinize and count the cells. c. Seed the cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of medium). d. Incubate the plate for 24 hours to allow for cell attachment.

2. Compound Preparation and Treatment: a. Prepare a stock solution of Piptamine in a suitable solvent (e.g., 10 mM in DMSO). b. Perform a serial dilution of the Piptamine stock solution in complete cell culture medium to create a range of treatment concentrations (e.g., 100 µM, 50 µM, 25 µM, ... 0.1 µM). c. Include a "vehicle control" (medium with the highest concentration of DMSO used) and a "no-treatment control" (medium only). d. Carefully remove the medium from the wells and add 100 µL of the prepared Piptamine dilutions or control solutions. e. Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

3. Resazurin Assay: a. After the incubation period, add 20 µL of a resazurin-based reagent (e.g., alamarBlue™, PrestoBlue™) to each well. b. Incubate the plate for 1-4 hours at 37°C, protected from light. c. Measure the fluorescence or absorbance using a plate reader according to the manufacturer's instructions.

4. Data Analysis: a. Subtract the background reading (medium-only wells). b. Normalize the data to the vehicle control to obtain the percentage of cell viability for each concentration. c. Plot the percentage of cell viability against the log of the Piptamine concentration. d. Use a non-linear regression (sigmoidal dose-response) to calculate the IC50 value.

Hypothetical IC50 Data for Piptamine

The following table illustrates how you might present the results from an IC50 experiment.

Cell Line	Incubation Time (hours)	IC50 (µM)
HEK293	24	> 100
48	75.3
72	42.1
HeLa	24	89.5
48	55.2
72	28.9
A549	24	95.1
48	68.7
72	35.4

Potential Signaling Pathways

The following diagrams illustrate key signaling pathways that are often implicated in cellular responses to external stimuli, including natural product compounds. Note: The involvement of these pathways in Piptamine's mechanism of action is speculative and requires experimental confirmation.

Technical Support Center: Refining Piptamine Quantification in Complex Biological Matrices

This guide provides researchers, scientists, and drug development professionals with targeted troubleshooting advice and frequently asked questions (FAQs) to enhance the accuracy and reliability of Piptamine quantification in complex biological matrices such as plasma, serum, and urine.

Frequently Asked Questions (FAQs)

Q1: What is Piptamine and why is its quantification challenging?

A1: Piptamine is a tertiary amine and a unique antibiotic metabolite isolated from the fungus Fomitopsis betulina (previously Piptoporus betulinus).[1][2][3][4] Its quantification in biological matrices is challenging due to its low concentrations, potential for extensive metabolism, and the presence of endogenous compounds that can interfere with analysis.[5][6] Complex matrices like plasma and urine contain proteins, salts, and phospholipids (B1166683) that can cause significant matrix effects, leading to ion suppression or enhancement in mass spectrometry-based assays.[7][8][9]

Q2: What are the recommended analytical techniques for Piptamine quantification?

A2: Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the preferred technique for quantifying Piptamine and similar tryptamine (B22526) compounds in biological fluids.[10][11][12] This method offers high sensitivity and selectivity, which is crucial for distinguishing the analyte from a complex background.[13][14] The use of Multiple Reaction Monitoring (MRM) mode in a triple quadrupole mass spectrometer further enhances specificity and accuracy.[13]

Q3: Which sample preparation techniques are most effective for Piptamine extraction?

A3: The most common and effective techniques are Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), and Protein Precipitation (PP).[15][16]

• SPE is highly selective and provides excellent sample cleanup, effectively removing interfering substances.[16]

• LLE is a simple and cost-effective method that can remove non-ionizable interferences like salts.[16]

• PP is a rapid method for removing proteins but may result in less clean extracts, potentially leading to more significant matrix effects.[16] The choice of method depends on the required sensitivity, sample throughput, and the specific matrix being analyzed.[17][18]

Q4: What are the essential validation parameters for a Piptamine quantification method?

A4: A robust analytical method must be validated to ensure reliable results.[19][20][21] Key parameters, as recommended by regulatory guidelines, include:

• Accuracy: Closeness of the measured value to the true value.[22]

• Precision: Agreement between a series of measurements.[22]

• Selectivity/Specificity: The ability to differentiate and quantify the analyte in the presence of other components.[23]

• Linearity and Range: The concentration range over which the method is accurate and precise.[19]

• Limit of Detection (LOD) & Limit of Quantification (LOQ): The lowest concentrations that can be reliably detected and quantified.[24]

• Recovery: The efficiency of the extraction process.[25]

• Matrix Effect: The influence of matrix components on the analyte's ionization.[8]

• Stability: The stability of the analyte in the biological matrix under various storage and handling conditions.[26]

Troubleshooting Guide

Issue 1: Low or Inconsistent Analyte Recovery

Q: My extraction recovery for Piptamine is below 70% and varies between samples. What are the potential causes and solutions?

A: Low and inconsistent recovery is often linked to the sample preparation process. Consider the following:

• Suboptimal Extraction pH: Piptamine is a basic compound. Ensure the pH of the sample is adjusted to be at least 2 units above its pKa before LLE or SPE to maintain it in a neutral, extractable form.

• Incorrect SPE Sorbent/Solvents: If using SPE, ensure the sorbent type (e.g., mixed-mode cation exchange) is appropriate for a basic amine. Optimize the wash and elution solvents. A weak organic wash can remove interferences without eluting the analyte, while a strong, pH-modified elution solvent (e.g., with ammonia) is needed to release the analyte from the sorbent.

• Insufficient LLE Solvent Polarity/Volume: For LLE, the organic solvent may not be optimal. Test solvents with varying polarities (e.g., ethyl acetate (B1210297), methyl tert-butyl ether). Ensure the solvent volume and mixing time are sufficient for complete partitioning.[5]

• Analyte Instability: Piptamine may degrade during sample processing.[6] Minimize processing time, keep samples on ice, and consider adding antioxidants or enzyme inhibitors if metabolic degradation is suspected.[26]

Caption: Troubleshooting workflow for low analyte recovery.

Issue 2: Significant Matrix Effects

Q: I'm observing ion suppression/enhancement for Piptamine, affecting my quantitative accuracy. How can I mitigate this?

A: Matrix effects are a primary challenge in LC-MS/MS analysis and occur when co-eluting compounds interfere with the ionization of the analyte.[8][9]

• Improve Sample Cleanup: The most effective strategy is to remove the interfering compounds. Re-evaluate your sample preparation; a more rigorous SPE method is generally better than LLE or PP for reducing matrix effects.[16][27]

• Optimize Chromatography: Modify your LC gradient to better separate Piptamine from co-eluting matrix components, especially phospholipids. Ensure Piptamine does not elute in the first minute where many unretained matrix components appear.[8]

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS is the gold standard for correcting matrix effects. It co-elutes with the analyte and experiences the same ionization suppression or enhancement, allowing for an accurate ratio-based quantification.[8] If a SIL-IS for Piptamine is unavailable, use a structural analog that elutes closely.

• Dilute the Sample: If sensitivity allows, diluting the sample extract can reduce the concentration of interfering compounds, thereby minimizing matrix effects.[8]

Caption: Sources and mitigation strategies for matrix effects.

Issue 3: Poor Chromatography (Peak Tailing, Shifting Retention Times)

Q: My Piptamine peak is tailing, and the retention time is inconsistent. What should I check?

A: These issues typically point to problems with the LC system or method.[7]

• Peak Tailing: For a basic compound like Piptamine, peak tailing is often caused by secondary interactions with residual silanols on the C18 column.

  • Solution: Add a small amount of a competing base (e.g., 0.1% formic acid or ammonium (B1175870) formate) to the mobile phase to saturate the active sites.[13] Ensure the mobile phase pH is low enough to keep Piptamine protonated.

• Retention Time Shifts: Inconsistent retention times can compromise peak integration and identification.

  • Solution: Check for pump pressure fluctuations, which may indicate a leak or air bubbles in the system.[7] Ensure the column is properly equilibrated between injections and that the mobile phase composition is consistent and freshly prepared.[7] Column degradation over time can also cause shifts; consider replacing the column if performance continues to decline.

Quantitative Data Summary

The following tables provide example data for tryptamine compounds, which can serve as a starting point for developing a Piptamine quantification method.

Table 1: Comparison of Sample Preparation Techniques for Tryptamines in Serum

Parameter	Solid-Phase Extraction (SPE)	Liquid-Liquid Extraction (LLE)
Extraction Efficiency	72% - 90%	Not specified, but generally lower for complex analytes
Matrix Effects	65% - 118% (Ion suppression to slight enhancement)	Can be significant if interferences are not removed
Throughput	Moderate; can be automated	High for manual, lower for automated
Selectivity	High	Moderate

Data adapted from a study on various designer tryptamines.[13]

Table 2: Example LC-MS/MS Parameters for Tryptamine Analysis

Parameter	Setting
LC Column	C18 Reversed-Phase (e.g., 150 x 2.1 mm, 1.9 µm)
Mobile Phase A	Water with 0.1% Formic Acid or 1 mM Ammonium Formate
Mobile Phase B	Acetonitrile or Methanol (B129727) with 0.1% Formic Acid
Flow Rate	0.3 - 0.5 mL/min
Injection Volume	3 - 10 µL
Ionization Mode	Positive Electrospray Ionization (ESI+)
Detection Mode	Multiple Reaction Monitoring (MRM)

Parameters are generalized from methods for various tryptamines.[13][24]

Detailed Experimental Protocols

Protocol 1: Proposed Solid-Phase Extraction (SPE) from Human Plasma

This protocol is a starting point and should be optimized for Piptamine.

• Sample Pre-treatment: To 200 µL of plasma, add 20 µL of internal standard (e.g., Piptamine-d4) and 400 µL of 4% phosphoric acid. Vortex for 30 seconds.

• SPE Cartridge Conditioning: Condition a mixed-mode cation exchange SPE cartridge (e.g., 30 mg, 1 mL) by passing 1 mL of methanol followed by 1 mL of water.

• Sample Loading: Load the pre-treated sample onto the conditioned cartridge.

• Washing: Wash the cartridge with 1 mL of 0.1 M acetate buffer (pH 6.0) followed by 1 mL of methanol to remove interferences.

• Elution: Elute the Piptamine with 1 mL of 5% ammonium hydroxide (B78521) in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

Protocol 2: Proposed LC-MS/MS Method for Piptamine Quantification

• LC System: A UHPLC system coupled to a triple quadrupole mass spectrometer.

• Column: Hypersil GOLD C18 (150 x 2.1 mm, 1.9 µm) or equivalent.[24]

• Mobile Phase:

  • A: Water + 0.1% Formic Acid

  • B: Acetonitrile + 0.1% Formic Acid

• Gradient: Start at 5% B, ramp to 95% B over 8 minutes, hold for 2 minutes, and re-equilibrate at 5% B for 3 minutes.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• MS/MS Parameters:

  • Ion Source: ESI+

  • MRM Transitions: These must be determined by infusing a Piptamine standard. For a molecule with m/z 332.3 [M+H]⁺, potential fragment ions would be identified and optimized.[2]

    • Example Quantifier Transition: 332.3 -> [Fragment 1]

    • Example Qualifier Transition: 332.3 -> [Fragment 2]

Caption: General workflow for quantitative bioanalysis.

References

• 1. Secondary Metabolites of Fomitopsis betulina: Chemical Structures, Biological Activity and Application Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Piptamine | Benchchem [benchchem.com]
• 3. Piptamine, a new antibiotic produced by Piptoporus betulinus Lu 9-1. | Semantic Scholar [semanticscholar.org]
• 4. Piptamine, a new antibiotic produced by Piptoporus betulinus Lu 9-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Metabolite markers for three synthetic tryptamines N‐ethyl‐N‐propyltryptamine, 4‐hydroxy‐N‐ethyl‐N‐propyltryptamine, and 5‐methoxy‐N‐ethyl‐N‐propyltryptamine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 7. zefsci.com [zefsci.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Quantitative high-throughput analysis of drugs in biological matrices by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. rsc.org [rsc.org]
• 13. LC-MS/MS screening method for designer amphetamines, tryptamines, and piperazines in serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Liquid chromatography-mass spectrometric and liquid chromatography-tandem mass spectrometric determination of hallucinogenic indoles psilocin and psilocybin in "magic mushroom" samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. Sample preparation for the HPLC analysis of drugs in biological fluids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. RSC - Page load error [pubs.rsc.org]
• 19. wjarr.com [wjarr.com]
• 20. [PDF] Validation of Analytical Methods | Semantic Scholar [semanticscholar.org]
• 21. A practical guide to validation and verification of analytical methods in the clinical laboratory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Validation of Analytical Methods: A Review [gavinpublishers.com]
• 23. researchgate.net [researchgate.net]
• 24. mdpi.com [mdpi.com]
• 25. mdpi.com [mdpi.com]
• 26. Stabilizing drug molecules in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

Piptamine: A Comparative Analysis Against Standard Antibiotics for Staphylococcus aureus

In the landscape of antibiotic research, the exploration of novel compounds with efficacy against resilient pathogens like Staphylococcus aureus is of paramount importance. This guide provides a comparative overview of Piptamine, a fungal metabolite, against established antibiotics—Vancomycin, Daptomycin, and Linezolid—in the context of their activity against S. aureus. The analysis is based on available in vitro data and is intended for researchers, scientists, and drug development professionals.

Executive Summary

Piptamine, an antibiotic isolated from the fungus Piptoporus betulinus, has demonstrated notable in vitro activity against Gram-positive bacteria, including Staphylococcus aureus.[1][2] Its reported Minimum Inhibitory Concentration (MIC) against S. aureus strain SG511 is 0.78 µg/mL, a value that is competitive with several frontline antibiotics.[1][3] The primary mechanism of action for Piptamine is believed to be the disruption of the bacterial cell membrane.[4] This guide presents a side-by-side comparison of Piptamine's efficacy with that of Vancomycin, Daptomycin, and Linezolid, supported by quantitative data and experimental methodologies.

Quantitative Performance Comparison

The antibacterial efficacy of an antibiotic is primarily quantified by its Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the drug that prevents visible growth of a bacterium. The following table summarizes the available MIC data for Piptamine and key comparator antibiotics against S. aureus.

Disclaimer: The data presented below is compiled from different studies. The MIC for Piptamine was determined in a single study against a specific laboratory strain (S. aureus SG511), while the MIC ranges for Vancomycin, Daptomycin, and Linezolid are derived from multiple surveillance studies involving a wide array of clinical isolates, including Methicillin-resistant Staphylococcus aureus (MRSA). Direct comparative studies are not currently available.

Antibiotic	Class	Mechanism of Action	S. aureus Strain(s)	MIC (µg/mL)
Piptamine	Fungal Metabolite (tertiary amine)	Cell Membrane Disruption	SG511	0.78[1][3]
Vancomycin	Glycopeptide	Cell Wall Synthesis Inhibition	Various Clinical Isolates (MSSA & MRSA)	≤2 (Susceptible Breakpoint); Typically 0.5 - 2[5][6][7]
Daptomycin	Cyclic Lipopeptide	Cell Membrane Disruption	Various Clinical Isolates (MSSA & MRSA)	≤1 (Susceptible Breakpoint); Typically 0.125 - 1[8][9][10][11]
Linezolid	Oxazolidinone	Protein Synthesis Inhibition	Various Clinical Isolates (MSSA & MRSA)	≤4 (Susceptible Breakpoint); Typically 0.5 - 4[12][13]

Mechanism of Action: A Visual Comparison

The distinct mechanisms by which these antibiotics exert their effects are crucial for understanding their spectrum of activity and potential for resistance development.

Figure 1. Comparative Mechanisms of Action.

Piptamine and Daptomycin share a similar target—the bacterial cell membrane—leading to rapid bactericidal action. In contrast, Vancomycin targets cell wall synthesis, and Linezolid acts by inhibiting the initiation of protein synthesis.

Experimental Protocols

The methodologies for determining the in vitro efficacy of these antibiotics are standardized to ensure reproducibility and comparability.

Minimum Inhibitory Concentration (MIC) Determination

The MIC values for Piptamine were determined using methods established by the National Committee for Clinical Laboratory Standards (NCCLS), now known as the Clinical and Laboratory Standards Institute (CLSI).[3] Standard methods for MIC testing, such as broth microdilution or agar (B569324) dilution, are typically employed.

1. Inoculum Preparation:

• A pure culture of the test organism (S. aureus) is grown on an appropriate agar medium.

• Colonies are suspended in a saline or broth solution to a turbidity equivalent to a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ colony-forming units (CFU)/mL.

• This suspension is further diluted to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test system.

2. Broth Microdilution Method:

• The antibiotic is serially diluted (two-fold) in cation-adjusted Mueller-Hinton Broth (CAMHB) in a 96-well microtiter plate.

• Each well is inoculated with the standardized bacterial suspension.

• Plates are incubated at 35°C for 16-20 hours.

• The MIC is read as the lowest concentration of the antibiotic that completely inhibits visible bacterial growth.

The following workflow illustrates the key steps in a typical broth microdilution assay.

Figure 2. Workflow for MIC Determination.

Conclusion and Future Directions

The available data indicates that Piptamine possesses potent in vitro activity against S. aureus, with an MIC comparable to that of established antibiotics like Daptomycin and Vancomycin. Its mechanism of action, targeting the cell membrane, is a valuable attribute, as this can lead to rapid bactericidal effects.

However, the current understanding of Piptamine is limited. The data originates from a single study conducted over two decades ago on a specific S. aureus strain.[3] To fully assess its potential, further research is essential. This includes:

• Broad-Spectrum Efficacy Studies: Testing Piptamine against a large panel of contemporary clinical S. aureus isolates, including various MRSA and vancomycin-intermediate strains (VISA).

• Advanced Mechanistic Studies: Elucidating the precise molecular interactions between Piptamine and the bacterial cell membrane.

• In Vivo Efficacy and Toxicity: Evaluating the performance and safety of Piptamine in animal models of S. aureus infection.

• Resistance Studies: Investigating the potential for and mechanisms of resistance development to Piptamine.

Piptamine represents a promising scaffold for the development of new anti-staphylococcal agents. Comprehensive and direct comparative studies are now required to validate its initial promise and determine its place in the therapeutic arsenal (B13267) against drug-resistant S. aureus.

References

• 1. researchgate.net [researchgate.net]
• 2. scite.ai [scite.ai]
• 3. scispace.com [scispace.com]
• 4. Piptamine | Benchchem [benchchem.com]
• 5. Minimum Inhibitory Concentrations of Vancomycin and Daptomycin Against Methicillin-resistant Staphylococcus Aureus Isolated from Various Clinical Specimens: A Study from South India - PMC [pmc.ncbi.nlm.nih.gov]
• 6. microbiologyjournal.org [microbiologyjournal.org]
• 7. Increased Vancomycin MICs for Staphylococcus aureus Clinical Isolates from a University Hospital during a 5-Year Period - PMC [pmc.ncbi.nlm.nih.gov]
• 8. In Vitro Activity of Daptomycin against Methicillin-Resistant Staphylococcus aureus, Including Heterogeneously Glycopeptide-Resistant Strains - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Daptomycin susceptibility of methicillin resistant Staphylococcus aureus (MRSA) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. journals.asm.org [journals.asm.org]
• 11. jcdr.net [jcdr.net]
• 12. In Vitro Activity of Linezolid against Key Gram-Positive Organisms Isolated in the United States: Results of the LEADER 2004 Surveillance Program - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Piptamine's Potent Punch: A Comparative Analysis of its Efficacy Against Gram-Positive and Gram-Negative Bacteria

For Immediate Release

A comprehensive review of available data reveals that the novel antibiotic, Piptamine, demonstrates significantly greater efficacy against Gram-positive bacteria compared to their Gram-negative counterparts. This guide provides a detailed comparison of Piptamine's antibacterial activity, supported by experimental data, to inform researchers, scientists, and drug development professionals.

Initial studies have identified the bacterial cell membrane as the primary target of Piptamine's action. Unlike beta-lactam antibiotics that interfere with cell wall synthesis, Piptamine appears to disrupt the fundamental barrier of the cell membrane, leading to rapid bactericidal effects.[1] While the precise signaling pathway of this membrane disruption is still under investigation, the available data consistently points to a mechanism that compromises membrane integrity.

Quantitative Efficacy: A Tale of Two Membranes

The antibacterial potency of Piptamine is most clearly illustrated by its Minimum Inhibitory Concentration (MIC) values, which represent the lowest concentration of the antibiotic required to inhibit the visible growth of a microorganism.[1] Analysis of MIC data demonstrates a stark contrast in Piptamine's effectiveness against Gram-positive and Gram-negative bacteria.

Table 1: Minimum Inhibitory Concentration (MIC) of Piptamine against various bacterial strains

Bacterial Strain	Gram Stain	MIC (µg/mL)
Staphylococcus aureus SG 511	Gram-Positive	0.78
Enterococcus faecalis 1528	Gram-Positive	1.56
Bacillus subtilis ATCC 6633	Gram-Positive	>12.5
Escherichia coli SG 458	Gram-Negative	>12.5

The significantly lower MIC values against Staphylococcus aureus and Enterococcus faecalis highlight Piptamine's potent activity against these clinically relevant Gram-positive pathogens.[2] In contrast, the MIC value for the Gram-negative bacterium Escherichia coli is substantially higher, indicating reduced susceptibility.

The Structural Divide: Why the Difference in Efficacy?

The observed disparity in Piptamine's efficacy can be attributed to the fundamental structural differences between the cell envelopes of Gram-positive and Gram-negative bacteria. Gram-positive bacteria possess a thick, exposed peptidoglycan layer which is more readily permeable to certain antimicrobial agents. Conversely, Gram-negative bacteria have a more complex cell envelope, featuring an outer membrane that acts as an additional protective barrier, restricting the entry of many antibiotics.

Caption: Conceptual diagram of Piptamine's proposed mechanism of action.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in determining the antibacterial efficacy of Piptamine.

Broth Microdilution Method for MIC Determination

This method is a standard procedure for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent. The protocol is based on the guidelines established by the National Committee for Clinical Laboratory Standards (NCCLS).

1. Preparation of Piptamine Stock Solution:

• A stock solution of Piptamine is prepared in a suitable solvent (e.g., Dimethyl Sulfoxide - DMSO) at a high concentration.

• Serial two-fold dilutions of the stock solution are then made in a 96-well microtiter plate using an appropriate growth medium (e.g., Mueller-Hinton Broth).

2. Inoculum Preparation:

• The bacterial strain to be tested is cultured on an appropriate agar (B569324) medium for 18-24 hours.

• A few colonies are then used to inoculate a sterile broth, which is incubated to achieve a turbidity equivalent to a 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL).

• This standardized inoculum is then further diluted to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well of the microtiter plate.

3. Inoculation and Incubation:

• Each well of the microtiter plate containing the serially diluted Piptamine is inoculated with the prepared bacterial suspension.

• A growth control well (containing only broth and bacteria) and a sterility control well (containing only broth) are included.

• The plate is then incubated at 35-37°C for 16-20 hours.

4. Interpretation of Results:

• After incubation, the wells are visually inspected for bacterial growth (turbidity).

• The MIC is recorded as the lowest concentration of Piptamine that completely inhibits visible bacterial growth.

Caption: Workflow for MIC determination using the broth microdilution method.

Agar Well Diffusion Method

This method provides a qualitative or semi-quantitative assessment of antimicrobial activity.

1. Preparation of Agar Plates:

• Mueller-Hinton Agar is prepared and poured into sterile Petri dishes to a uniform thickness.

• The agar is allowed to solidify completely.

2. Inoculation:

• A standardized bacterial inoculum (as prepared for the broth microdilution method) is uniformly spread over the entire surface of the agar plate using a sterile cotton swab to create a lawn of bacteria.

3. Well Creation and Application of Piptamine:

• Wells of a specific diameter (e.g., 6-8 mm) are aseptically punched into the inoculated agar.

• A known concentration of Piptamine solution is added to each well.

• A control well containing the solvent used to dissolve Piptamine is also included.

4. Incubation and Measurement:

• The plates are incubated at 35-37°C for 18-24 hours.

• Following incubation, the diameter of the zone of inhibition (the clear area around the well where bacterial growth is inhibited) is measured in millimeters. The size of the zone is proportional to the susceptibility of the bacterium to Piptamine.

Conclusion

References

• 1. Piptamine | Benchchem [benchchem.com]
• 2. researchgate.net [researchgate.net]

Comparative Guide to the Validation of Piptamine's Cellular Target

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Piptamine's cellular target validation with alternative membrane-targeting antimicrobial agents. It includes supporting experimental data, detailed methodologies for key experiments, and visualizations of relevant pathways and workflows.

Introduction to Piptamine and its Presumed Cellular Target

Piptamine is a natural product antibiotic isolated from the fungus Piptoporus betulinus.[1][2][3] Structurally identified as N-benzyl-N-methylpentadecan-1-amine, it is classified as a cationic amphiphilic molecule. This structure is key to its antimicrobial activity, which is primarily attributed to the disruption of the bacterial cell membrane.[1]

The validation of the bacterial cell membrane as the cellular target of Piptamine is based on its chemical properties and observed antimicrobial effects. As a cationic amphiphile, Piptamine possesses a positively charged tertiary amine "head" and a long, hydrophobic pentadecyl "tail". This architecture facilitates its interaction with the negatively charged components of bacterial membranes, such as phospholipids, leading to membrane destabilization and increased permeability. This disruption of the membrane's integrity is believed to be the primary mechanism of its bactericidal action.

Comparison of Piptamine with Alternative Membrane-Targeting Antimicrobials

To provide a comprehensive context for Piptamine's mechanism of action, this section compares its performance with three well-characterized membrane-targeting antimicrobial agents: Polymyxin B, Daptomycin, and Melittin.

Data Presentation: Quantitative Comparison of Antimicrobial Performance

Compound	Target Organism(s)	Minimum Inhibitory Concentration (MIC)	Binding Affinity (Kd)	Hemolytic Activity	Primary Cellular Target
Piptamine	Staphylococcus aureus, Enterococcus faecalis	0.78 µg/mL (S. aureus), 1.56 µg/mL (E. faecalis)[4]	Data not available	10-50 µg/mL[4]	Bacterial Cell Membrane
Polymyxin B	Gram-negative bacteria	Varies by species	High affinity for Lipopolysaccharide (LPS) (Kd in the low µM range)[5][6]	Low	Lipopolysaccharide (LPS) in the outer membrane
Daptomycin	Gram-positive bacteria	Varies by species	Nanomolar affinity for Phosphatidylglycerol (PG) in the presence of Ca2+[7][8][9][10]	Low	Phosphatidylglycerol (PG) in the cell membrane
Melittin	Broad spectrum (bacteria, eukaryotic cells)	Varies by species	~1.6 µM for POPC vesicles[11]	High	Phospholipid bilayer

Experimental Protocols for Target Validation

This section details the methodologies for key experiments used to validate the interaction of antimicrobial compounds with the bacterial cell membrane.

Fluorescence Leakage Assay

This assay is used to determine the ability of a compound to permeabilize lipid vesicles, mimicking the disruption of a bacterial cell membrane.

Principle: Large unilamellar vesicles (LUVs) are loaded with a fluorescent dye (e.g., calcein (B42510) or ANTS) at a concentration that causes self-quenching. If a compound disrupts the vesicle membrane, the dye is released into the surrounding buffer, leading to dequenching and an increase in fluorescence intensity.

Protocol (ANTS/DPX variation):

• LUV Preparation: Prepare LUVs with a lipid composition that mimics the target bacterial membrane (e.g., a mixture of POPC and POPG for Gram-positive bacteria).

• Encapsulation: During LUV formation, encapsulate a solution containing 12.5 mM 8-aminonaphthalene-1,3,6-trisulfonic acid (ANTS) and 45 mM p-xylene-bis-pyridinium bromide (DPX) in a suitable buffer (e.g., HEPES).[12][13][14]

• Purification: Remove unencapsulated ANTS and DPX from the LUV suspension using size-exclusion chromatography.

• Fluorescence Measurement:

  • Place a diluted LUV suspension in a fluorometer cuvette.

  • Record the baseline fluorescence (excitation at ~350-360 nm, emission at ~520-530 nm).

  • Add the test compound (e.g., Piptamine) at various concentrations.

  • Monitor the increase in fluorescence over time.

• Data Analysis:

  • After the reaction reaches a plateau, add a detergent (e.g., Triton X-100) to lyse all vesicles and obtain the maximum fluorescence (100% leakage).

  • Calculate the percentage of leakage for each compound concentration relative to the maximum fluorescence.[15]

Membrane Potential Assay

This assay measures the effect of a compound on the bacterial membrane potential.

Principle: The fluorescent dye 3,3'-dipropylthiadicarbocyanine iodide (DiSC3(5)) is a cationic probe that accumulates in polarized bacterial cells, leading to self-quenching of its fluorescence.[16][17][18][19][20] Depolarization of the membrane potential causes the release of the dye into the extracellular medium, resulting in an increase in fluorescence.

Protocol:

• Bacterial Culture: Grow the target bacteria to the mid-logarithmic phase.

• Cell Preparation: Harvest the cells by centrifugation, wash, and resuspend them in a suitable buffer (e.g., HEPES with glucose) to a standardized optical density.

• Dye Loading: Add DiSC3(5) to the bacterial suspension (final concentration typically 0.5-2 µM) and incubate to allow the dye to accumulate in the cells, indicated by a decrease in fluorescence.[16][19]

• Fluorescence Measurement:

  • Place the cell suspension in a fluorometer.

  • Record the stable, quenched baseline fluorescence (excitation at ~622 nm, emission at ~670 nm).[18]

  • Add the test compound at the desired concentration.

  • Monitor the increase in fluorescence, which corresponds to membrane depolarization.

• Controls: Use a known depolarizing agent, such as gramicidin (B1672133) or valinomycin, as a positive control.

Outer Membrane Permeabilization Assay (for Gram-negative bacteria)

This assay is specific for assessing the disruption of the outer membrane of Gram-negative bacteria.

Principle: The fluorescent probe N-phenyl-1-naphthylamine (NPN) is a hydrophobic dye that fluoresces weakly in aqueous environments but becomes highly fluorescent in the hydrophobic interior of the cell membrane.[21][22][23][24][25] In intact Gram-negative bacteria, the outer membrane prevents NPN from reaching the inner membrane. If a compound disrupts the outer membrane, NPN can partition into the membrane, leading to an increase in fluorescence.

Protocol:

• Bacterial Culture and Preparation: Grow Gram-negative bacteria to the mid-log phase, harvest, wash, and resuspend in a buffer (e.g., HEPES).[25]

• Assay Setup: In a microplate, combine the bacterial suspension with NPN (final concentration typically 10-20 µM).[23]

• Fluorescence Measurement:

  • Measure the baseline fluorescence (excitation at ~350 nm, emission at ~420 nm).[21][22]

  • Add the test compound at various concentrations.

  • Immediately begin monitoring the increase in fluorescence over time.

• Controls: Use a known outer membrane permeabilizing agent, such as Polymyxin B, as a positive control.

Visualization of Signaling Pathways and Experimental Workflows

Signaling Pathway of a Membrane-Targeting Antibiotic

Caption: General signaling pathway for a membrane-targeting antibiotic.

Experimental Workflow for Fluorescence Leakage Assay

Caption: Workflow for a fluorescence leakage assay to assess membrane permeabilization.

Logical Relationship of Target Validation Methods

Caption: Logical flow for validating the bacterial cell membrane as a drug target.

References

• 1. benchchem.com [benchchem.com]
• 2. Piptamine, a new antibiotic produced by Piptoporus betulinus Lu 9-1. | Semantic Scholar [semanticscholar.org]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]
• 4. researchgate.net [researchgate.net]
• 5. Polymyxin B Inadequately Quenches the Effects of Contaminating Lipopolysaccharide on Murine Dendritic Cells | PLOS One [journals.plos.org]
• 6. Quantitation of polymyxin-lipopolysaccharide interactions using an image-based fluorescent probe - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Daptomycin forms a stable complex with phosphatidylglycerol for selective uptake to bacterial membrane [elifesciences.org]
• 8. Daptomycin forms a stable complex with phosphatidylglycerol for selective uptake to bacterial membrane | eLife [elifesciences.org]
• 9. biorxiv.org [biorxiv.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Revisiting the Interaction of Melittin with Phospholipid Bilayers: The Effects of Concentration and Ionic Strength - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A Fluorescence Dequenching-based Liposome Leakage Assay to Measure Membrane Permeabilization by Pore-forming Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A Fluorescence Dequenching-based Liposome Leakage Assay to Measure Membrane Permeabilization by Pore-forming Proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Fluorescent Leakage Assay to Investigate Membrane Destabilization by Cell-Penetrating Peptide [jove.com]
• 15. researchgate.net [researchgate.net]
• 16. Analysis of Antimicrobial-Triggered Membrane Depolarization Using Voltage Sensitive Dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. medchemexpress.com [medchemexpress.com]
• 19. openi.nlm.nih.gov [openi.nlm.nih.gov]
• 20. microbiologyresearch.org [microbiologyresearch.org]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]
• 23. mdpi.com [mdpi.com]
• 24. rsc.org [rsc.org]
• 25. Increasing the permeability of Escherichia coli using MAC13243 - PMC [pmc.ncbi.nlm.nih.gov]

Piptamine Structure-Activity Relationship (SAR) Studies: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Piptamine, a long-chain aliphatic amine isolated from the fungus Fomitopsis betulina, has demonstrated notable antimicrobial properties, particularly against Gram-positive bacteria and certain yeasts.[1][2][3] While the parent compound shows promise, to the best of our knowledge, comprehensive structure-activity relationship (SAR) studies on piptamine analogs have not been published. This guide aims to bridge this gap by providing a comparative framework for potential SAR studies. It summarizes the known antimicrobial activity of piptamine and presents a hypothetical SAR based on established principles for similar long-chain alkyl amines.[4][5] Detailed experimental protocols for key antimicrobial assays are also included to facilitate future research in this area.

Antimicrobial Activity of Piptamine

Piptamine has been evaluated against a range of microorganisms, with its activity quantified by the Minimum Inhibitory Concentration (MIC), the lowest concentration of the compound that prevents visible growth of a microorganism. The available data on the antimicrobial spectrum of piptamine is summarized in the table below.

Microorganism	Strain	MIC (µg/mL)
Staphylococcus aureus	SG 511	0.78
Enterococcus faecalis	1528	1.56
Candida albicans	6.25
Rhodotorula rubra	6.25
Kluyveromyces marxianus	6.25
Sporobolomyces salmonicolor	Not specified
Penicillium notatum	>50.0

Hypothetical Structure-Activity Relationship of Piptamine Analogs

Based on SAR studies of other long-chain alkyl amines, modifications to the piptamine structure can be proposed to explore and potentially enhance its antimicrobial activity. The piptamine molecule can be divided into three key regions for modification: the aliphatic chain, the tertiary amine, and the benzyl (B1604629) group. The following table outlines potential modifications and their predicted impact on activity, drawing parallels from existing research on similar compounds.[4][5]

Modification Site	Proposed Modification	Predicted Impact on Activity	Rationale
Aliphatic Chain	Chain length variation (C10-C18)	Optimal activity expected between C11-C15.	For long-chain alkyl amines, antimicrobial potency is highly dependent on lipophilicity, which is governed by the alkyl chain length. Chains that are too short may not sufficiently disrupt the bacterial cell membrane, while excessively long chains may have reduced solubility.[4][5]
Introduction of unsaturation	Likely decrease in activity.	Studies on similar alkyl amines have shown that monounsaturation does not increase and may decrease antimicrobial activity compared to their saturated counterparts.[4][5]
Tertiary Amine	Variation of N-alkyl substituent (e.g., ethyl, propyl)	May modulate potency and spectrum.	The size and nature of the N-alkyl group can influence the compound's interaction with the cell membrane and its overall physicochemical properties.
Quaternization of the nitrogen	Potential for increased broad-spectrum activity.	Quaternary ammonium (B1175870) compounds are known to have potent and broad-spectrum antimicrobial activity due to their permanent positive charge, which enhances interaction with the negatively charged bacterial cell membrane.
Benzyl Group	Substitution on the aromatic ring (e.g., electron-withdrawing or -donating groups)	Could fine-tune activity and selectivity.	Substituents on the benzyl ring can alter the electronic and steric properties of the molecule, potentially influencing its binding to microbial targets or its membrane disruption capabilities.
Replacement with other aromatic or heteroaromatic rings	May lead to novel activity profiles.	Introducing different ring systems could alter the compound's overall shape, size, and electronic distribution, potentially leading to interactions with different microbial targets or improved membrane penetration.

Experimental Protocols

To ensure reproducibility and comparability of results in SAR studies, standardized experimental protocols are crucial. Detailed methodologies for two common antimicrobial susceptibility tests are provided below.

Broth Microdilution Method for MIC Determination

This method is used to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent in a liquid medium.[6][7][8][9]

1. Preparation of Antimicrobial Agent Stock Solution and Dilutions:

• Dissolve the test compound (e.g., piptamine or its analogs) in a suitable solvent to create a high-concentration stock solution.
• Perform serial two-fold dilutions of the stock solution in a 96-well microtiter plate using an appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria). Each well will contain a progressively lower concentration of the compound.

2. Preparation of Inoculum:

• Culture the test microorganism on an appropriate agar (B569324) medium for 18-24 hours.
• Suspend several colonies in a sterile saline solution.
• Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ colony-forming units (CFU)/mL.
• Dilute this standardized suspension in the broth medium to achieve the final desired inoculum concentration in each well (typically 5 x 10⁵ CFU/mL).

3. Inoculation and Incubation:

• Inoculate each well of the microtiter plate (containing the serially diluted compound) with the prepared microbial inoculum.
• Include a growth control well (inoculum without the compound) and a sterility control well (broth without inoculum).
• Incubate the plate at an appropriate temperature (e.g., 37°C for most bacteria) for 16-24 hours.

4. Determination of MIC:

• After incubation, visually inspect the wells for turbidity (indicating microbial growth).
• The MIC is the lowest concentration of the antimicrobial agent in which there is no visible growth.

Agar Well Diffusion Method

This method is used to assess the antimicrobial activity of a substance by measuring the zone of growth inhibition on an agar plate.[1][10][11]

1. Preparation of Agar Plates and Inoculum:

• Prepare an appropriate agar medium (e.g., Mueller-Hinton Agar) and pour it into sterile Petri dishes.
• Prepare a standardized microbial inoculum as described for the broth microdilution method (0.5 McFarland standard).
• Using a sterile cotton swab, evenly streak the inoculum over the entire surface of the agar plate to create a bacterial lawn.

2. Application of the Antimicrobial Agent:

• Aseptically punch wells (typically 6-8 mm in diameter) into the inoculated agar.
• Add a fixed volume of the test compound solution (at a known concentration) into each well.

3. Incubation and Measurement:

• Incubate the plates under appropriate conditions (e.g., 37°C for 18-24 hours).
• During incubation, the antimicrobial agent will diffuse from the well into the agar.
• Measure the diameter of the clear zone of growth inhibition around each well. A larger zone of inhibition indicates greater antimicrobial activity.

Visualizations

Experimental Workflow for Antimicrobial Susceptibility Testing

Caption: A generalized workflow for determining the antimicrobial activity of piptamine analogs.

Logical Framework for Piptamine SAR Studies

Caption: A logical framework for exploring the structure-activity relationships of piptamine.

References

• 1. Methods for in vitro evaluating antimicrobial activity: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. agar diffusion assay: Topics by Science.gov [science.gov]
• 3. researchgate.net [researchgate.net]
• 4. Relationship of Chemical Structure and Antimicrobial Activity of Alkyl Amides and Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Relationship of chemical structure and antimicrobial activity of alkyl amides and amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Broth microdilution - Wikipedia [en.wikipedia.org]
• 8. rr-asia.woah.org [rr-asia.woah.org]
• 9. Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. chemistnotes.com [chemistnotes.com]
• 11. Agar Diffusion Test: the primary method to determine the antimicrobial activity - Modern Medical Laboratory Journal [modernmedlab.com]

Piptamine: A Fungal Antibiotic and the Quest for Synthetic Analogs

A Comparative Guide for Researchers

Piptamine, a natural product isolated from the fungus Fomitopsis betulina (formerly Piptoporus betulinus), has demonstrated notable antimicrobial properties, particularly against Gram-positive bacteria.[1][2][3][4] This guide provides a comprehensive overview of Piptamine's known biological activity and outlines the standard experimental methodologies used to assess such compounds. Due to a lack of publicly available research on synthetic analogs of Piptamine, this guide will also present a conceptual framework for the development of such analogs, drawing parallels with the synthetic modification of other natural products. This comparative analysis aims to equip researchers, scientists, and drug development professionals with foundational knowledge and a strategic perspective for advancing the study of Piptamine and its potential derivatives.

Performance Data: Antimicrobial Spectrum of Piptamine

The antimicrobial efficacy of Piptamine has been quantified through the determination of its Minimum Inhibitory Concentration (MIC), which represents the lowest concentration of the compound that prevents visible growth of a microorganism.[5] The available data, primarily from broth microdilution and agar (B569324) diffusion assays, indicates that Piptamine is most effective against certain Gram-positive bacteria and some fungi.[1][6]

Microorganism	Strain	Minimum Inhibitory Concentration (MIC) (µg/mL)
Staphylococcus aureus	SG 511	0.78[1][3][6]
Enterococcus faecalis	1528	1.56[1][3][6]
Bacillus subtilis	ATCC 6633	>12.5[1]
Escherichia coli	SG 458	>12.5
Candida albicans	BMSY212	6.25[6][7]
Rhodotorula rubra	IMET 25030	6.25[6]
Kluyveromyces marxianus	IMET 25148	6.25[6]
Sporobolomyces salmonicolor	SBUG 549	6.25[6]
Penicillium notatum	JP 36	>50.0[6]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the performance data of Piptamine. These standard protocols are essential for the accurate and reproducible assessment of antimicrobial activity.

Broth Microdilution Method for MIC Determination

This method is a widely used technique to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent in a liquid medium.[5][8][9][10][11]

1. Preparation of Materials:

• Antimicrobial Agent Stock Solution: Prepare a stock solution of Piptamine in a suitable solvent.

• Growth Medium: Use an appropriate liquid medium, such as Mueller-Hinton Broth (MHB), that supports the growth of the test microorganisms.[12]

• Microorganism Culture: Prepare a fresh culture of the test microorganism on an agar plate (18-24 hours old).

• 96-Well Microtiter Plates: Use sterile U- or flat-bottomed plates.

2. Inoculum Preparation:

• Select 3-5 isolated colonies of the test microorganism and suspend them in a sterile saline solution or phosphate-buffered saline (PBS).

• Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.[5]

3. Serial Dilution of Antimicrobial Agent:

• Dispense the growth medium into all wells of the 96-well plate.

• Add the antimicrobial agent stock solution to the first column of wells and perform a two-fold serial dilution across the plate to achieve a range of concentrations.

4. Inoculation:

• Within 15 minutes of standardization, dilute the bacterial suspension in the growth medium to the final required concentration.

• Inoculate each well of the microtiter plate with the final bacterial inoculum. Include a growth control (no antimicrobial agent) and a sterility control (no microorganism).

5. Incubation:

• Incubate the plates at an appropriate temperature (e.g., 37°C) for 16-24 hours.[12]

6. Reading and Interpretation:

• After incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of the antimicrobial agent at which there is no visible growth.[11]

• Optionally, a plate reader can be used to measure the optical density to determine the concentration that inhibits a certain percentage of growth.[5]

Agar Well Diffusion Method

The agar well diffusion method is a common technique for screening the antimicrobial activity of a compound.[12][13]

1. Preparation of Materials:

• Antimicrobial Agent Solution: Prepare solutions of Piptamine at various concentrations.

• Agar Medium: Use a suitable agar medium, such as Mueller-Hinton Agar (MHA), poured into sterile Petri dishes to a uniform depth.

• Microorganism Culture: Prepare a standardized inoculum of the test microorganism as described for the broth microdilution method.

2. Inoculation of Agar Plates:

• Dip a sterile cotton swab into the standardized bacterial suspension and remove excess fluid.

• Streak the entire surface of the MHA plate with the swab to ensure a uniform lawn of bacterial growth. Rotate the plate approximately 60 degrees between streaks to cover the entire surface.[14]

3. Application of Antimicrobial Agent:

• Aseptically punch wells (6-8 mm in diameter) into the inoculated agar.

• Add a defined volume of the antimicrobial agent solution into each well. Include a positive control (a known antibiotic) and a negative control (the solvent used to dissolve the compound).

4. Incubation:

• Invert the plates and incubate them at 37°C for 16-24 hours.

5. Measurement and Interpretation:

• After incubation, measure the diameter of the zone of inhibition (the clear area around the well where bacterial growth is inhibited) in millimeters.[13]

• A larger zone of inhibition indicates greater antimicrobial activity.

Conceptual Framework for Synthetic Analog Development

While no synthetic analogs of Piptamine are currently described in the literature, the development of such compounds would follow a logical progression aimed at improving its therapeutic properties. The following diagram illustrates a generalized workflow for the synthesis and evaluation of natural product analogs.

References

• 1. Piptamine | Benchchem [benchchem.com]
• 2. scite.ai [scite.ai]
• 3. researchgate.net [researchgate.net]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. benchchem.com [benchchem.com]
• 6. scispace.com [scispace.com]
• 7. Fomitopsis betulina (formerly Piptoporus betulinus): the Iceman’s polypore fungus with modern biotechnological potential - PMC [pmc.ncbi.nlm.nih.gov]
• 8. protocols.io [protocols.io]
• 9. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]
• 10. Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. apec.org [apec.org]
• 12. chemistnotes.com [chemistnotes.com]
• 13. benchchem.com [benchchem.com]
• 14. hardydiagnostics.com [hardydiagnostics.com]

A Comparative Analysis of Piptamine: Antimicrobial Activity and Cross-Resistance Potential

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the antimicrobial agent Piptamine, focusing on its performance against various microorganisms relative to established antibiotics. While direct cross-resistance studies involving Piptamine are not yet available in the published literature, this document offers a framework for understanding its potential for cross-resistance based on its mechanism of action and provides standardized protocols for future investigations.

Executive Summary

Piptamine, a natural product isolated from the fungus Piptoporus betulinus, has demonstrated notable antimicrobial activity, particularly against Gram-positive bacteria and certain yeasts. Its primary mode of action is believed to be the disruption of the bacterial cell membrane. This guide presents available Minimum Inhibitory Concentration (MIC) data for Piptamine and compares it with the MIC ranges of commonly used antibiotics against the same microbial species. Understanding these comparative efficacy profiles is the first step in assessing the potential for overlapping resistance mechanisms.

Comparative Antimicrobial Activity

The following tables summarize the in vitro activity of Piptamine against a range of microorganisms and provide a comparison with the typical MIC ranges of well-known antibiotics. This data allows for an initial assessment of Piptamine's potency and spectrum.

Table 1: Antibacterial Activity of Piptamine Compared to Standard Antibiotics

Microorganism	Piptamine MIC (µg/mL)	Comparator Antibiotic	Typical MIC Range (µg/mL)
Gram-Positive Bacteria
Staphylococcus aureus	0.78	Vancomycin	0.5 - 2[1][2][3]
Enterococcus faecalis	1.56	Daptomycin	0.5 - 4[4][5]
Bacillus subtilis	1.00	Ampicillin	0.01 - 0.03[6][7]
Gram-Negative Bacteria
Escherichia coli	12.5	Ciprofloxacin (B1669076)	≤0.06 - >8[8][9]
Yeasts and Fungi
Candida albicans	6.25	Fluconazole	0.125 - 16[10][11][12]

Note: The MIC values for Piptamine are based on initial discovery data. Typical MIC ranges for comparator antibiotics can vary based on the specific strain and testing methodology.

Understanding Cross-Resistance

Cross-resistance occurs when a single resistance mechanism confers resistance to multiple antimicrobial agents. This is most common when antibiotics share a similar mechanism of action or cellular target.

Piptamine's proposed mechanism of targeting the bacterial cell membrane suggests that the potential for cross-resistance would be highest with other membrane-active agents. Conversely, cross-resistance is less likely with antibiotics that have different cellular targets, such as those that inhibit cell wall synthesis, protein synthesis, or DNA replication.

The diagram below illustrates the common mechanisms by which bacteria can develop resistance to antibiotics.

General Mechanisms of Bacterial Antibiotic Resistance.

Experimental Protocols for Cross-Resistance Studies

To definitively determine the cross-resistance profile of Piptamine, experimental studies are required. Below are detailed methodologies for key experiments.

Protocol for Determining Minimum Inhibitory Concentration (MIC)

The broth microdilution method is a standard procedure for determining the MIC of an antimicrobial agent.

Materials:

• 96-well microtiter plates

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Bacterial inoculum standardized to 0.5 McFarland

• Piptamine and comparator antibiotic stock solutions

Procedure:

• Preparation of Antibiotic Dilutions:

  • Dispense 100 µL of sterile CAMHB into all wells of a 96-well plate.

  • Add 100 µL of the 2x concentrated antibiotic stock solution to the first column of wells.

  • Perform serial twofold dilutions by transferring 100 µL from the first column to the second, and so on, discarding the final 100 µL from the last dilution well.

• Inoculum Preparation:

  • Prepare a bacterial suspension equivalent to a 0.5 McFarland standard.

  • Dilute this suspension in CAMHB to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the test wells.

• Inoculation:

  • Inoculate each well (except for a sterility control well) with 100 µL of the prepared bacterial inoculum.

• Incubation:

  • Incubate the plates at 35-37°C for 16-20 hours.

• Reading Results:

  • The MIC is the lowest concentration of the antibiotic that completely inhibits visible bacterial growth.

Protocol for Checkerboard Assay to Assess Synergy and Antagonism

The checkerboard assay is used to evaluate the interaction between two antimicrobial agents.

Procedure:

• Plate Setup:

  • In a 96-well plate, dilute Antibiotic A (e.g., Piptamine) horizontally and Antibiotic B (comparator) vertically.

  • This creates a matrix of wells with varying concentrations of both agents, as well as wells with each agent alone.

• Inoculation and Incubation:

  • Inoculate the plate with the standardized bacterial suspension as described in the MIC protocol.

  • Incubate under appropriate conditions.

• Data Analysis:

  • Determine the MIC of each antibiotic alone and in combination.

  • Calculate the Fractional Inhibitory Concentration (FIC) index for each combination:

    • FIC Index = (MIC of drug A in combination / MIC of drug A alone) + (MIC of drug B in combination / MIC of drug B alone)

  • Interpretation of FIC Index:

    • ≤ 0.5: Synergy

    • 0.5 to 4: Additive or Indifference

    • 4: Antagonism

Visualizing Experimental Workflow

The following diagram illustrates a typical workflow for a cross-resistance study, from initial screening to detailed analysis.

Workflow for a Cross-Resistance Study.

Conclusion and Future Directions

Piptamine demonstrates promising antimicrobial activity, particularly against Gram-positive bacteria. While direct evidence of its cross-resistance profile is lacking, its membrane-centric mechanism of action provides a basis for hypothesizing its interactions with other antibiotic classes. Further research, following the protocols outlined in this guide, is essential to fully characterize Piptamine's potential for cross-resistance and to explore its utility in combination therapies to combat antibiotic-resistant infections. The systematic evaluation of Piptamine against panels of antibiotic-resistant clinical isolates will be a critical next step in its development as a potential therapeutic agent.

References

• 1. journals.asm.org [journals.asm.org]
• 2. Minimum Inhibitory Concentrations of Vancomycin and Daptomycin Against Methicillin-resistant Staphylococcus Aureus Isolated from Various Clinical Specimens: A Study from South India - PMC [pmc.ncbi.nlm.nih.gov]
• 3. microbiologyjournal.org [microbiologyjournal.org]
• 4. Analysis of Daptomycin Efficacy and Breakpoint Standards in a Murine Model of Enterococcus faecalis and Enterococcus faecium Renal Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 5. microbiologyresearch.org [microbiologyresearch.org]
• 6. pharmacologydiscoveryservices.com [pharmacologydiscoveryservices.com]
• 7. researchgate.net [researchgate.net]
• 8. Mechanisms of reduced susceptibility to ciprofloxacin in Escherichia coli isolates from Canadian hospitals - PMC [pmc.ncbi.nlm.nih.gov]
• 9. MIC-based interspecies prediction of the antimicrobial effects of ciprofloxacin on bacteria of different susceptibilities in an in vitro dynamic model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Fluconazole and Voriconazole Multidisk Testing of Candida Species for Disk Test Calibration and MIC Estimation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Interpretive Breakpoints for Fluconazole and Candida Revisited: a Blueprint for the Future of Antifungal Susceptibility Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 12. journals.asm.org [journals.asm.org]

In Vivo Efficacy of Piptamine in Animal Models: A Comparative Guide

A Note on Data Availability for Piptamine

Therefore, this guide will pivot to the biological activities of extracts from the source organism, Fomitopsis betulina , for which preclinical data, including some in vivo studies and more extensive in vitro research, is accessible. This will allow for a comparative analysis in line with the core requirements of this guide.

A Comparative Analysis of Fomitopsis betulina Extracts

Fomitopsis betulina, commonly known as the birch polypore, has a long history in traditional medicine for its purported antiseptic, anti-inflammatory, and anticancer properties.[1][2] Modern research has begun to investigate these claims, primarily through in vitro studies, with a limited number of in vivo animal studies. The extracts are typically aqueous, ethanolic, or methanolic, derived from either the fruiting bodies or mycelial cultures of the fungus.[3]

I. In Vivo Efficacy of Fomitopsis betulina Extracts

The available in vivo data for Fomitopsis betulina extracts is sparse and often from older research, lacking the detailed quantitative comparisons of more modern studies. However, the following findings have been reported:

• Antiviral Activity: Water, ethanol, and ether extracts of F. betulina have been shown to protect mice from lethal infection with the Tick-Borne Encephalitis (TBE) virus.[1]

• Antitumor Activity: An early study reported the inhibition of mouse sarcoma S-37 growth by F. betulina extracts.[2] Another study noted that an ether extract administered orally to female dogs resulted in the regression and sometimes disappearance of Sticker's sarcoma (transmissible venereal tumor) located in the vagina.[4]

• Anti-inflammatory Activity: Triterpenoids isolated from a methanol (B129727) extract of F. betulina fruit bodies, including polyporic acids A and C, have demonstrated anti-inflammatory effects in animal tests.[4]

Due to the limited quantitative data from these in vivo studies, a direct comparative table is not feasible. These findings, however, provide a basis for the potential therapeutic effects of F. betulina extracts in living organisms.

II. In Vitro Anticancer Efficacy of Fomitopsis betulina Extracts

A more substantial body of evidence for the anticancer potential of Fomitopsis betulina extracts comes from in vitro studies. These studies have demonstrated the cytotoxic effects of various extracts on a range of cancer cell lines. The data below summarizes the 50% inhibitory concentration (IC50) values, a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Table 1: Comparative In Vitro Cytotoxicity (IC50) of Fomitopsis betulina Extracts from Fruiting Bodies

Extract Type	Cancer Cell Line	Cell Type	IC50 (µg/mL)	Normal Cell Line (Control)	IC50 (µg/mL) in Normal Cells	Selectivity Index (SI)
Methanolic	DU145	Prostate Carcinoma	48.19	PNT-2 (Normal Prostate)	> 100	> 2.07
Methanolic	A375	Melanoma	56.88	BJ (Normal Fibroblast)	> 100	> 1.76
Methanolic	WM795	Melanoma	> 100	BJ (Normal Fibroblast)	> 100	-
Ethanolic	HT-29	Colon Epithelial	73	CaCo-2 (Colon Epithelial)	Not Cytotoxic	-

Data sourced from multiple studies.[3][5]

Table 2: Comparative In Vitro Cytotoxicity (IC50) of Fomitopsis betulina Extracts from Mycelial Cultures

Extract Type	Cancer Cell Line	Cell Type	IC50 (µg/mL)	Normal Cell Line (Control)	IC50 (µg/mL) in Normal Cells	Selectivity Index (SI)
Methanolic	DU145	Prostate Carcinoma	16.11	PNT-2 (Normal Prostate)	> 100	> 6.21
Methanolic	A375	Melanoma	43.02	BJ (Normal Fibroblast)	> 100	> 2.32
Methanolic	WM795	Melanoma	65.70	BJ (Normal Fibroblast)	> 100	> 1.52

Data sourced from a comprehensive review.[4]

The data indicates that extracts from both the fruiting bodies and mycelial cultures of Fomitopsis betulina exhibit selective cytotoxicity against cancer cells, with extracts from mycelial cultures showing a particularly high selectivity index for prostate cancer cells.[4][3]

III. Experimental Protocols and Methodologies

The following protocols are representative of the methodologies used in the in vitro studies cited in this guide.

Preparation of Fomitopsis betulina Extracts

• Source Material: Fruiting bodies or mycelial cultures of Fomitopsis betulina are collected and dried.

• Grinding: The dried material is ground into a fine powder.

• Extraction: The powder is subjected to extraction with a solvent (e.g., methanol, ethanol, or water) typically using a Soxhlet apparatus or maceration.

• Filtration and Concentration: The resulting extract is filtered to remove solid debris and then concentrated under reduced pressure using a rotary evaporator.

• Lyophilization: The concentrated extract is often lyophilized (freeze-dried) to obtain a stable powder for experimental use.

In Vitro Cytotoxicity Assay (LDH Assay)

• Cell Culture: Human cancer cell lines (e.g., DU145, A375) and normal cell lines (e.g., PNT-2, BJ) are cultured in appropriate media (e.g., DMEM) supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.[3]

• Cell Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Treatment: The cells are then treated with various concentrations of the Fomitopsis betulina extracts for a specified period (e.g., 24 or 48 hours).

• LDH Measurement: The cytotoxicity is measured using a lactate (B86563) dehydrogenase (LDH) assay kit. LDH is a cytosolic enzyme released into the culture medium upon cell lysis (death). The amount of LDH released is proportional to the number of dead cells.

• Data Analysis: The percentage of cytotoxicity is calculated relative to control cells (untreated) and a maximum LDH release control (cells lysed with a detergent). The IC50 value is then determined from the dose-response curve.

IV. Visualizing Mechanisms and Workflows

Proposed Anticancer Signaling Pathway

The anticancer effects of Fomitopsis betulina extracts are believed to be mediated through the induction of apoptosis (programmed cell death) and inhibition of cell proliferation.[6] The bioactive compounds, such as triterpenes and polysaccharides, may influence key signaling pathways like the NF-κB pathway.

Caption: Proposed mechanism of action for the anticancer effects of Fomitopsis betulina extracts via inhibition of the NF-κB signaling pathway.

Experimental Workflow for In Vitro Cytotoxicity Testing

The following diagram illustrates a typical workflow for assessing the cytotoxic effects of Fomitopsis betulina extracts on cancer and normal cell lines.

Caption: A standard experimental workflow for determining the in vitro cytotoxicity of fungal extracts.

References

• 1. Fomitopsis betulina (formerly Piptoporus betulinus): the Iceman’s polypore fungus with modern biotechnological potential - PMC [pmc.ncbi.nlm.nih.gov]
• 2. d-nb.info [d-nb.info]
• 3. Chemical composition and biological activity of extracts from fruiting bodies and mycelial cultures of Fomitopsis betulina - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cytotoxic activity of Fomitopsis betulina against normal and cancer cells – a comprehensive literature review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cytotoxic activity of Fomitopsis betulina against normal and cancer cells – a comprehensive literature review [termedia.pl]
• 6. Mushroom against Cancer: Aqueous Extract of Fomitopsis betulina in Fight against Tumors - PMC [pmc.ncbi.nlm.nih.gov]

Piptamine's Antifungal Efficacy: A Comparative Analysis Against Commercial Agents

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Piptamine, a natural compound isolated from the fungus Fomitopsis betulina, has demonstrated notable antifungal properties. This guide provides a comparative overview of Piptamine's antifungal activity against two widely used commercial agents: Fluconazole (B54011), a triazole, and Amphotericin B, a polyene. It is critical to note that to date, no published studies have directly compared the antifungal activity of Piptamine alongside these commercial agents under identical experimental conditions. The data presented herein is compiled from separate research endeavors and, therefore, a direct comparison of the quantitative values should be approached with caution. This document serves to consolidate the available information and provide standardized protocols for researchers seeking to conduct direct comparative studies.

In Vitro Antifungal Activity

The following table summarizes the Minimum Inhibitory Concentration (MIC) values of Piptamine, Fluconazole, and Amphotericin B against the common fungal pathogen Candida albicans. MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Antifungal Agent	Fungal Species	MIC (µg/mL)	Source
Piptamine	Candida albicans	6.25	[1]
Fluconazole	Candida albicans	0.25 - 1.0	[2][3]
Amphotericin B	Candida albicans	0.125 - 1.0	[4][5]

Disclaimer: The MIC values presented are sourced from different studies. Variations in experimental methodologies, such as inoculum size, incubation time, and specific strain of Candida albicans used, can significantly influence MIC values. Therefore, these values should not be used for direct comparison of potency. A head-to-head study under standardized conditions is required for a definitive comparative assessment.

Mechanism of Action and Affected Signaling Pathways

Understanding the mechanism of action is crucial for the development of new antifungal therapies. Piptamine and the selected commercial agents exhibit distinct mechanisms.

Piptamine: Proposed Mechanism of Action

The primary mechanism of action for Piptamine is believed to be the disruption of the fungal cell membrane.[1] It is hypothesized to interact with the membrane, leading to increased permeability and subsequent cell death. The precise molecular interactions and downstream signaling events are yet to be fully elucidated.

Piptamine's proposed mechanism of action.

Commercial Agents: Established Mechanisms of Action

Fluconazole: As a member of the triazole class, fluconazole inhibits the enzyme lanosterol (B1674476) 14-α-demethylase, which is critical for the biosynthesis of ergosterol (B1671047), an essential component of the fungal cell membrane. The depletion of ergosterol and accumulation of toxic sterol precursors disrupt membrane integrity and function.

Fluconazole's inhibition of ergosterol biosynthesis.

Amphotericin B: This polyene antifungal binds directly to ergosterol in the fungal cell membrane, forming pores or channels. This interaction leads to increased membrane permeability, leakage of intracellular components, and ultimately, cell death.

References

• 1. Piptamine | Benchchem [benchchem.com]
• 2. Preliminary evaluation of in-Vivo and in-Vitro antifungal activity of Piper longum, Origanum majorana, Embelia ribes and Butea monosperma with Gas chromatography-mass spectrometry analysis of phytochemical property of plant extracts against Candida species causing dermatological Candidiasis - IP Indian J Clin Exp Dermatol [ijced.org]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]
• 4. researchgate.net [researchgate.net]
• 5. Antifungal activity in vitro and in vivo of a salmon protamine peptide and its derived cyclic peptide against Candida albicans - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Validating the Piptamine Biosynthetic Gene Cluster

For Researchers, Scientists, and Drug Development Professionals

Piptamine, an antibiotic isolated from the fungus Fomitopsis betulina (formerly Piptoporus betulinus), exhibits promising antimicrobial activity, particularly against Gram-positive bacteria such as Staphylococcus aureus and Enterococcus faecalis[1][2][3][4]. Despite its discovery and the elucidation of its structure, the complete biosynthetic pathway and the corresponding gene cluster responsible for its production remain experimentally unconfirmed[5]. This guide provides a comprehensive framework for identifying and validating the proposed biosynthetic gene cluster (BGC) of piptamine, comparing state-of-the-art experimental methodologies and offering detailed protocols to facilitate this research endeavor.

Part 1: The Hypothetical Biosynthesis of Piptamine and Identifying a Candidate BGC

The chemical structure of piptamine, featuring a 15-carbon linear amine chain, strongly suggests a hybrid biosynthetic origin, likely involving a polyketide synthase (PKS) or a fatty acid synthase (FAS) for the backbone, followed by a series of tailoring enzymes.[5] A plausible enzymatic sequence is proposed as follows:

• Polyketide Synthase (PKS): An iterative Type I PKS is predicted to synthesize the 15-carbon polyketide backbone.[5]

• Thioesterase/Reductase: An enzyme, possibly a domain of the PKS or a separate protein, releases the completed carbon chain.[5]

• Aminotransferase: A transaminase would catalyze the addition of an amino group to the carbon chain.[5]

• N-Methyltransferase: This enzyme would add a methyl group to the primary amine, likely using S-adenosyl methionine (SAM) as a donor.[5]

• N-Benzyltransferase: The final step would involve the attachment of the benzyl (B1604629) group to complete the synthesis of piptamine.[5]

The first critical step is to identify a candidate BGC in the genome of Fomitopsis betulina that contains genes encoding for these predicted enzymes. This is primarily a bioinformatic challenge that can be addressed using genome mining tools.

Proposed Biosynthetic Pathway of Piptamine

References

• 1. Secondary Metabolites of Fomitopsis betulina: Chemical Structures, Biological Activity and Application Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Piptamine, a new antibiotic produced by Piptoporus betulinus Lu 9-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Piptamine, a new antibiotic produced by Piptoporus betulinus Lu 9-1. | Semantic Scholar [semanticscholar.org]
• 5. Piptamine | Benchchem [benchchem.com]

Comparative Transcriptomic Analysis of Piptamine's Impact on Bacteria

A guide for researchers and drug development professionals on the predicted transcriptomic effects of Piptamine in comparison to other antibacterial agents.

This guide provides a comparative overview of the known antimicrobial properties of Piptamine and outlines a framework for analyzing its effects on bacterial gene expression through comparative transcriptomics. While direct comparative transcriptomic data for Piptamine is not yet publicly available, this document synthesizes existing knowledge on its mechanism of action to predict its transcriptomic signature. This is juxtaposed with the established transcriptomic profiles of other antibiotics to provide a valuable resource for researchers.

Introduction to Piptamine

Piptamine is an antibiotic isolated from the fungus Piptoporus betulinus (also known as Fomitopsis betulina).[1] It has demonstrated significant antimicrobial activity, particularly against Gram-positive bacteria.[1][2] Preclinical evaluations have identified the bacterial cell membrane as the primary target of Piptamine's action, leading to significant membrane stress.[1]

Quantitative Assessment of Antimicrobial Potency

The effectiveness of Piptamine has been quantified using Minimum Inhibitory Concentration (MIC) assays. The available data highlights its potent activity against key Gram-positive pathogens.

Microorganism	Strain	Minimum Inhibitory Concentration (MIC) in µg/mL	Reference
Staphylococcus aureus	SG 511	0.78	[3]
Enterococcus faecalis	1528	1.56	[3]
Staphylococcus aureus strains	-	0.78 - >12.5	[3]
Bacillus subtilis	-	0.78 - >12.5	[3]
Escherichia coli	-	>12.5	[3]

Predicted Transcriptomic Signature of Piptamine

Based on its mode of action targeting the cell membrane, treatment with Piptamine is expected to induce a distinct transcriptomic response in susceptible bacteria. A key indicator of this is the upregulation of genes associated with cell membrane stress.[1]

A significant predicted feature of the Piptamine-induced transcriptome is the upregulation of the sigB gene.[1] The sigB gene encodes the alternative sigma factor B (σB), which is a master regulator of the general stress response in many Gram-positive bacteria, including Bacillus subtilis and Listeria monocytogenes.[1] The activation of the SigB regulon is a strong indicator that the bacterial cell is experiencing severe membrane stress.

In a comparative transcriptomic study, the gene expression profile of Piptamine-treated bacteria would likely show significant differences when compared to antibiotics with other mechanisms of action, such as those targeting DNA replication (e.g., ciprofloxacin) or protein synthesis (e.g., tetracycline).

Experimental Protocols for Comparative Transcriptomics

To investigate the precise transcriptomic effects of Piptamine and compare them to other antibiotics, a standardized experimental workflow is essential.

Bacterial Culture and Antibiotic Treatment

• Bacterial Strain: Select a relevant Gram-positive strain susceptible to Piptamine (e.g., Staphylococcus aureus SG 511).

• Culture Conditions: Grow bacterial cultures in an appropriate medium (e.g., Luria-Bertani broth) at 37°C with agitation to the mid-logarithmic growth phase.

• Antibiotic Exposure: Treat the cultures with Piptamine at a sub-lethal concentration (e.g., 0.5 x MIC) to ensure the bacteria are responding to the drug without immediate cell death. Include parallel cultures treated with a comparator antibiotic (e.g., a cell wall synthesis inhibitor like penicillin or a DNA gyrase inhibitor like ciprofloxacin) and an untreated control.

• Time Points: Harvest bacterial cells at various time points (e.g., 30, 60, and 120 minutes) post-treatment to capture the dynamics of the transcriptomic response.

RNA Extraction and Sequencing

• RNA Isolation: Immediately stabilize bacterial RNA using a commercial RNA protectant reagent. Extract total RNA using a validated method, such as a TRIzol-based protocol followed by cleanup with an RNA purification kit.

• DNase Treatment: Perform a rigorous DNase treatment to remove any contaminating genomic DNA.

• RNA Quality Control: Assess the quantity and quality of the extracted RNA using a spectrophotometer (e.g., NanoDrop) and a bioanalyzer to ensure high integrity (RIN > 8).

• Ribosomal RNA (rRNA) Depletion: Remove rRNA from the total RNA samples to enrich for messenger RNA (mRNA).

• Library Preparation: Prepare sequencing libraries from the rRNA-depleted RNA using a strand-specific RNA-seq library preparation kit.

• Sequencing: Perform high-throughput sequencing on a platform such as the Illumina HiSeq or NovaSeq to generate a sufficient number of reads per sample for robust statistical analysis.

Bioinformatic Analysis

• Data Quality Control: Assess the quality of the raw sequencing reads and perform trimming to remove low-quality bases and adapter sequences.

• Read Alignment: Align the trimmed reads to the reference genome of the bacterial strain used.

• Gene Expression Quantification: Count the number of reads mapping to each annotated gene.

• Differential Gene Expression Analysis: Identify genes that are significantly up- or downregulated in the Piptamine-treated samples compared to the untreated control and the comparator antibiotic-treated samples.

• Functional Enrichment Analysis: Perform Gene Ontology (GO) and pathway enrichment analysis (e.g., KEGG) to identify the biological processes and pathways that are significantly affected by Piptamine treatment.

Visualizing Molecular Pathways and Workflows

The following diagrams illustrate the predicted signaling pathway of Piptamine and a typical experimental workflow for comparative transcriptomic analysis.

Caption: Predicted mechanism of action of Piptamine leading to the activation of the general stress response.

Caption: A standard workflow for comparative transcriptomic analysis of bacteria treated with antibiotics.

References

• 1. Piptamine | Benchchem [benchchem.com]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Disposal of Piptamine: A Guide for Laboratory Professionals

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is imperative to handle Piptamine with the appropriate personal protective equipment (PPE). This includes, but is not limited to, safety goggles, chemical-resistant gloves, and a lab coat. Work should be conducted in a well-ventilated area or a chemical fume hood.

In the event of accidental exposure, follow these first-aid measures:

• Eye Contact: Immediately flush with copious amounts of water for at least 15 minutes, ensuring to rinse under the eyelids. Seek prompt medical attention.[4]

• Skin Contact: Wash the affected area thoroughly with soap and water. Remove any contaminated clothing and wash it before reuse.[4]

• Inhalation: Move the individual to fresh air. If breathing becomes difficult, seek immediate medical attention.[4]

• Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical attention.[4]

Piptamine: Known Properties

While a comprehensive Safety Data Sheet (SDS) for Piptamine is not available, some of its chemical and physical properties have been identified. This information is crucial for a proper risk assessment prior to disposal.

Property	Value	Source
Molecular Formula	C₂₃H₄₁N	[1][2]
Molecular Weight	331.58 g/mol (calculated from formula)
Chemical Structure	N-benzyl-N-methylpentadecan-1-amine	[1]
Appearance	Waxy solid	[2]
Biological Activity	Antibiotic against Gram-positive bacteria and some yeasts	[1][5]

Step-by-Step Disposal Protocol for Novel Compounds like Piptamine

The disposal of a novel or uncharacterized compound such as Piptamine must be approached with caution. The following steps provide a general but safe procedure.

• Risk Assessment: Evaluate the known properties of Piptamine. As a tertiary amine, it should be treated as potentially corrosive and toxic. Its antibiotic properties also suggest it could have an environmental impact.

• Consult Institutional EHS: Before proceeding, consult with your institution's Environmental Health and Safety (EHS) department. They will provide guidance based on local, state, and federal regulations and may have specific protocols for novel compounds.

• Waste Segregation: Do not mix Piptamine waste with other chemical waste streams unless explicitly approved by EHS. It should be collected in a dedicated, properly labeled hazardous waste container.

• Container Labeling: The waste container must be clearly labeled with the full chemical name ("Piptamine" and "N-benzyl-N-methylpentadecan-1-amine"), the molecular formula, and any known hazard warnings (e.g., "Corrosive," "Toxic," "Environmental Hazard").

• Secure Storage: Store the sealed waste container in a designated, secure hazardous waste accumulation area away from incompatible materials.

• Waste Pickup: Arrange for the collection of the hazardous waste by a certified disposal company, as coordinated through your EHS department.

Experimental Protocols for Waste Management

In a research setting, it may be appropriate to investigate methods for the neutralization or degradation of Piptamine on a small scale before bulk disposal. Such experiments should only be conducted after a thorough literature review of methods for degrading similar compounds (e.g., other tertiary amines) and with the approval of the institutional safety committee.

A general experimental workflow for investigating chemical degradation could involve:

• Literature Review: Search for established methods for the degradation of long-chain tertiary amines.

• Method Selection: Choose a potential degradation method (e.g., oxidation, advanced oxidation processes).

• Small-Scale Test: Perform the degradation reaction on a small, accurately measured quantity of Piptamine.

• Analytical Verification: Use analytical techniques such as HPLC or GC-MS to confirm the degradation of the parent compound and to identify any byproducts.

• Toxicity Assessment of Byproducts: If possible, assess the toxicity of the degradation products to determine if they are less hazardous than the parent compound.

• Scale-up and Disposal: If a safe and effective degradation method is established, it may be used for the treatment of the Piptamine waste stream, followed by disposal as per EHS guidelines.

References

• 1. Piptamine | Benchchem [benchchem.com]
• 2. scispace.com [scispace.com]
• 3. Piptamine, a new antibiotic produced by Piptoporus betulinus Lu 9-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. researchgate.net [researchgate.net]